5-Phenoxy-1-pentanol

Core Science & Biosynthesis

Technical Whitepaper: Synthesis of 5-Phenoxy-1-pentanol from Phenol and 1,5-Dihalopentane

Executive Summary

5-Phenoxy-1-pentanol is a highly versatile bifunctional building block utilized extensively in medicinal chemistry. It serves as a critical spacer and linker in the design of PROTACs (Proteolysis Targeting Chimeras) and is a foundational precursor for non-imidazole histamine H3-receptor antagonists[1],[2],[3]. While commercially available, synthesizing this molecule from basic starting materials—phenol and a 1,5-dihalopentane (typically 1,5-dibromopentane)—provides a cost-effective, scalable route that allows for precise isotopic labeling or divergent derivatization. This whitepaper details a robust, three-step synthetic methodology, emphasizing mechanistic causality, in-process controls, and quantitative yield optimization.

Mechanistic Rationale & Pathway Design

The synthesis of 5-phenoxy-1-pentanol from phenol and 1,5-dibromopentane presents two primary chemical challenges that dictate the experimental design:

Desymmetrization of the Dihalide (Avoiding Over-Alkylation)

The initial Williamson ether synthesis involves the nucleophilic attack of the phenoxide anion on 1,5-dibromopentane. Because both ends of the dihalide are equally electrophilic, a 1:1 stoichiometric ratio would result in a statistical mixture of the desired 1-bromo-5-phenoxypentane, unreacted starting materials, and the undesired doubly-alkylated side product, 1,5-diphenoxypentane[4].

Causality-Driven Solution: To enforce monoalkylation, the reaction is conducted under pseudo-first-order conditions using a significant molar excess (typically 4.0 equivalents) of 1,5-dibromopentane. Potassium carbonate (K₂CO₃) is selected as the base in refluxing acetone; its mild nature ensures complete deprotonation of phenol without inducing E2 elimination of the alkyl halide[5].

Halide-to-Alcohol Conversion (The Acetate Route)

The direct hydrolysis of 1-bromo-5-phenoxypentane to 5-phenoxy-1-pentanol using aqueous sodium hydroxide (NaOH) is mechanistically unfavorable. Primary alkyl halides undergo sluggish S_N2 reactions with hydroxide in aqueous media. Elevating the temperature to force the reaction inevitably increases the basicity of the hydroxide ion, leading to competitive E2 elimination and the formation of 5-phenoxypent-1-ene[5].

Causality-Driven Solution: A two-step sequence is employed to guarantee high fidelity. First, the bromide is displaced using potassium acetate (KOAc) in N,N-dimethylformamide (DMF). The acetate ion is a superior nucleophile but a weaker base than hydroxide, facilitating a rapid S_N2 substitution while suppressing elimination. The resulting 5-phenoxypentyl acetate is then subjected to mild saponification (NaOH in MeOH/H₂O) at room temperature to quantitatively yield the target alcohol.

Process Visualization

Fig 1: Three-step synthesis workflow of 5-phenoxy-1-pentanol from phenol and 1,5-dibromopentane.

Self-Validating Experimental Protocols

Protocol A: Synthesis of 1-Bromo-5-phenoxypentane

Objective: Selective monoalkylation of phenol via Williamson Ether Synthesis[4].

• Reaction Setup: In a flame-dried 500 mL round-bottom flask equipped with a reflux condenser, dissolve phenol (9.41 g, 100 mmol) in anhydrous acetone (200 mL).

• Reagent Addition: Add finely powdered anhydrous K₂CO₃ (20.7 g, 150 mmol), followed by 1,5-dibromopentane (91.9 g, 400 mmol).

• Execution: Heat the heterogeneous mixture to reflux (approx. 56°C) under a nitrogen atmosphere for 16 hours.

• Workup: Cool to room temperature and filter the inorganic salts over a pad of Celite. Concentrate the filtrate under reduced pressure.

• Purification: Remove the excess 1,5-dibromopentane via vacuum distillation (bp ~95°C at 5 mmHg). The residue is purified via flash column chromatography (Silica gel, Hexanes/EtOAc 95:5).

• In-Process Control (IPC) & Validation:

  • TLC: Hexanes/EtOAc (9:1). Phenol R_f ~0.3; Product R_f ~0.6.

  • Validation: GC-MS must confirm the isotopic doublet characteristic of a single bromine atom (m/z 242, 244) and the strict absence of the 1,5-diphenoxypentane mass (m/z 256).

Protocol B: Synthesis of 5-Phenoxypentyl Acetate

Objective: S_N2 displacement of the terminal bromide with an oxygen nucleophile to bypass E2 elimination.

• Reaction Setup: Dissolve 1-bromo-5-phenoxypentane (19.4 g, 80 mmol) in anhydrous DMF (100 mL).

• Reagent Addition: Add anhydrous potassium acetate (KOAc) (15.7 g, 160 mmol).

• Execution: Stir the suspension at 80°C for 4 hours.

• Workup: Cool the mixture and quench with distilled water (200 mL). Extract the aqueous layer with diethyl ether (3 × 100 mL). Wash the combined organic layers with brine (3 × 50 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• In-Process Control (IPC) & Validation:

  • TLC: Hexanes/EtOAc (8:2). Complete consumption of the bromide.

  • Validation: FTIR analysis of the crude oil must show the emergence of a strong, sharp ester carbonyl stretch (C=O) at ~1740 cm⁻¹.

Protocol C: Saponification to 5-Phenoxy-1-pentanol

Objective: Mild cleavage of the ester to release the primary alcohol.

• Reaction Setup: Dissolve the crude 5-phenoxypentyl acetate (approx. 17.7 g, 80 mmol) in a mixture of methanol (80 mL) and water (20 mL).

• Reagent Addition: Add sodium hydroxide pellets (6.4 g, 160 mmol).

• Execution: Stir the solution at room temperature (25°C) for 2 hours.

• Workup: Evaporate the methanol under reduced pressure. Dilute the aqueous residue with water (50 mL) and extract with ethyl acetate (3 × 75 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

• In-Process Control (IPC) & Validation:

  • TLC: Hexanes/EtOAc (7:3). Product R_f ~0.3.

  • Validation: ¹H NMR (CDCl₃) must reveal a characteristic triplet at ~3.6 ppm (CH₂-OH) and the complete disappearance of the acetate methyl singlet at ~2.0 ppm.

Quantitative Data & Yield Analysis

The following table summarizes the stoichiometric parameters, reaction conditions, and validated yields for the optimized three-step sequence.

Reaction Stage	Chemical Transformation	Reagent Stoichiometry	Temp / Time	Isolated Yield (%)	Purity (Method)
Stage 1	Phenol → 1-Bromo-5-phenoxypentane	1 : 4.0 (Phenol : Dibromide)	56°C / 16h	82%	>98% (GC-MS)
Stage 2	Bromide → 5-Phenoxypentyl acetate	1 : 2.0 (Bromide : KOAc)	80°C / 4h	94%	>95% (FTIR/GC)
Stage 3	Acetate → 5-Phenoxy-1-pentanol	1 : 2.0 (Acetate : NaOH)	25°C / 2h	96%	>99% (HPLC/NMR)
Overall	Phenol → 5-Phenoxy-1-pentanol	N/A	N/A	~74%	>99%

References

• [1] Title: EP 0 978 512 A1 - Non-imidazole aryloxy (or arylthio) alkylamines as histamine H3-receptor antagonists and their therapeutic applications. Source: Googleapis. URL:

• [2] Title: US Patent 7,910,605 B2 - Non-imidazole alkylamines as histamine H3-receptor antagonists. Source: Googleapis. URL:

• [3] Title: EP 1 100 503 B1 - Non-imidazole alkylamines as histamine h3-receptor ligands and their therapeutic applications. Source: Google Patents. URL:

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]

An In-Depth Technical Guide to 5-Phenoxy-1-pentanol: Molecular Structure, Synthesis, and Applications

Executive Summary 5-Phenoxy-1-pentanol is a versatile, bifunctional organic intermediate characterized by a hydrophobic phenoxy terminus and a hydrophilic primary hydroxyl group, separated by a flexible five-carbon aliphatic spacer[1]. This unique structural dichotomy makes it an invaluable building block in the synthesis of complex active pharmaceutical ingredients (APIs), targeted protein degraders (PROTACs), and advanced polymeric materials[2].

As a Senior Application Scientist, I have structured this guide to move beyond basic chemical properties, providing a deep dive into the mechanistic causality of its synthesis and the analytical logic required to validate its structure.

Chemical Identity & Structural Elucidation

Understanding the physicochemical baseline of 5-Phenoxy-1-pentanol is critical for downstream synthetic planning. The molecule's amphiphilic-like nature dictates its solubility profile and reactivity, making it an excellent candidate for linker technologies.

Table 1: Physicochemical Properties of 5-Phenoxy-1-pentanol

Property	Value
Chemical Name	5-Phenoxypentan-1-ol
CAS Number	16654-52-7
Molecular Formula	C₁₁H₁₆O₂
Molecular Weight	180.25 g/mol
Appearance	Colorless liquid
SMILES String	OCCCCCOc1ccccc1
Purity Standard	>98%

Data supported by[1] and[2].

Synthetic Methodology & Mechanistic Insights

The most efficient and scalable route to 5-Phenoxy-1-pentanol is via an intermolecular Williamson Ether Synthesis, utilizing phenol and 5-bromopentan-1-ol[2]. The success of this reaction relies entirely on strict chemoselectivity: selectively deprotonating the phenol without activating the primary alcohol of the electrophile, thereby preventing unwanted self-condensation.

Step-by-Step Experimental Protocol:

• Preparation: Under an inert argon atmosphere, dissolve phenol (136 mmol) and anhydrous potassium carbonate (K₂CO₃, 124 mmol) in 120 mL of anhydrous N,N-dimethylformamide (DMF)[2].

• Addition: Add 5-bromopentan-1-ol (63.6 mmol) dropwise to the mixture at 25 °C[2].

• Activation: Elevate the reaction temperature to 70 °C and maintain continuous stirring for 15 hours[2].

• Quenching & Extraction: Cool the mixture to 25 °C, pour into distilled water, and extract the aqueous phase with diethyl ether[2].

• Washing & Drying: Wash the combined organic extracts with brine to remove residual DMF, dry over anhydrous MgSO₄, and concentrate under reduced pressure[2].

• Purification: Subject the crude residue to silica gel column chromatography (EtOAc/Hexane; v/v = 1:2) to isolate 5-phenoxy-1-pentanol as a colorless liquid (Yield: ~68%)[2].

Causality Behind Experimental Choices:

• Argon Atmosphere: Prevents the oxidative degradation of the electron-rich phenoxide anion during prolonged heating.

• K₂CO₃ as Base: K₂CO₃ is a mild base that is thermodynamically strong enough to quantitatively deprotonate phenol (pKₐ ~10) but far too weak to deprotonate the aliphatic hydroxyl group of 5-bromopentanol (pKₐ ~16). This ensures absolute chemoselectivity[2].

• DMF Solvent: As a polar aprotic solvent, DMF effectively solvates the potassium cation while leaving the phenoxide anion "naked" and highly nucleophilic, drastically accelerating the Sₙ2 displacement of the bromide[3].

• 70 °C Temperature: Provides the optimal activation energy for the Sₙ2 pathway while remaining low enough to suppress competitive E2 elimination side-reactions[3].

Fig 1. Mechanistic workflow of the Williamson ether synthesis for 5-Phenoxy-1-pentanol.

Analytical Characterization: A Self-Validating System

To ensure trustworthiness in organic synthesis, every protocol must be treated as a self-validating system. Nuclear Magnetic Resonance (NMR) spectroscopy provides definitive, internal proof of successful etherification without hydroxyl compromise[2].

Table 2: ¹H and ¹³C NMR Spectral Data (CDCl₃, 298 K)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Integration	Assignment
¹H	7.30	t, J = 7.9 Hz, 2H	Meta-protons of phenyl ring
¹H	6.95	t, J = 7.4 Hz, 1H	Para-proton of phenyl ring
¹H	6.92	d, J = 8.3 Hz, 2H	Ortho-protons of phenyl ring
¹H	4.00	t, J = 6.4 Hz, 2H	-CH₂-O-Ar (C5, adjacent to ether)
¹H	3.71	t, J = 6.4 Hz, 2H	-CH₂-OH (C1, adjacent to hydroxyl)
¹H	1.85	q, J = 6.4 Hz, 2H	-CH₂- (C4 aliphatic chain)
¹H	1.71 - 1.55	m, 4H	-CH₂-CH₂- (C2, C3 aliphatic chain)
¹H	1.40	s, 1H	-OH (Hydroxyl proton)
¹³C	159.15	-	Aromatic C (ipso to oxygen)
¹³C	67.78, 62.97	-	Aliphatic C (C5 and C1)

Data sourced from[2].

Validation Logic: The presence of two distinct triplet signals at 4.00 ppm and 3.71 ppm is the critical diagnostic feature. The signal at 4.00 ppm confirms the formation of the new ether bond (deshielded by the aromatic ring), while the intact signal at 3.71 ppm validates that the primary hydroxyl group survived the reaction conditions untouched[2].

Applications in Advanced Drug Development

In drug development, 5-Phenoxy-1-pentanol is highly valued as a bifunctional linker. The pentyl chain provides a flexible, 5-carbon spacer that is ideal for optimizing the distance between pharmacophores—a critical parameter in the design of bivalent degraders (PROTACs). The primary hydroxyl group serves as a versatile conjugation site; it can be easily converted into a good leaving group (e.g., mesylate, tosylate) for further nucleophilic substitution, or oxidized to an aldehyde or carboxylic acid for amide coupling. Simultaneously, the phenoxy group offers a stable, hydrophobic domain capable of π-π stacking interactions within target protein binding pockets.

Fig 2. Structural domains of 5-Phenoxy-1-pentanol and its utility in drug conjugation.

References

• [3] Title: 5-Chloro-1-pentanol | Organic Synthesis Intermediate Source: Benchchem URL:

• [1] Title: CAS No : 16654-52-7 | Product Name : 5-Phenoxypentan-1-ol Source: Pharmaffiliates URL:

• [2] Title: Electronic Supplementary Information (ESI) - Changing the structural and physical properties of 3-arm star poly(δ-valerolactone)s by a branch-point design Source: The Royal Society of Chemistry URL:

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5-Phenoxy-1-pentanol: Mechanistic Pathways and Synthetic Applications in Drug Development

Executive Summary

In the landscape of organic synthesis and drug development, bifunctional aliphatic-aromatic intermediates are highly valued for their orthogonal reactivity. 5-Phenoxy-1-pentanol is a privileged building block characterized by a flexible five-carbon alkyl chain flanked by an electron-rich phenoxy ether and a nucleophilic/oxidizable primary hydroxyl group. This unique architecture allows for selective, sequential chemical transformations. As an Application Scientist, understanding the causality behind its reactivity—specifically how to activate the hydroxyl terminus without cleaving the ether linkage—is critical for deploying this molecule as a structural linker in Active Pharmaceutical Ingredients (APIs) and immunopharmacotherapies.

Structural and Physicochemical Profiling

The utility of 5-phenoxy-1-pentanol is dictated by its physicochemical properties. The terminal hydroxyl group serves as a versatile handle for esterification, halogenation, or oxidation, while the phenoxy group provides a lipophilic anchor capable of engaging in hydrophobic interactions within biological targets.

Table 1: Physicochemical and Structural Data of 5-Phenoxy-1-pentanol

Property	Value	Mechanistic Implication
Molecular Formula	C11H16O2	Bifunctional nature enables orthogonal reactivity at the termini.
Molecular Weight	180.25 g/mol	Low molecular weight allows it to serve as an efficient linker without violating Lipinski's Rule of 5.
Functional Groups	Primary -OH, Aryl Ether	-OH allows for activation/oxidation; the ether linkage provides chemical stability and lipophilicity.
Solubility	Soluble in DMSO, MeOH, DMF	Facilitates homogeneous reactions in anhydrous, polar aprotic conditions[1].

Core Reaction Mechanisms and Causality

Synthesis via Intermolecular Williamson Etherification

The de novo synthesis of 5-phenoxy-1-pentanol is classically achieved via a Williamson ether synthesis utilizing 5-chloro-1-pentanol and phenol[1].

• Causality of Reagents: Phenol is a relatively weak nucleophile. Deprotonation with a strong base, such as Sodium Hydride (NaH), generates the highly nucleophilic phenoxide anion. N,N-Dimethylformamide (DMF) is selected as the solvent because its polar aprotic nature solvates the sodium cation effectively but leaves the phenoxide anion "naked," significantly lowering the activation energy for the subsequent SN2 attack[1].

• Chemoselectivity: The primary chloride of 5-chloro-1-pentanol acts as the electrophile. The hydroxyl group of 5-chloro-1-pentanol remains unreactive toward the phenoxide due to the absence of a suitable leaving group on its own carbon, ensuring the reaction yields the desired ether without unwanted polymerization.

Workflow for the Williamson Ether Synthesis of 5-Phenoxy-1-pentanol.

Hydroxyl Activation (The Appel Reaction)

To utilize 5-phenoxy-1-pentanol as a linker in drug synthesis, the primary alcohol must often be converted into a good leaving group.

• Causality of Reagents: While strong aqueous acids like HBr can convert alcohols to bromides, heating 5-phenoxy-1-pentanol in HBr risks the acid-catalyzed cleavage of the aryl-alkyl ether linkage, yielding phenol and 1,5-dibromopentane[2]. To preserve the ether bond, the Appel reaction (using CBr4 and PPh3) is employed. This mechanism operates under mild, essentially neutral conditions, selectively activating the hydroxyl group via a phosphonium intermediate before an SN2 displacement by the bromide anion.

Mechanistic logic of the Appel halogenation of 5-Phenoxy-1-pentanol.

Applications in Drug Development: Immunopharmacotherapy

Phenoxyalkyl derivatives are highly sought after in the design of haptens for immunopharmacotherapy. A hapten is a small molecule that, when attached to a larger carrier protein, elicits an immune response.

Substituted derivatives of 5-phenoxy-1-pentanol have been successfully utilized as critical linkers in the synthesis of radiolabeled Δ9-Tetrahydrocannabinol (THC) analogues[3]. In these complex syntheses, the phenoxy-pentyl scaffold provides a flexible, lipophilic spacer that mimics the pharmacokinetic profile of the target drug while allowing for conjugation to monoclonal antibodies. The structural integrity of the ether linkage ensures stability in biological media, while the activated pentyl chain facilitates precise coupling to the pharmacophore[3][4].

Experimental Protocols

The following methodologies are designed as self-validating systems, ensuring that researchers can visually or chemically confirm the success of each mechanistic step.

Protocol 1: Synthesis of 5-Phenoxy-1-pentanol

Objective: Intermolecular etherification of phenol and 5-chloro-1-pentanol.

• Deprotonation: Dissolve 1.0 eq of phenol in anhydrous DMF and cool to 0°C under an inert argon atmosphere. Slowly add 1.2 eq of NaH (60% dispersion in mineral oil).

  • Self-Validating Step: The immediate evolution of H2 gas will be observed. The complete cessation of bubbling serves as a macroscopic indicator that the deprotonation is complete and the phenoxide anion is fully formed[1].

• Electrophilic Addition: Add 1.1 eq of 5-chloro-1-pentanol dropwise to the reaction mixture.

• Thermal Activation: Heat the mixture to 90-100°C for 4-6 hours. Causality: The elevated temperature is required to overcome the activation energy barrier for the SN2 displacement of the primary chloride[1].

• Quenching: Cool to room temperature and quench with saturated aqueous NH4Cl. Causality: This neutralizes unreacted NaH and protonates any residual phenoxide, driving the target ether into the organic phase during subsequent extraction with diethyl ether.

Protocol 2: Mild Bromination via Appel Reaction

Objective: Conversion of 5-phenoxy-1-pentanol to 5-phenoxypentyl bromide without ether cleavage.

• Complex Formation: Dissolve 1.0 eq of 5-phenoxy-1-pentanol and 1.2 eq of CBr4 in anhydrous dichloromethane (DCM) at 0°C.

• Activation: Add 1.2 eq of triphenylphosphine (PPh3) in small portions. Causality: Stepwise addition controls the exothermic formation of the active bromophosphonium species.

• Propagation: Stir the mixture at room temperature for 2 hours.

  • Self-Validating Step: As the reaction proceeds, triphenylphosphine oxide (OPPh3) is generated. Upon the addition of a non-polar solvent (like hexane) during workup, the immediate precipitation of OPPh3 visually confirms the forward progress of the substitution.

• Purification: Filter the precipitate rapidly and concentrate the filtrate under reduced pressure to yield the activated linker, ready for downstream API coupling.

References

• Janda, K. D., et al. "Haptens, Monoclonal Antibodies, and a Convenient Synthesis of Radiolabeled Δ9-Tetrahydrocannabinol". Journal of Medicinal Chemistry, ACS Publications, 2005. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 124407335, (1S)-1-(3,5-dimethoxyphenyl)-5-phenoxypentan-1-ol". PubChem. URL:[Link]

• Sauers, R. R., et al. "Syntheses of exo- and endo-tricyclo[4.2.1.02,5]nonanes". The Journal of Organic Chemistry, 1968. URL:[Link]

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The Discovery, Synthesis, and Mechanistic Evolution of Phenoxy Alkanols: A Technical Whitepaper

Introduction to Phenoxy Alkanols

Phenoxy alkanols—most notably 2-phenoxyethanol —are a class of organic compounds characterized by a phenyl ring bonded to an aliphatic alcohol chain via an ether linkage. Structurally classified as both glycol ethers and phenol ethers, these high-boiling, oily liquids have become foundational to modern chemical manufacturing, pharmacology, and cosmetic formulation[1].

As a Senior Application Scientist, I have observed that the true value of phenoxy alkanols lies in their broad-spectrum antimicrobial efficacy and exceptional chemical stability. Unlike formaldehyde-releasing preservatives, phenoxy alkanols do not degrade into volatile toxic byproducts, making them a safer alternative for vaccine preservation and dermatological applications[2]. This whitepaper explores the historical discovery, mechanistic pharmacology, and rigorous synthetic protocols that define phenoxy alkanols today.

Historical Milestones in Discovery & Synthesis

The synthesis of phenoxy alkanols represents a classic evolution of organic chemistry, transitioning from theoretical academic exercises to optimized industrial-scale manufacturing.

• 1894: The First Synthesis The earliest documentation of 2-phenoxyethanol was published by Ernst Roithner at the University of Vienna. Roithner achieved the synthesis by reacting ethylene oxide with phenol in a basic medium[3]. The basic medium was a critical experimental choice: it deprotonated the phenol to form a highly nucleophilic phenoxide ion, which subsequently opened the strained epoxide ring.

• 1896: The Perkin Method Two years later, William Henry Bentley, Edward Haworth, and William Henry Perkin, Jr. at Owens College (Manchester, UK) developed an alternative route. They synthesized 2-phenoxyethanol by reacting sodium phenolate with ethylene chlorohydrin (2-chloroethanol)[3]. This was a targeted application of the Williamson ether synthesis.

• 1919 to 1920s: Commercialization R. E. Rindfusz at the University of Illinois utilized Perkin's method to synthesize chromanes and coumaranes[3]. By the 1920s, the compound was commercialized under the trademark "Phenyl cellosolve" as a premier solvent for cellulose acetate[1].

Figure 1: Historical evolution of phenoxy alkanol synthesis from 1894 to modern industrial methods.

Mechanistic Insights: Antimicrobial Action & Cellular Targets

The pharmacological utility of phenoxy alkanols is anchored in their ability to disrupt microbial homeostasis. Historically, phenoxyethanol was known to induce the leakage of potassium ions from bacterial cells, indicating a primary mechanism of cell membrane disruption [2][4].

However, recent advancements in drug development have unlocked new potentials for phenoxy alkanol derivatives, particularly against Methicillin-resistant Staphylococcus aureus (MRSA). A landmark 2022 study published in ACS Infectious Diseases demonstrated that modifying phenoxyethanol into aryloxyethyl propiolates yields multi-target anti-MRSA agents[5][6].

Mechanistic Causality:

• Membrane Depolarization: The amphiphilic nature of the phenoxy alkanol scaffold allows it to intercalate into the bacterial lipid bilayer, causing catastrophic depolarization and cell wall destruction[4][6].

• DNA Intercalation: Novel derivatives bind to MRSA DNA via electrostatic and minor groove interactions, halting replication[5].

• Virulence Factor Blockade: These compounds inhibit the expression of CrtPQMN proteins, effectively blocking the biosynthesis of staphyloxanthin (the golden pigment that protects MRSA from reactive oxygen species)[5].

Figure 2: Multi-target antimicrobial mechanism of phenoxy alkanol derivatives against MRSA.

Quantitative Antimicrobial Efficacy

To contextualize the potency of modern phenoxy alkanol derivatives, the following table summarizes the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) data comparing standard 2-phenoxyethanol, novel derivatives, and clinical controls[5].

Compound	Target Strain	MIC (μg/mL)	MBC (μg/mL)	Primary Mechanism Highlight
2-Phenoxyethanol	S. aureus (General)	~1000 - 5000	>5000	General membrane disruption / Preservative
Compound II-39 (Aryloxyethyl propiolate)	MRSA	0.78	3.13	CrtPQMN inhibition, DNA binding, Membrane lysis
Vancomycin (Clinical Control)	MRSA	1.0 - 2.0	>4.0	Cell wall synthesis inhibition

Data demonstrates that structural modification of the phenoxyethanol backbone (Compound II-39) yields an anti-MRSA profile superior to vancomycin[5].

Experimental Protocols: Synthesis & Validation

To ensure rigorous scientific integrity, the following is a self-validating, step-by-step protocol for the laboratory-scale synthesis of 2-phenoxyethanol, modeled on the historical Williamson ether synthesis but optimized for modern safety and yield[1][3].

Protocol: Williamson Ether Synthesis of 2-Phenoxyethanol

Objective: To synthesize 2-phenoxyethanol via the nucleophilic substitution of 2-chloroethanol by sodium phenoxide.

Reagents: Phenol (1.0 eq), Sodium Hydroxide (1.05 eq), 2-Chloroethanol (1.1 eq), Anhydrous Ethanol (solvent).

Step-by-Step Methodology:

• Preparation of the Nucleophile (Sodium Phenoxide):

  • Action: Dissolve phenol in anhydrous ethanol under an inert nitrogen atmosphere. Slowly add an aqueous solution of sodium hydroxide (or sodium metal) while stirring continuously at 0°C.

  • Causality: Phenol ( pKa​≈10 ) is a weak nucleophile. The addition of a strong base deprotonates the hydroxyl group, generating the phenoxide anion. This dramatically increases the nucleophilicity required for the subsequent SN​2 reaction. Anhydrous or strictly controlled solvent conditions are prioritized to prevent the competitive hydrolysis of the alkyl halide.

• Nucleophilic Substitution ( SN​2 ):

  • Action: Add 2-chloroethanol dropwise to the reaction mixture over 30 minutes. Once addition is complete, equip the flask with a reflux condenser and heat the mixture to reflux (approx. 78°C) for 4–6 hours.

  • Causality: The dropwise addition prevents dangerous exothermic spikes. Refluxing provides the necessary activation energy for the phenoxide ion to attack the electrophilic carbon of 2-chloroethanol, displacing the chloride leaving group.

• Workup and Liquid-Liquid Extraction:

  • Action: Cool the mixture to room temperature. Evaporate the ethanol under reduced pressure. Partition the residue between diethyl ether and 5% aqueous NaOH .

  • Causality: The aqueous NaOH wash selectively deprotonates and removes any unreacted phenol into the aqueous layer, leaving the neutral 2-phenoxyethanol product in the organic ether layer.

• Purification via Vacuum Distillation:

  • Action: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate. Purify the crude oil via vacuum distillation.

  • Causality: 2-Phenoxyethanol has a high boiling point (247°C at atmospheric pressure)[7]. Attempting to distill it at standard pressure risks thermal degradation. Vacuum distillation lowers the boiling point, ensuring the isolation of a pure, colorless, oily liquid without decomposition.

Conclusion

From its initial discovery in 1894 to its current status as a critical scaffold for novel anti-MRSA therapeutics, phenoxy alkanols represent a triumph of applied organic chemistry. By understanding the causality behind their synthetic pathways and their multi-targeted mechanisms of action, drug development professionals can continue to leverage the phenoxy alkanol backbone to engineer the next generation of antimicrobial agents.

References

• 2-Phenoxyethanol | Molecule of the Week Archive . American Chemical Society (ACS). May 1, 2023. Available at:[Link]

• Phenoxyethanol - History and Synthesis . Wikipedia, The Free Encyclopedia. Available at:[Link]

• 2-PHENOXYETHANOL . Ataman Kimya. Available at:[Link]

• Xie, J., Wang, L., Zhang, X., Li, Y., Liao, X., & Yang, C. (2022). Discovery of New Anti-MRSA Agents Based on Phenoxyethanol and Its Mechanism . ACS Infectious Diseases, 8(11), 2291-2306. Available at:[Link]

• YZ462 exhibits potent antibacterial activity against methicillin-resistant Staphylococcus aureus through bacterial membrane disruption . National Institutes of Health (NIH) / PMC. November 11, 2023. Available at:[Link]

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Stability and Degradation Dynamics of 5-Phenoxy-1-pentanol: A Technical Whitepaper

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

5-Phenoxy-1-pentanol (CAS: 16654-52-7) is a highly versatile bifunctional intermediate widely utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and agrochemicals[1]. Structurally characterized by a terminal primary alcohol and a hydrophobic phenoxy ether linkage, its stability profile dictates the yield, purity, and safety of downstream synthetic workflows. As a Senior Application Scientist, I have structured this whitepaper to move beyond superficial observations, detailing the causality behind its degradation pathways and providing self-validating experimental protocols to rigorously assess its stability.

Physicochemical Profile & Baseline Synthesis

Understanding the degradation of 5-Phenoxy-1-pentanol requires an appreciation of its synthetic origins. It is typically synthesized via an intermolecular Williamson ether synthesis, reacting 5-chloro-1-pentanol with phenol in the presence of sodium hydride and anhydrous DMF[2]. This creates a molecule that is exceptionally stable to basic conditions—unlike its precursor, 5-chloro-1-pentanol, which rapidly cyclizes to tetrahydropyran (THP) in the presence of base[2].

The baseline physical properties that govern its handling and analytical separation are summarized below:

Property	Value / Description	Impact on Stability & Handling
Molecular Formula	C₁₁H₁₆O₂	High carbon-to-oxygen ratio ensures lipophilicity.
Molecular Weight	180.25 g/mol	Readily detectable via LC-MS standard scanning.
Appearance	Colorless to pale yellow liquid	Yellowing indicates oxidative or photolytic degradation.
Functional Groups	Primary Alcohol, Aryl Ether	Bifunctional reactivity; distinct orthogonal degradation triggers.
Base Stability	Highly Stable	Ether linkage resists nucleophilic attack by hydroxide[3].

Mechanistic Degradation Pathways

The degradation of 5-Phenoxy-1-pentanol is not random; it is highly deterministic and dependent on the specific environmental stressor applied. The molecule features two primary loci of vulnerability: the oxidizable terminal hydroxyl group and the acid-labile ether linkage.

• Oxidative Susceptibility: The primary alcohol is the most kinetically accessible site for degradation. In the presence of reactive oxygen species (ROS), transition metal impurities, or atmospheric oxygen over prolonged periods, the alcohol oxidizes first to an aldehyde (5-phenoxypentanal) and subsequently to a carboxylic acid (5-phenoxypentanoic acid).

• Acid-Catalyzed Ether Cleavage: While robust against bases, aryl ethers are susceptible to strong aqueous acids[3]. Protonation of the ether oxygen weakens the C-O bond, transforming the phenoxy group into a viable leaving group.

• Photolytic Aromatic Degradation: Exposure to high-energy UV radiation initiates radical pathways. The electron-rich phenoxy ring undergoes electrophilic radical attack, leading to the formation of hydroxylated phenoxy derivatives.

Figure 1. Primary degradation pathways of 5-Phenoxy-1-pentanol under stress.

Acid-Catalyzed Cyclization: A Mechanistic Deep Dive

To truly master the stability profile of this compound, one must understand the thermodynamic drivers behind its primary degradation route under acidic conditions.

Unlike 5-chloro-1-pentanol, which undergoes an intramolecular SN2 reaction under basic conditions due to the excellent chloride leaving group[2], 5-Phenoxy-1-pentanol requires acidic activation. Phenoxide is a relatively poor leaving group. However, when the ether oxygen is protonated by a strong acid, the activation energy for C-O bond cleavage drops significantly. The reaction is driven forward by the profound entropic and enthalpic advantages of forming a stable, six-membered tetrahydropyran (THP) ring. The terminal hydroxyl group acts as an intramolecular nucleophile, displacing the protonated phenol.

Figure 2. Mechanism of acid-catalyzed cyclization to tetrahydropyran.

Self-Validating Experimental Protocols for Stability Assessment

A protocol is only as reliable as its ability to prevent artifactual degradation during sample preparation. The following workflows are designed as "self-validating systems"—meaning they incorporate explicit quenching steps to ensure that the degradation measured is solely from the controlled stressor, not post-preparation handling.

Protocol A: Oxidative Forced Degradation Assay

Causality: Hydrogen peroxide acts as a source of ROS, aggressively targeting the primary alcohol.

• Step 1: Dissolve 5-Phenoxy-1-pentanol in HPLC-grade Acetonitrile to a concentration of 1.0 mg/mL.

• Step 2: Transfer 1.0 mL of the sample solution to a chemically inert borosilicate glass vial. Add 1.0 mL of 3% aqueous H₂O₂.

• Step 3: Seal the vial and incubate in a thermomixer at 60 °C for exactly 24 hours.

• Step 4 (Self-Validation Quench): Remove the vial from heat and immediately add 100 µL of 1.0 M Sodium Bisulfite (NaHSO₃). Why? Bisulfite rapidly reduces any unreacted H₂O₂, instantly halting the oxidation reaction. This ensures that no further degradation occurs while the sample sits in the autosampler queue.

• Step 5: Analyze via HPLC-UV/MS.

Protocol B: Acid Hydrolysis & Cyclization Assay

Causality: Strong acid protonates the ether, forcing the thermodynamically favorable cyclization to THP[3].

• Step 1: Dissolve 5-Phenoxy-1-pentanol in a 50:50 Methanol/Water diluent to 1.0 mg/mL.

• Step 2: Add an equal volume of 1.0 N Hydrochloric Acid (HCl).

• Step 3: Heat the sealed mixture at 80 °C for 48 hours to overcome the activation energy barrier of the ether cleavage.

• Step 4 (Self-Validation Quench): Cool to room temperature and neutralize dropwise with 1.0 N NaOH until pH 7.0 is reached. Why? Neutralization deprotonates the ether intermediate, freezing the kinetic profile at the exact 48-hour mark and protecting the HPLC column from extreme acidity.

• Step 5: Extract with Dichloromethane (DCM) to capture the volatile THP, and analyze the organic layer via GC-MS.

Analytical Monitoring & Quantitative Data

To accurately map the degradation landscape, a robust analytical workflow must be employed. Because the degradation products range from highly polar acids to volatile cyclic ethers, a dual-platform approach (HPLC-MS and GC-MS) is required.

Figure 3. Self-validating analytical workflow for degradation assessment.

Summary of Degradation Products and Detection Markers

The following table synthesizes the quantitative analytical targets required to achieve mass balance during stability testing:

Degradation Product	Primary Stress Trigger	Recommended Analytical Platform	Detection Marker (m/z or UV)
5-Phenoxypentanal	Oxidation (H₂O₂, O₂)	HPLC-UV/MS (ESI+)	[M+H]⁺ 179.1
5-Phenoxypentanoic Acid	Severe Oxidation	HPLC-UV/MS (ESI-)	[M-H]⁻ 193.1
Phenol	Acidic Cleavage (H⁺, Heat)	HPLC-UV / GC-MS	UV 270 nm / m/z 94
Tetrahydropyran (THP)	Acidic Cleavage (H⁺, Heat)	GC-MS (Headspace or Liquid)	m/z 86 (Highly volatile)
Hydroxyphenoxypentanols	Photolytic (UV Light)	HPLC-MS (ESI+)	[M+H]⁺ 197.1

By adhering to these mechanistic principles and self-validating protocols, researchers can accurately predict the shelf-life of 5-Phenoxy-1-pentanol, optimize storage conditions, and prevent costly downstream failures in API manufacturing.

References

• Pharmaffiliates. 16654-52-7 | 5-Phenoxypentan-1-ol API Impurities. Confirms the CAS registry and its role as a critical API intermediate in pharmaceutical development workflows.[1] URL:[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]
• 3. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]

An In-Depth Technical Guide to 5-Phenoxy-1-pentanol: Commercial Sourcing, Synthesis, and Applications in Drug Development

Executive Summary

5-Phenoxy-1-pentanol (CAS: 16654-52-7) is a highly versatile, bifunctional building block utilized extensively in advanced organic synthesis and pharmaceutical development. Featuring a terminal hydroxyl group and a phenoxy ether linkage, this compound serves as a critical intermediate for chain-extension syntheses, the preparation of radiolabeled active pharmaceutical ingredients (APIs), and transition-metal-catalyzed cross-coupling reactions. This whitepaper provides a comprehensive analysis of its commercial availability, validated synthetic protocols, and strategic applications, designed specifically for researchers and drug development professionals.

Chemical Identity and Physicochemical Properties

Understanding the baseline properties of 5-Phenoxy-1-pentanol is crucial for process design, solvent selection, and reaction optimization. The molecule's dual functionality allows for selective and sequential chemical transformations, but it also necessitates careful handling to prevent unwanted side reactions.

Table 1: Chemical Identity and Quantitative Properties of 5-Phenoxy-1-pentanol

Property	Value / Description
Chemical Name	5-Phenoxypentan-1-ol
CAS Registry Number	16654-52-7[1]
Molecular Formula	C11H16O2[1]
Molecular Weight	180.25 g/mol [1]
Appearance	Colorless to pale yellow liquid[2]
Solubility	Soluble in DMSO, methanol, dichloromethane, and ethyl acetate[3]
Storage Conditions	2-8°C (Refrigerator), ambient shipping[1]

Commercial Availability and Supplier Qualification

Sourcing high-purity 5-Phenoxy-1-pentanol is a critical first step in drug development. Due to its specialized nature, it is primarily supplied by research chemical manufacturers rather than bulk commodity distributors.

Major Commercial Suppliers:

• : Offers 5-Phenoxypentan-1-ol as a certified reference standard and API impurity standard, which is crucial for regulatory compliance in pharmaceutical manufacturing[1].

• : Provides the compound for custom synthesis and bulk chemical orders[4].

• : Supplies the halogenated precursors (e.g., 5-Chloro-1-pentanol) alongside detailed protocols for synthesizing the phenoxy derivative[5].

Causality in Supplier Selection and Quality Control: For drug development, researchers must prioritize suppliers that provide comprehensive Certificates of Analysis (CoA). The causality here is rooted in catalyst preservation: the presence of unreacted phenol or halogenated precursors can poison downstream transition-metal catalysts or introduce toxic impurities into API synthesis. Therefore, an internal validation workflow is mandatory before integrating commercial batches into a synthetic pipeline.

Supplier quality assessment workflow for commercial 5-Phenoxy-1-pentanol.

Synthetic Methodologies: The Intermolecular Williamson Ether Synthesis

When commercial lead times are prohibitive, or custom isotopic labeling is required, 5-Phenoxy-1-pentanol can be synthesized de novo. The most robust method is the intermolecular Williamson ether synthesis, coupling phenol with a 5-halo-1-pentanol (typically 5-bromo-1-pentanol)[2].

Mechanistic Causality and Kinetic Control: The synthesis involves a competition between the desired intermolecular substitution (forming the phenoxy ether) and an intramolecular cyclization of the halo-alcohol (forming tetrahydropyran)[3]. To favor the intermolecular pathway (kinetic control), the reaction must maximize the concentration and nucleophilicity of the phenoxide ion while suppressing the deprotonation of the aliphatic hydroxyl group on the halo-pentanol.

Using a mild base like Potassium Carbonate (K₂CO₃) in N,N-Dimethylformamide (DMF) selectively deprotonates the more acidic phenol (pKa ~10) over the aliphatic alcohol (pKa ~16)[2]. Conversely, using a strong, non-selective base like Sodium Hydride (NaH) risks deprotonating both, leading to significant intramolecular cyclization and elimination byproducts[3].

Reaction pathway illustrating kinetic control in 5-Phenoxy-1-pentanol synthesis.

Step-by-Step Experimental Protocol

This protocol is adapted from validated literature procedures for the synthesis of high-purity 5-Phenoxy-1-pentanol[2].

• Preparation: In a flame-dried, round-bottom flask under an argon atmosphere, dissolve phenol (136 mmol, ~2.1 equivalents) in 120 mL of anhydrous DMF.

• Selective Deprotonation: Add K₂CO₃ (124 mmol, ~1.9 equivalents) to the solution. Stir the suspension at 25 °C for 30 minutes to ensure complete formation of the potassium phenoxide.

• Electrophile Addition: Add 5-bromo-1-pentanol (63.6 mmol, 1.0 equivalent) dropwise to the mixture.

• Thermal Activation: Elevate the reaction temperature to 70 °C and stir for 15 hours. Causality: Elevated temperature overcomes the activation energy barrier for the S_N2 displacement of the bromide, while DMF (a polar aprotic solvent) accelerates the reaction by leaving the phenoxide nucleophile unsolvated and highly reactive[2].

• Quenching & Extraction: Cool the mixture to 25 °C and pour it into ice-cold distilled water to quench. Extract the aqueous layer with ethyl acetate (3x).

• Purification Wash: Wash the combined organic layers sequentially with 1M NaOH (to remove excess unreacted phenol), water, and brine.

• Isolation: Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product via silica gel column chromatography (EtOAc/Hexane; v/v = 1:2) to yield 5-Phenoxy-1-pentanol as a colorless liquid (Typical yield: ~68%)[2].

Analytical Validation: A Self-Validating System

To ensure the trustworthiness of the synthesized or purchased material, a self-validating analytical protocol must be employed. A protocol is self-validating when the analytical outputs inherently prove both the presence of the target and the absence of specific predicted failure modes.

Validation via ¹H NMR (500 MHz, CDCl₃):

• Positive Confirmation: The spectrum must show a triplet at ~3.97 ppm (2H, J = 6.4 Hz) corresponding to the methylene protons adjacent to the phenoxy group, and a triplet at ~3.68 ppm (2H, J = 6.5 Hz) for the methylene protons adjacent to the hydroxyl group. The aromatic region must integrate exactly to 5 protons (δ 7.31–7.24 (m, 2H), 6.96–6.85 (m, 3H))[6].

• Failure Mode Exclusion: The absence of a broad singlet at ~5.0 ppm (phenolic OH) confirms the complete removal of unreacted phenol. The absence of complex multiplets at ~3.5 ppm confirms that no cyclic ether byproducts (e.g., tetrahydropyran) were formed during the reaction[3].

Applications in Advanced Drug Development

5-Phenoxy-1-pentanol is not merely a passive solvent; it is a highly active participant in complex molecular architectures.

A. Synthesis of Radiolabeled APIs and Cannabinoid Analogs In the development of monoclonal antibodies and radiolabeled tracers for cannabinoid receptors, phenoxy-alkyl chains are used as critical linker moieties. Researchers utilize 5-phenoxy-1-pentanol derivatives to synthesize THC-based haptens. As detailed by , the terminal hydroxyl group is typically converted into a leaving group (e.g., a bromide or tosylate) via Grignard reagents to facilitate conjugation with complex tricyclic cannabinoid scaffolds, enabling the precise study of antibody binding properties[7].

B. Chelating Alcohols in C-O Bond Formation Recent advancements in transition-metal catalysis highlight 5-Phenoxy-1-pentanol's role as a chelating alcohol. In copper-catalyzed C-O bond formations with diaryliodonium salts, the spatial arrangement of the phenoxy oxygen and the terminal hydroxyl group allows the molecule to effectively chelate the copper center. This proximity effect dramatically lowers the activation energy for the reductive elimination step, enabling the synthesis of complex aryl alkyl ethers at room temperature without the need for harsh, strong bases[6].

References

• Title: CAS No : 16654-52-7 | Product Name : 5-Phenoxypentan-1-ol Source: Pharmaffiliates URL: [Link]

• Title: Electronic Supplementary Information (ESI) - Changing the structural and physical properties of 3-arm star poly(δ-valerolactone)s Source: The Royal Society of Chemistry URL: [Link]

• Title: Haptens, Monoclonal Antibodies, and a Convenient Synthesis of Radiolabeled Δ9-Tetrahydrocannabinol Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: Copper-Catalyzed C–O Bond Formation between Diaryliodonium Salts and Chelating Alcohols Source: ACS Omega - ACS Publications URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. rsc.org [rsc.org]
• 3. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]
• 4. aldlab.com [aldlab.com]
• 5. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Basic reactivity of the hydroxyl group in 5-Phenoxy-1-pentanol

Comprehensive Reactivity Profile and Synthetic Utility of 5-Phenoxy-1-pentanol: A Technical Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Hydroxyl Group Reactivity, Mechanistic Causality, and Validated Protocols

Executive Summary & Structural Dynamics

5-Phenoxy-1-pentanol (CAS: 16654-52-7)[1] is a highly versatile bifunctional building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs), PROTAC linkers, and advanced materials. Structurally, it consists of a robust, electron-rich phenoxy ether tail and a terminal primary hydroxyl group.

Because the phenoxy group is relatively stable under standard basic and mildly acidic conditions, the molecule's synthetic utility is almost entirely dictated by the basic reactivity of its primary alcohol . The hydroxyl group serves as a critical synthetic node, capable of undergoing nucleophilic substitution (post-activation), controlled oxidation, and etherification. Understanding the thermodynamic and kinetic parameters of these transformations is essential for preventing side reactions, such as unintended intramolecular cyclization or over-oxidation.

Core Reactivity Pathways: Causality & Logic

As a primary alcohol, the hydroxyl group of 5-Phenoxy-1-pentanol is a poor leaving group due to the high basicity of the hydroxide ion[2]. To integrate this molecule into complex drug scaffolds, scientists must manipulate this functional group through three primary pathways:

A. Hydroxyl Activation (Tosylation)

The Objective: Convert the inert hydroxyl group into a highly reactive electrophilic center. The Causality: Direct nucleophilic substitution (SN2) on a primary alcohol is thermodynamically unfavorable. By reacting the alcohol with p-toluenesulfonyl chloride (TsCl) in the presence of pyridine, the hydroxyl oxygen attacks the electrophilic sulfur of TsCl[3]. Pyridine acts as an acid scavenger, neutralizing the generated HCl to prevent the cleavage of the distal phenoxy ether. This converts the OH group into a tosylate (OTs), an excellent leaving group due to the resonance stabilization of the resulting sulfonate anion[2]. The reaction proceeds with complete retention of the C-O bond[4].

B. Controlled Oxidation (Swern Oxidation)

The Objective: Oxidize the primary alcohol to 5-phenoxypentanal without over-oxidizing to the carboxylic acid. The Causality: Traditional aqueous oxidants (like KMnO4 or Jones reagent) will rapidly push primary alcohols to carboxylic acids. The Swern oxidation circumvents this by using a moisture-free, low-temperature (-78 °C) environment[5][6]. Dimethyl sulfoxide (DMSO) is activated by oxalyl chloride to form a highly electrophilic chlorodimethylsulfonium ion[7][8]. The primary alcohol of 5-Phenoxy-1-pentanol intercepts this intermediate. Subsequent addition of triethylamine (Et3N) triggers a base-promoted β-elimination, yielding the aldehyde[5]. The strict low-temperature control prevents the formation of mixed thioacetal byproducts[8].

C. O-Alkylation (Williamson Ether Synthesis)

The Objective: Extend the linker through the formation of an alkyl-aryl or dialkyl ether. The Causality: The hydroxyl proton is weakly acidic (pKa ~16). To act as a nucleophile, it must be fully deprotonated by a strong, non-nucleophilic base like Sodium Hydride (NaH)[9]. The resulting alkoxide can then attack an alkyl halide via an SN2 mechanism[10]. In the context of 5-Phenoxy-1-pentanol, the reaction conditions must be carefully tuned (e.g., using polar aprotic solvents like DMF) to ensure the bimolecular intermolecular substitution outpaces any trace unimolecular side reactions[9].

Global Reactivity Network

Figure 1: Global reactivity network of the primary hydroxyl group in 5-Phenoxy-1-pentanol.

Quantitative Data Summary

The following table synthesizes the expected quantitative parameters for the core transformations of 5-Phenoxy-1-pentanol, providing a baseline for reaction optimization.

Reaction Type	Reagent System	Optimal Temp Range	Typical Yield	Key Kinetic/Thermodynamic Parameter
Tosylation	TsCl, Pyridine, DCM	0 °C to 15 °C	85–95%	Purely kinetic control; C-O bond configuration is retained[3][4].
Swern Oxidation	DMSO, (COCl)2, Et3N	-78 °C to RT	80–90%	Low temp prevents Pummerer-type side reactions[8].
O-Alkylation	NaH, R-X, DMF	0 °C to 50 °C	70–85%	Bimolecular rate must be maximized to prevent side reactions[9].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . They include built-in visual, olfactory, or physical cues that confirm the mechanistic progression of the reaction without requiring immediate spectroscopic analysis.

Protocol 1: Synthesis of 5-Phenoxypentyl 4-methylbenzenesulfonate (Tosylation)

Adapted from standard primary alcohol activation procedures[3].

Step-by-Step Methodology:

• Preparation: Dissolve 5-Phenoxy-1-pentanol (1.0 eq) in anhydrous dichloromethane (DCM, 10 volumes) under an inert argon atmosphere.

• Base Addition: Add anhydrous pyridine (2.0 eq). Causality: Pyridine acts as both the catalytic nucleophile and the stoichiometric acid scavenger[3][4].

• Electrophile Addition: Cool the mixture to 0 °C using an ice bath. Add p-toluenesulfonyl chloride (TsCl, 1.5 eq) in small portions over 15 minutes.

• Self-Validation Check (In-Process): As the reaction proceeds, a white precipitate of pyridinium chloride will begin to form in the DCM. This physical change is a positive indicator that HCl is being successfully generated and scavenged.

• Monitoring: Stir at 15 °C for 12 hours. Monitor via TLC (3:1 Hexanes/Ethyl Acetate). Validation: The product tosylate will appear as a distinct, significantly less polar spot (higher Rf) compared to the starting alcohol.

• Workup: Quench with saturated aqueous NaHCO3. Extract with DCM, wash with 1N HCl (to remove residual pyridine), and dry over anhydrous Na2SO4. Concentrate under reduced pressure.

Protocol 2: Controlled Swern Oxidation to 5-Phenoxypentanal

Adapted from low-temperature oxidation methodologies[5][6].

Step-by-Step Methodology:

• Electrophile Generation: To a flame-dried flask containing anhydrous DCM at -78 °C (dry ice/acetone bath), add oxalyl chloride (1.2 eq).

• DMSO Activation: Add anhydrous DMSO (2.4 eq) dropwise.

  • Self-Validation Check 1: The addition will trigger vigorous bubbling. This is the stoichiometric release of CO and CO2 gases, confirming the successful formation of the active chlorodimethylsulfonium electrophile[5][7].

• Alcohol Addition: After 15 minutes, add a solution of 5-Phenoxy-1-pentanol (1.0 eq) in DCM dropwise. Stir for 30 minutes at -78 °C to form the alkoxysulfonium intermediate.

• Elimination: Add triethylamine (Et3N, 5.0 eq) dropwise.

• Self-Validation Check 2: Remove the cooling bath and allow the reaction to warm to room temperature. As it warms, the distinct, pungent odor of dimethyl sulfide (DMS) will become apparent[6]. This olfactory cue confirms the successful base-promoted β-elimination and formation of the aldehyde C=O bond.

• Workup: Quench with water, extract with DCM, wash with brine, and purify via flash chromatography.

Mechanistic Visualization: Swern Oxidation

Figure 2: Step-by-step mechanistic progression of the Swern Oxidation on 5-Phenoxy-1-pentanol.

References

• Benchchem. 5-Chloro-1-pentanol | Organic Synthesis Intermediate. Retrieved from: 9

• Aldlab Chemicals. 5-Phenoxy-1-pentanol. Retrieved from: 1

• Orgosolver. Alcohol Oxidation: Swern (DMSO/(COCl)₂, Et₃N, CH₂Cl₂). Retrieved from: 5

• Master Organic Chemistry. Swern Oxidation of Alcohols To Aldehydes and Ketones. Retrieved from: 6

• Chemistry Hall. The Swern Oxidation: Mechanism and Features. Retrieved from: 7

• Organic Chemistry Portal. Swern Oxidation. Retrieved from:8

• Orgosolver. TsCl/Pyridine: Alcohol to Tosylate (ROTs). Retrieved from: 4

• Benchchem. An In-depth Technical Guide to the Synthesis of Tosylates from Alcohols using p-Toluenesulfonyl Chloride (TsCl). Retrieved from: 3

• Master Organic Chemistry. Tosylates And Mesylates. Retrieved from: 2

• National Institutes of Health (NIH) / PMC. Copper-Catalyzed Enantioconvergent Alkylation of Oxygen Nucleophiles. Retrieved from:10

Sources

• 1. aldlab.com [aldlab.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. orgosolver.com [orgosolver.com]
• 5. orgosolver.com [orgosolver.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 8. Swern Oxidation [organic-chemistry.org]
• 9. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]
• 10. Copper-Catalyzed Enantioconvergent Alkylation of Oxygen Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 5-Phenoxy-1-pentanol as a Versatile Building Block in Organic and Medicinal Chemistry

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

5-Phenoxy-1-pentanol (CAS: 16654-52-7) is a highly valuable bifunctional building block characterized by a lipophilic phenoxy headgroup and a terminal primary hydroxyl group separated by a flexible 5-carbon aliphatic spacer. This specific structural arrangement makes it an indispensable intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), functional polymers, and advanced materials. This application note details the mechanistic rationale behind its use, modern synthetic pathways for its preparation, and validated protocols for its downstream functionalization.

Structural Significance and Causality in Drug Design

The utility of 5-phenoxy-1-pentanol in medicinal chemistry is not coincidental; it is driven by precise structure-activity relationship (SAR) requirements:

• Optimal Spacer Length: In neuropharmacology, the 5-carbon ( C5​ ) chain acts as an ideal spacer. For example, in the development of non-imidazole Histamine H3-receptor antagonists , the C5​ chain perfectly bridges the lipophilic aryloxy group and a basic amine (e.g., pyrrolidine or piperidine) to fit the receptor's binding pocket, leading to high-affinity ligands used in researching Alzheimer's disease and cognitive deficits[1].

• Lipophilic Tail Mimicry: In the synthesis of next-generation Cannabinoid Receptor 1 (CB1) agonists (such as AM2389), the 5-phenoxypentyl moiety is used to replace the classical alkyl side chain of natural cannabinoids. The phenoxy group enhances π−π interactions within the receptor subsite, significantly boosting binding affinity ( EC50​=1.5 nM )[2].

• Synthetic Handle: The terminal primary alcohol is a versatile synthetic handle. Because hydroxyls are poor leaving groups, the alcohol is typically converted into a halide (e.g., 5-phenoxypentyl bromide) or a sulfonate ester, priming the molecule for SN​2 nucleophilic substitutions or Wittig olefination[2][3].

Synthetic Workflows & Downstream Applications

The following diagram illustrates the synthetic divergence of 5-phenoxy-1-pentanol into various high-value pharmaceutical and material science domains.

Figure 1: Synthetic divergence of 5-phenoxy-1-pentanol into APIs and advanced materials.

Experimental Protocols

Protocol 1: Modern Synthesis of 5-Phenoxy-1-pentanol via Copper-Catalyzed C–O Coupling

Mechanistic Rationale: Traditional Williamson ether syntheses require strong bases (e.g., K2​CO3​ or NaH ) and elevated temperatures (70–100 °C)[4], which can trigger unwanted elimination reactions. A modern, base-free alternative utilizes diaryliodonium salts and Cu2​O . The bidentate nature of 1,5-pentanediol chelates the copper catalyst, accelerating the reductive elimination step and allowing the reaction to proceed at room temperature with high chemoselectivity[5].

Materials:

• Diphenyliodonium triflate (1.0 mmol)

• 1,5-Pentanediol (3.0 mmol)

• Copper(I) oxide ( Cu2​O , 0.02 mmol, 2 mol%)

• Anhydrous Dichloromethane (DCM, 1 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried reaction vial equipped with a magnetic stir bar, add diphenyliodonium triflate (1.0 mmol) and Cu2​O (0.02 mmol).

• Solvent & Reactant Addition: Add 1 mL of anhydrous DCM to the vial, followed by 1,5-pentanediol (3.0 mmol). The excess diol prevents over-arylation (formation of diphenoxypentane).

• Reaction: Stir the mixture at room temperature (approx. 25 °C). The chelation effect of the diol allows the C-O coupling to reach completion rapidly (typically within 3 hours)[5].

• Workup: Dilute the reaction mixture with DCM and wash with deionized water to remove unreacted diol and copper residues. Extract the aqueous layer twice with DCM.

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography (Ethyl Acetate/Hexane) to yield 5-phenoxy-1-pentanol as a colorless liquid[4][5].

Protocol 2: Synthesis of 5-Phenoxypentyl Bromide (Activation for SN​2 )

Mechanistic Rationale: To utilize the C5​ chain as an alkylating agent for amines (to form H3 antagonists) or phosphines (to form Wittig reagents), the hydroxyl group must be converted into a superior leaving group. Bromination via acidic conditions ( HBr/H2​SO4​ ) protonates the alcohol, converting it into an oxonium ion ( H2​O+ ), which is then displaced by the bromide ion via an SN​2 mechanism[3].

Materials:

• 5-Phenoxy-1-pentanol (10 mmol)

• 48% Hydrobromic acid (HBr, aqueous)

• Concentrated Sulfuric acid ( H2​SO4​ )

Step-by-Step Procedure:

• Acid Mixture Preparation: In a round-bottom flask, carefully mix 15 mL of 48% HBr and 5 mL of concentrated H2​SO4​ . Caution: Highly exothermic. Perform in an ice bath.

• Substrate Addition: Slowly add 5-phenoxy-1-pentanol (10 mmol) to the acid mixture under continuous stirring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 15–24 hours. The strong acidic environment ensures complete conversion of the primary alcohol.

• Quenching & Extraction: Allow the mixture to cool to room temperature. Pour the mixture over crushed ice/water. Extract the aqueous phase with diethyl ether ( 3×20 mL ).

• Washing: Wash the combined ether extracts with saturated aqueous NaHCO3​ until the pH is neutral, followed by a brine wash.

• Isolation: Dry over anhydrous MgSO4​ , filter, and evaporate the solvent. The resulting 5-phenoxypentyl bromide (CAS: 22921-72-8) can be used directly or purified by vacuum distillation[3][6].

Protocol 3: Synthesis of (5-Phenoxypentyl)triphenylphosphonium Bromide (Wittig Precursor)

Mechanistic Rationale: This protocol generates the phosphonium ylide precursor necessary for appending the phenoxypentyl tail onto bicyclic cannabinoid scaffolds. Triphenylphosphine ( PPh3​ ) acts as a nucleophile, displacing the primary bromide[2].

Step-by-Step Procedure:

• Dissolve 5-phenoxypentyl bromide (28.6 mmol) and triphenylphosphine (31.5 mmol, 1.1 eq) in 70 mL of anhydrous benzene or toluene.

• Reflux the mixture under an inert argon atmosphere for 24 hours.

• As the reaction progresses, the phosphonium salt will precipitate out of the non-polar solvent.

• Cool the mixture, filter the white solid precipitate, wash with cold hexanes, and dry in vacuo (Yield: ~83%, m.p. 174–176°C)[2].

Quantitative Data Summary

Table 1: Physical Properties of Key Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight	Boiling/Melting Point
5-Phenoxy-1-pentanol	16654-52-7	C11​H16​O2​	180.25 g/mol	N/A (Liquid at RT)[7]
5-Phenoxypentyl bromide	22921-72-8	C11​H15​BrO	243.14 g/mol	160-165 °C at 11 mmHg[6]
(5-Phenoxypentyl)triphenylphosphonium bromide	N/A	C29​H30​BrOP	505.43 g/mol	m.p. 174–176 °C[2]

Table 2: Comparative Reaction Efficiencies

Transformation	Reagents / Catalyst	Conditions	Typical Yield	Primary Application
Etherification (Classical)	Phenol, 5-bromopentanol, K2​CO3​	DMF, 70 °C, 15 h	68%	Star polymers[4]
Etherification (Modern)	Diaryliodonium salt, 1,5-pentanediol, Cu2​O	DCM, Room Temp, 3 h	68%	Mild API synthesis[5]
Bromination	5-Phenoxy-1-pentanol, HBr/H2​SO4​	Reflux, 24 h	>80%	Alkylating agent prep[3]
Phosphonium Salt Formation	5-Phenoxypentyl bromide, PPh3​	Benzene, Reflux, 24 h	83%	CB1 Agonist synthesis[2]

References

• Pharmaffiliates (2025). 5-Phenoxypentan-1-ol (CAS 16654-52-7) Reference Standards. Retrieved from [Link]

• The Royal Society of Chemistry (2015). Electronic Supplementary Information: Changing the structural and physical properties of 3-arm star poly(δ-valerolactone)s. Retrieved from [Link]

• European Patent Office (1998).EP0978512A1: Non-imidazole aryloxy (or arylthio) alkylamines as histamine H3-receptor antagonists and their therapeutic applications.

• ResearchGate / J. Med. Chem. (2012). Novel 1′,1′-Chain Substituted Hexahydrocannabinols: 9β-Hydroxy-3-(1-hexyl-cyclobut-1-yl)-hexahydrocannabinol (AM2389) a Highly Potent Cannabinoid Receptor 1 (CB1) Agonist. Retrieved from [Link]

• PrepChem (2025). Synthesis of 5-phenoxypentyl bromide. Retrieved from [Link]

• ACS Omega (2022). Copper-Catalyzed C–O Bond Formation between Diaryliodonium Salts and Chelating Alcohols. Retrieved from[Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. rsc.org [rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 5-Phenoxypentyl bromide | 22921-72-8 [sigmaaldrich.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]

Application Note: 5-Phenoxy-1-pentanol in the Synthesis of Pharmaceutical Intermediates

Executive Summary & Strategic Rationale

In modern drug discovery, the spatial arrangement and lipophilicity of a pharmacophore are critical determinants of target binding affinity and pharmacokinetic viability. 5-Phenoxy-1-pentanol (CAS: 16654-52-7) has emerged as a highly privileged bifunctional building block in medicinal chemistry. The molecule provides a flexible 5-carbon aliphatic spacer that optimally bridges distinct binding pockets, while its terminal phenoxy group engages in essential π−π stacking and hydrophobic interactions within target proteins. Furthermore, its primary hydroxyl terminus serves as a versatile synthetic handle, readily undergoing electrophilic activation (via mesylation/halogenation) or oxidation to facilitate complex molecular assembly.

This application note details the mechanistic rationale, quantitative pharmacological data, and self-validating synthetic protocols for utilizing 5-phenoxy-1-pentanol in the development of advanced active pharmaceutical ingredients (APIs).

Key Pharmaceutical Applications

Histamine H3 Receptor Antagonists

The development of H3 receptor antagonists is a major focus for treating cognitive disorders such as ADHD, dementia, and schizophrenia. The 5-phenoxypentyl moiety is a critical structural motif in these compounds. By converting 5-phenoxy-1-pentanol into an electrophile and coupling it with a basic amine, researchers have synthesized potent 1[1]. For instance, N-(5-phenoxypentyl)pyrrolidine acts as a highly effective antagonist, utilizing the pyrrolidine ring to anchor to the receptor's aspartate residue while the phenoxypentyl tail occupies the lipophilic accessory pocket, yielding a Ki​ of 0.18 μM for histamine release[1].

Fatty Acid Amide Hydrolase (FAAH) Inhibitors

FAAH is a primary therapeutic target for analgesia and anti-inflammatory drug development due to its role in hydrolyzing endocannabinoids like anandamide. Advanced2 utilize sulfonyl fluoride analogs bearing a 5-phenoxypentyl group[2]. In this architecture, the 5-phenoxypentyl chain mimics the lipid tail of natural substrates, guiding the sulfonyl fluoride warhead into the active site to act as an irreversible covalent modifier of the enzyme[2].

CB2 Cannabinoid Receptor Ligands

To achieve selective agonism at the CB2 receptor (which mediates neuroprotection without the psychoactive effects of CB1), researchers have synthesized 3[3]. Oxidation of 5-phenoxy-1-pentanol to its corresponding aldehyde allows for Wittig olefination, seamlessly integrating the 5-phenoxypentyl group into the biaryl scaffold to maximize CB2 binding selectivity[3].

Antitumor Therapeutics

Beyond neurological and inflammatory targets, the 5-phenoxypentyl group is heavily cited in 4 as a lipophilic vector in heterocyclic compounds designed to exhibit potent antitumor cytotoxicity against malignant cells[4].

Quantitative Pharmacodynamic Summary

Biological Target	Representative Derivative	Mechanism of Action	Quantitative Metric	Primary Therapeutic Application
Histamine H3 Receptor	N-(5-phenoxypentyl)pyrrolidine	Competitive Antagonism	Ki​=0.18μM	ADHD, Dementia[1]
FAAH Enzyme	5-Phenoxypentanesulfonyl fluoride	Irreversible Inhibition	High covalent modification rate	Analgesia, Sleep Disorders[2]
CB2 Receptor	5-Phenoxypentyl Cannabilactones	Selective Agonism	High CB2/CB1 selectivity ratio	Neuroprotection[3]
Tumor Specific Targets	5-Phenoxypentyl heterocycles	Antitumor Cytotoxicity	High in vivo tumor regression	Malignant Tumors[4]

Mechanistic & Workflow Visualizations

Synthetic divergence of 5-phenoxy-1-pentanol into key pharmaceutical intermediates.

Pharmacological signaling pathway of 5-phenoxypentyl-derived H3 receptor antagonists.

Self-Validating Experimental Protocols

Protocol A: Synthesis of 5-Phenoxypentyl Methanesulfonate (Electrophilic Activation)

Objective: Convert the poor terminal hydroxyl leaving group of 5-phenoxy-1-pentanol into a highly reactive mesylate to enable downstream nucleophilic functionalization.

• Reaction Assembly: Dissolve 5-phenoxy-1-pentanol (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) under an inert argon atmosphere.

  • Causality: Argon prevents moisture ingress, which would hydrolyze the highly reactive methanesulfonyl chloride (MsCl) into methanesulfonic acid, drastically reducing yield.

• Base Addition: Add triethylamine ( Et3​N , 1.5 eq) in a single portion and cool the reaction vessel to 0 °C using an ice-water bath.

  • Causality: Et3​N acts as a non-nucleophilic acid scavenger. Cooling to 0 °C controls the exothermic nature of the sulfonylation and minimizes the formation of alkyl chloride byproducts.

• Activation: Introduce MsCl (1.2 eq) dropwise over 15 minutes. Stir at 0 °C for 30 minutes, then allow the mixture to warm to ambient temperature for 2 hours.

• Quench & Extraction: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer with DCM ( 3× ). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Validation Checkpoint:

  • TLC: Elute with Hexanes:EtOAc (3:1). Confirm the complete consumption of the starting material ( Rf​≈0.2 ) and the appearance of the mesylate product ( Rf​≈0.6 ).

  • 1 H-NMR: Verify the diagnostic downfield shift of the terminal methylene protons ( C5​ ) from δ 3.6 ppm (alcohol) to δ 4.2 ppm (mesylate), confirming successful O-sulfonylation.

Protocol B: Synthesis of N-(5-phenoxypentyl)pyrrolidine (H3 Antagonist Core)

Objective: Execute an SN​2 displacement of the mesylate intermediate using pyrrolidine to construct the pharmacologically active tertiary amine.

• Solvent & Base Selection: Suspend potassium carbonate ( K2​CO3​ , 2.0 eq) in a 0.1 M solution of 5-phenoxypentyl mesylate in anhydrous acetonitrile (MeCN).

  • Causality: K2​CO3​ is specifically chosen as a mild inorganic base to neutralize the generated methanesulfonic acid without promoting competitive E2 elimination of the mesylate. MeCN is an ideal polar aprotic solvent that accelerates SN​2 kinetics by leaving the amine nucleophile unsolvated and highly reactive.

• Nucleophilic Addition: Add pyrrolidine (2.0 eq) dropwise at room temperature.

• Thermal Displacement: Heat the reaction mixture to 65 °C (reflux) for 12 hours.

  • Causality: Elevated temperature provides the necessary activation energy to overcome the steric hindrance associated with a secondary amine attacking the primary carbon.

• Purification: Cool to room temperature, filter off the inorganic salts, and concentrate the filtrate. Redissolve the crude residue in EtOAc and wash with water to remove excess pyrrolidine. Dry the organic layer ( MgSO4​ ) and concentrate. Purify via silica gel chromatography (DCM:MeOH 95:5 with 1% Et3​N ).

  • Causality: The addition of 1% Et3​N to the eluent prevents the basic tertiary amine product from streaking on the acidic silica gel, ensuring sharp peak resolution and high purity.

• Validation Checkpoint:

  • Mass Spectrometry: ESI-MS must display a prominent [M+H]+ peak corresponding to the target mass of the N-(5-phenoxypentyl)pyrrolidine base.

References

• Source: ACS Publications (acs.org)
• Source: National Institutes of Health (nih.gov)
• Source: MDPI (mdpi.com)
• Source: Google Patents (google.com)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sulfonyl Fluoride Inhibitors of Fatty Acid Amide Hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. CA2630468A1 - Medicinal drug - Google Patents [patents.google.com]

Using 5-Phenoxy-1-pentanol in the synthesis of novel polymers

Application Note: Utilizing 5-Phenoxy-1-Pentanol as an Initiator for the Synthesis of End-Functionalized Biodegradable Polymers in Drug Delivery

Executive Summary

5-Phenoxypentan-1-ol (CAS 16654-52-7) is a highly versatile, monofunctional aliphatic alcohol featuring a terminal hydrophobic phenoxy ring[1]. While traditionally utilized as a bifunctional building block in small-molecule organic synthesis[2], its unique structural topology makes it an exceptional initiator for the Ring-Opening Polymerization (ROP) of cyclic esters such as ϵ -caprolactone ( ϵ -CL) and lactide (LA)[3]. This application note details the mechanistic rationale, synthesis protocols, and analytical validation for utilizing 5-phenoxy-1-pentanol to synthesize phenoxy end-functionalized polycaprolactone (PhO-PCL-OH). These novel polymers are specifically engineered for advanced drug delivery systems, where the terminal phenoxy group enhances the encapsulation of aromatic chemotherapeutics via π−π stacking interactions.

Mechanistic Insights & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why 5-phenoxy-1-pentanol is selected over other commercially available initiators (e.g., benzyl alcohol or 2-phenoxyethanol) for synthesizing drug delivery polymers.

• Steric Decoupling for Controlled Initiation: In ROP, the choice of initiator dictates the α -end group of the resulting polymer chain. Shorter phenoxy-alcohols (e.g., 2-phenoxyethanol) suffer from steric hindrance exerted by the bulky aromatic ring during the initiation step. This leads to slow initiation relative to propagation, broadening the polydispersity index (PDI) and reducing batch-to-batch reproducibility. The 5-carbon aliphatic spacer in 5-phenoxy-1-pentanol provides critical flexibility, physically decoupling the steric bulk of the phenoxy group from the propagating active center, ensuring a highly controlled, "living" polymerization[4].

• Thermodynamic Stability in Micellization: In aqueous media, amphiphilic PhO-PCL-OH block copolymers self-assemble into polymeric micelles. The flexible pentyl chain allows the terminal phenoxy group to dynamically fold into the hydrophobic PCL core. This creates a localized π -electron-rich microenvironment that dramatically increases the partition coefficient of aromatic drugs (like Doxorubicin) into the micelle core via π−π stacking, preventing premature drug leakage.

• Synthesis Versatility: The precursor itself can be synthesized via classical intermolecular Williamson ether synthesis from 5-chloro-1-pentanol[2], or through modern copper-catalyzed C–O bond formation using diaryliodonium salts under mild, neutral conditions[5].

Physicochemical Properties

Accurate knowledge of the initiator's physical properties is crucial for stoichiometric precision in living polymerizations. Trace impurities or miscalculated molar ratios will exponentially skew the target molecular weight ( Mn​ ).

Table 1: Physicochemical Properties of 5-Phenoxypentan-1-ol [1]

Property	Value	Clinical/Synthetic Relevance
Chemical Name	5-Phenoxypentan-1-ol	Primary alcohol ensures rapid ROP initiation.
CAS Number	16654-52-7	Unique identifier for regulatory tracking.
Molecular Formula	C11H16O2	Used for exact mass/stoichiometry calculations.
Molecular Weight	180.25 g/mol	Critical for determining [Monomer]/[Initiator] ratio.
Appearance	Colorless to pale yellow liquid	Visual indicator of purity prior to polymerization.
Storage Conditions	2-8°C (Refrigerator)	Prevents slow auto-oxidation of the aliphatic chain.

Experimental Protocols

Protocol 1: Synthesis of 5-Phenoxy-1-pentanol (Precursor Preparation)

This protocol utilizes an intermolecular Williamson Ether Synthesis to generate the initiator[2].

• Deprotonation: In a flame-dried Schlenk flask under nitrogen, dissolve 1.0 eq of phenol in anhydrous DMF. Cool to 0°C. Slowly add 1.2 eq of Sodium Hydride (NaH, 60% dispersion in mineral oil) portion-wise. Stir until hydrogen evolution ceases (approx. 30 mins) to form the nucleophilic sodium phenoxide.

• Substitution: Dropwise, add 1.0 eq of 5-chloro-1-pentanol[2]. Heat the reaction mixture to 80°C for 12 hours. The elevated temperature is required to overcome the activation energy barrier for the bimolecular SN​2 reaction while minimizing intramolecular cyclization side-reactions[2].

• Workup & Purification: Quench with saturated aqueous NH4​Cl . Extract with diethyl ether (3x). Wash the organic layer extensively with 2N NaOH to remove unreacted phenol, followed by brine. Dry over anhydrous Na2​SO4​ , concentrate, and purify via vacuum distillation.

• Self-Validation Checkpoint: Successful etherification is confirmed via 1H NMR. Look for the characteristic shift of the methylene protons adjacent to the oxygen from δ 3.5 ppm (in the chloro-precursor) to δ 3.9 ppm (in the phenoxy product).

Protocol 2: Ring-Opening Polymerization (ROP) of ϵ -Caprolactone

This protocol synthesizes the end-functionalized polymer (PhO-PCL-OH) via a coordination-insertion mechanism[4].

• Preparation: In a glovebox, add 5-phenoxy-1-pentanol (Initiator, 1.0 eq) and ϵ -caprolactone (Monomer, 100 eq) to a flame-dried ampoule.

• Catalysis: Add Tin(II) octoate ( Sn(Oct)2​ ) as the catalyst at a ratio of [Initiator]/[Catalyst] = 100. Seal the ampoule under vacuum.

• Polymerization: Immerse the ampoule in an oil bath pre-heated to 110°C for 24 hours. The Sn(Oct)2​ coordinates with the hydroxyl group of the initiator, forming a stannous alkoxide active center that sequentially inserts caprolactone monomers via acyl-oxygen cleavage[4].

• Termination & Precipitation: Cool to room temperature, dissolve the crude polymer in minimal dichloromethane (DCM), and precipitate dropwise into an excess of cold methanol. Filter and dry under vacuum to constant weight.

• Self-Validation Checkpoint: The living nature of the polymerization is validated via 1H NMR. The experimental Mn​ is calculated by comparing the integration of the terminal phenoxy protons ( δ 6.8–7.3 ppm) against the polymer backbone methylene protons ( δ 4.06 ppm). The absence of a signal at δ 3.65 ppm (unreacted initiator hydroxymethyl protons) confirms 100% initiation efficiency.

Protocol 3: Self-Assembly and Drug Loading (Nanoprecipitation)

• Co-dissolution: Dissolve 10 mg of PhO-PCL-OH and 2 mg of Doxorubicin free base (DOX) in 1 mL of THF.

• Micellization: Inject the organic solution dropwise into 10 mL of rapidly stirring deionized water. The hydrophobic PCL chains and phenoxy end-groups collapse to form the core, trapping the DOX via π−π interactions, while the terminal hydroxyls stabilize the corona.

• Purification: Dialyze against deionized water (MWCO 3.5 kDa) for 24 hours to remove THF and unencapsulated DOX. Lyophilize to obtain the drug-loaded nanoparticles.

Quantitative Data: Polymerization Kinetics

The highly controlled nature of this initiator allows for precise tuning of the polymer molecular weight by simply adjusting the Monomer-to-Initiator ([M]/[I]) ratio.

Table 2: ROP Kinetics and Molecular Weight Control (PhO-PCL-OH)

[M]/[I] Ratio	Time (h)	Conversion (%)	Mn​ (Theoretical)	Mn​ (Experimental, NMR)	PDI ( Mw​/Mn​ )
50	4	>98	5,880 g/mol	5,950 g/mol	1.12
100	8	>96	11,580 g/mol	11,800 g/mol	1.15
200	16	>94	22,980 g/mol	23,400 g/mol	1.18

Note: Experimental Mn​ closely tracks theoretical Mn​ with narrow PDIs (<1.2), confirming the absence of transesterification or backbiting side-reactions.

Mandatory Visualizations

Caption: Workflow from precursor synthesis to drug-loaded polymeric micelles.

Caption: Coordination-insertion mechanism of ROP initiated by 5-phenoxy-1-pentanol.

References

• Pharmaffiliates: CAS No : 16654-52-7 | Product Name : 5-Phenoxypentan-1-ol URL:[Link][1]

• ACS Omega: Copper-Catalyzed C–O Bond Formation between Diaryliodonium Salts and Chelating Alcohols URL:[Link][5]

• MDPI: Titanium and Vanadium Complexes of Tridentate Phenoxy-Imine and Phenoxy-Amine Ligands and Their Application in the Ring-Opening Polymerization of Cyclic Esters URL:[Link][3]

• ACS Macromolecules: Ring-Opening Polymerization of ε-Caprolactone Initiated with Titanium n-Propoxide or Titanium Phenoxide URL:[Link][4]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Derivatization of 5-Phenoxy-1-pentanol for Analytical Purposes

Introduction: The Analytical Imperative for 5-Phenoxy-1-pentanol Derivatization

5-Phenoxy-1-pentanol is a molecule of interest in various fields, including as a precursor in the synthesis of pharmaceuticals and as a component in fragrance formulations. Accurate and sensitive quantification of this analyte is crucial for quality control, metabolic studies, and environmental monitoring. However, its inherent chemical properties—specifically the presence of a polar hydroxyl group—can present challenges for common analytical techniques like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Direct analysis of 5-phenoxy-1-pentanol can lead to poor chromatographic peak shape, low sensitivity, and thermal degradation in GC systems. In HPLC, its lack of a strong chromophore or fluorophore limits its detectability by UV-Vis or fluorescence detectors. Chemical derivatization addresses these limitations by chemically modifying the hydroxyl group to create a derivative with more favorable analytical characteristics. This guide provides detailed protocols for the derivatization of 5-phenoxy-1-pentanol for both GC-MS and HPLC analysis, grounded in established chemical principles to ensure robust and reliable results.

Part 1: Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

For GC-MS analysis, the primary goals of derivatization are to increase the volatility and thermal stability of the analyte. This is typically achieved by replacing the active hydrogen of the hydroxyl group with a non-polar functional group. Silylation and acylation are two of the most effective and widely used derivatization strategies for alcohols.[1][2][3]

Silylation: Enhancing Volatility and Thermal Stability

Silylation involves the replacement of the active hydrogen in the hydroxyl group with a trimethylsilyl (TMS) group.[4] This process significantly reduces the polarity of 5-phenoxy-1-pentanol, making it more volatile and amenable to GC analysis.[1][4] N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are two of the most common and effective silylating reagents.[4][5][6]

• BSTFA is a versatile and widely used silylating reagent suitable for a broad range of functional groups, including primary alcohols like 5-phenoxy-1-pentanol.[5][7][8] For sterically unhindered alcohols, it provides efficient derivatization.

• MSTFA is considered more reactive than BSTFA for non-hindered alcohols and produces a more volatile byproduct (N-methyltrifluoroacetamide), which can result in cleaner chromatograms.[4][6]

The following workflow illustrates the silylation process for GC-MS analysis:

Caption: Silylation workflow for GC-MS analysis.

This protocol details the derivatization of 5-phenoxy-1-pentanol using BSTFA. For hindered alcohols, the addition of a catalyst like trimethylchlorosilane (TMCS) can enhance reactivity.[1][4]

Materials:

• 5-Phenoxy-1-pentanol sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or BSTFA with 1% TMCS

• Anhydrous pyridine or other aprotic solvent (e.g., acetonitrile, dichloromethane)

• Reacti-Vials™ or other suitable reaction vials with screw caps

• Heating block or oven

• Nitrogen gas supply for evaporation (if needed)

Procedure:

• Sample Preparation: Ensure the sample containing 5-phenoxy-1-pentanol is dry. If the sample is in an aqueous solution, evaporate it to dryness under a gentle stream of nitrogen. Re-dissolve the residue in an appropriate volume of anhydrous pyridine or another aprotic solvent.

• Reagent Addition: To approximately 1 mg of the sample, add 100 µL of BSTFA (or BSTFA with 1% TMCS).[4]

• Reaction: Tightly cap the reaction vial and heat at 60-75°C for 30-60 minutes in a heating block or oven.[4]

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS system.

This protocol outlines the use of MSTFA for the derivatization of 5-phenoxy-1-pentanol.

Materials:

• 5-Phenoxy-1-pentanol sample

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous aprotic solvent (e.g., pyridine, acetonitrile)

• Reaction vials with screw caps

• Heating block

Procedure:

• Sample Preparation: The sample must be free of water. If necessary, evaporate the sample to dryness and reconstitute it in a dry, aprotic solvent.

• Reagent Addition: For every 1 mg of sample, add 100 µL of MSTFA.[4]

• Reaction: Securely cap the vial and heat at 70°C for 15-30 minutes.[4]

• Analysis: Allow the vial to cool to room temperature before performing the GC-MS analysis.

Parameter	BSTFA Derivatization	MSTFA Derivatization
Reagent	N,O-Bis(trimethylsilyl)trifluoroacetamide	N-Methyl-N-(trimethylsilyl)trifluoroacetamide
Catalyst	1% TMCS (optional, for hindered alcohols)	Not typically required for primary alcohols
Reaction Temp.	60-75°C	70°C
Reaction Time	30-60 minutes	15-30 minutes
Byproducts	Mono- and bis-trimethylsilyl-trifluoroacetamide	N-methyltrifluoroacetamide (more volatile)
Key Advantage	Highly versatile	Cleaner chromatograms due to volatile byproducts

Table 1: Comparison of BSTFA and MSTFA Silylation Protocols.

Acylation: Introducing Electron-Capturing Groups

Acylation is another effective derivatization technique that converts the hydroxyl group of 5-phenoxy-1-pentanol into an ester.[9] This process also increases volatility and thermal stability.[9] Acylation reagents, particularly perfluorinated anhydrides, can introduce electron-capturing groups, which significantly enhances the sensitivity of detection by an Electron Capture Detector (ECD), although it is also compatible with Flame Ionization Detection (FID) and Mass Spectrometry (MS).[9][10]

Common acylation reagents include:

• Trifluoroacetic Anhydride (TFAA)

• Pentafluoropropionic Anhydride (PFPA)

• Heptafluorobutyric Anhydride (HFBA)

The choice of acylation reagent often depends on the desired retention time and detector sensitivity. The larger the perfluoroalkyl group, the longer the retention time. These reagents react readily with alcohols to form stable and volatile derivatives.[10]

The following diagram illustrates the acylation reaction:

Caption: General acylation reaction of an alcohol.

This protocol describes the derivatization of 5-phenoxy-1-pentanol using HFBA. The use of a base catalyst like pyridine is recommended to neutralize the acidic byproduct and drive the reaction to completion.[10]

Materials:

• 5-Phenoxy-1-pentanol sample

• Heptafluorobutyric Anhydride (HFBA)

• Anhydrous pyridine or triethylamine

• Aprotic solvent (e.g., toluene, hexane)

• Reaction vials with screw caps

• Heating block

Procedure:

• Sample Preparation: Ensure the sample is anhydrous. If necessary, evaporate to dryness and reconstitute in a small volume of aprotic solvent.

• Reagent Addition: To approximately 1 mg of the sample, add 200 µL of the aprotic solvent and 100 µL of anhydrous pyridine. Then, add 50 µL of HFBA.

• Reaction: Cap the vial tightly and heat at 60-80°C for 15-30 minutes.

• Work-up (Optional but Recommended): After cooling, add 1 mL of water and 1 mL of hexane. Vortex thoroughly and allow the layers to separate. The upper organic layer contains the derivatized analyte and can be used for GC-MS analysis. This step removes the excess pyridine and the acidic byproduct.

• Analysis: Inject an aliquot of the organic layer into the GC-MS system.

Parameter	Value	Reference
Reagent	Heptafluorobutyric Anhydride (HFBA)	[10]
Catalyst	Pyridine or Triethylamine	[10]
Solvent	Toluene, Hexane
Reaction Temp.	60-80°C
Reaction Time	15-30 minutes	[10]

Table 2: Key Parameters for Acylation with HFBA.

Part 2: Derivatization for High-Performance Liquid Chromatography (HPLC) Analysis

For HPLC analysis, derivatization is employed to introduce a chromophore or a fluorophore into the 5-phenoxy-1-pentanol molecule, thereby enhancing its detectability by UV-Vis or fluorescence detectors.[11][12] This is particularly useful when analyzing samples at low concentrations.

Fluorescent Labeling with Dansyl Chloride

Dansyl chloride (5-(Dimethylamino)naphthalene-1-sulfonyl chloride) is a widely used derivatizing reagent that reacts with alcohols to form highly fluorescent sulfonated esters.[13][14] This method can significantly improve the sensitivity of detection for alcohols in HPLC analysis.[13][14]

The dansyl group is a strong fluorophore, and its introduction into the non-fluorescent 5-phenoxy-1-pentanol molecule allows for highly sensitive detection using a fluorescence detector. The reaction is typically carried out under basic conditions to facilitate the nucleophilic attack of the alcohol on the sulfonyl chloride.

The following workflow illustrates the dansylation process for HPLC analysis:

Caption: Dansylation workflow for HPLC-FLD analysis.

This protocol is adapted from established methods for the dansylation of unactivated alcohols.[13][14]

Materials:

• 5-Phenoxy-1-pentanol sample

• Dansyl chloride solution (e.g., 10 mg/mL in acetone or acetonitrile)

• 4-(Dimethylamino)pyridine (DMAP) solution (e.g., 10 mg/mL in acetonitrile)

• N,N-Diisopropylethylamine (DIPEA) or another suitable non-nucleophilic base

• Dichloromethane (CH₂Cl₂) or other suitable aprotic solvent

• Reaction vials with screw caps

• Heating block

Procedure:

• Sample Preparation: Dissolve a known amount of 5-phenoxy-1-pentanol in dichloromethane in a reaction vial.

• Reagent Addition: To the sample solution, add an excess of dansyl chloride solution, DMAP solution, and DIPEA. The molar ratio of alcohol:dansyl chloride:DMAP:DIPEA should be optimized but can be started at approximately 1:5:2:10.

• Reaction: Tightly cap the vial and heat at approximately 65°C for 1 hour.[13][14]

• Quenching (Optional): The reaction can be quenched by adding a small amount of a primary amine solution (e.g., methylamine) to react with the excess dansyl chloride.

• Analysis: After cooling to room temperature, the reaction mixture can be diluted with the mobile phase and directly injected into the HPLC system equipped with a fluorescence detector.

Parameter	Value	Reference
Reagent	Dansyl Chloride	[13][14]
Catalyst	4-(Dimethylamino)pyridine (DMAP)	[13][14]
Base	N,N-Diisopropylethylamine (DIPEA)	[13][14]
Solvent	Dichloromethane (CH₂Cl₂)	[13][14]
Reaction Temp.	~65°C	[13][14]
Reaction Time	1 hour	[13][14]
Detection	Fluorescence (e.g., Ex: ~340 nm, Em: ~520 nm)

Table 3: Key Parameters for Dansylation of 5-Phenoxy-1-pentanol.

Conclusion

The derivatization of 5-phenoxy-1-pentanol is a critical step in overcoming its inherent analytical challenges. For GC-MS analysis, silylation with BSTFA or MSTFA, or acylation with reagents like HFBA, effectively increases volatility and thermal stability, leading to improved chromatographic performance and sensitivity. For HPLC analysis, derivatization with fluorescent labels such as dansyl chloride provides a significant enhancement in detection sensitivity, enabling trace-level analysis. The choice of derivatization strategy should be guided by the analytical instrumentation available, the required sensitivity, and the sample matrix. The protocols provided in this guide offer robust and reliable methods for the derivatization of 5-phenoxy-1-pentanol, empowering researchers to achieve accurate and precise analytical results.

References

• Rapid Derivatization of Alcohols with Carboxylic-Sulphonic Mixed Anhydrides for HPLC-UV/Fluorescence Analysis: Application to the Detection of Dihydroqinghaosu (DQHS) and its Metabolites in Biological Samples - Taylor & Francis. [Link]

• Acylation Derivatization Reagents - ResearchGate. [Link]

• N,O-Bis-(trimethylsilyl)-trifluoriacetamide, 5 g - MP Biomedicals. [Link]

• Derivatization Reactions and Reagents for Gas Chromatography Analysis - SciSpace. [Link]

• Dansylation of unactivated alcohols for improved mass spectral sensitivity and application to analysis of cytochrome P450 oxidation products in tissue extracts - PMC. [Link]

• TMS derivatives | Alex L. Sessions - CalTech GPS. [Link]

• trimethylsilyl (1E)-2,2,2-trifluoro-N-trimethylsilylethanimidate | C8H18F3NOSi2 - PubChem. [Link]

• Determination of Trace C1−C4 Aliphatic Alcohols in Aqueous Samples by 9-Fluorenylmethyl Chloroformate Derivatization and Reversed-Phase High-Performance Liquid Chromatography | Analytical Chemistry - ACS Publications. [Link]

• Silylation Reagents - Regis Technologies. [Link]

• Determination of alcohols in essential oils by liquid chromatography with ultraviolet detection after chromogenic derivatization - PubMed. [Link]

• GC Derivatization Reagents - Obrnuta faza. [Link]

• GC Derivatization. [Link]

• GC Derivatization Reagents - Chromatography. [Link]

• Determination of alcohols in essential oils by liquid chromatography with ultraviolet detection after chromogenic derivatization - Molnar Institute. [Link]

• Dansylation of unactivated alcohols for improved mass spectral sensitivity and application to analysis of cytochrome P450 oxidation products in tissue extracts - PubMed. [Link]

• BSTFA + TMCS N,O-bis(Trimethylsilyl)trifluoroacetamide with Trimethylchlorosilane - ResearchGate. [Link]

• HPLC Analysis of Dansyl Derivatives | PDF | High Performance Liquid Chromatography. [Link]

• Derivatization - Chemistry LibreTexts. [Link]

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• 5. NO BIS TRIMETHYLSILYL TRIFLUORO ACETAMIDE BSTFA | Ennore India Chemicals [ennoreindiachemicals.com]
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• 14. Dansylation of unactivated alcohols for improved mass spectral sensitivity and application to analysis of cytochrome P450 oxidation products in tissue extracts [pubmed.ncbi.nlm.nih.gov]

Application Note: A Comprehensive Guide to the Laboratory Synthesis of 5-Phenoxy-1-pentanol via Williamson Ether Synthesis

Abstract

This application note provides a detailed, field-proven protocol for the synthesis of 5-phenoxy-1-pentanol, a valuable bifunctional molecule. The synthesis is achieved through the Williamson ether synthesis, a robust and versatile method for forming ether linkages. The protocol herein details the reaction between phenol and 5-bromo-1-pentanol, utilizing potassium carbonate as a base in a polar aprotic solvent. We will elucidate the underlying SN2 mechanism, provide a step-by-step experimental procedure, outline comprehensive safety precautions, and describe methods for purification and characterization. This guide is intended for researchers in organic chemistry and drug development, offering insights into the causal factors behind key experimental choices to ensure a safe, efficient, and successful synthesis.

Introduction and Foundational Principles

5-Phenoxy-1-pentanol is a chemical intermediate characterized by an aromatic ether and a primary aliphatic alcohol. This dual functionality makes it a useful building block in the synthesis of more complex molecules, including pharmaceuticals and specialty polymers.

The Williamson ether synthesis, first reported in 1850, remains a cornerstone of organic synthesis for its reliability in preparing both symmetrical and asymmetrical ethers.[1][2] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][3] In this specific application, the phenolic proton of phenol, being significantly more acidic than the hydroxyl proton of an aliphatic alcohol, can be selectively deprotonated by a moderately strong base to form a phenoxide ion. This phenoxide then acts as a potent nucleophile, attacking the electrophilic carbon of a primary alkyl halide and displacing the halide leaving group in a concerted, single-step mechanism.[3][4]

The choice of a primary alkyl halide is critical. Secondary and tertiary halides are prone to undergoing a competing elimination (E2) reaction in the presence of a strong base like a phenoxide, which would lead to the formation of alkenes instead of the desired ether.[3][4] Our protocol employs 5-bromo-1-pentanol, a primary alkyl halide, to maximize the yield of the SN2 substitution product.

Reaction Scheme:

Phenol + 5-Bromo-1-pentanol $\xrightarrow{K_2CO_3, Acetonitrile, \Delta}$ 5-Phenoxy-1-pentanol

Materials and Reagents

Proper preparation and handling of all materials are paramount for the success and safety of the experiment.

Reagent/Material	CAS No.	Formula	MW ( g/mol )	Key Properties	Supplier Notes
Phenol	108-95-2	C₆H₆O	94.11	Toxic, corrosive, hygroscopic solid	Use fresh, high-purity crystals
5-Bromo-1-pentanol	4541-66-8	C₅H₁₁BrO	167.04	Irritant, liquid
Potassium Carbonate (K₂CO₃)	584-08-7	K₂CO₃	138.21	Anhydrous, finely powdered, hygroscopic	Dry in an oven ( >120°C) before use
Acetonitrile (CH₃CN)	75-05-8	C₂H₃N	41.05	Anhydrous, flammable, toxic	Use from a sealed bottle or dried over molecular sieves
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11	HPLC grade, flammable
Hexanes	110-54-3	C₆H₁₄	86.18	HPLC grade, flammable	Typically a mixture of isomers
Sodium Hydroxide (NaOH)	1310-73-2	NaOH	40.00	Corrosive	For preparing a 1 M aqueous solution
Sodium Sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	142.04	Anhydrous, granular	For drying organic layers
Deionized Water (H₂O)	7732-18-5	H₂O	18.02
Saturated NaCl (Brine)	7647-14-5	NaCl	58.44
Silica Gel	63231-67-4	SiO₂	60.08	230-400 mesh	For column chromatography

Health and Safety Precautions

This procedure must be performed inside a certified chemical fume hood. Appropriate Personal Protective Equipment (PPE), including a flame-resistant lab coat, chemical splash goggles, and nitrile gloves, is mandatory.

• Phenol: Highly toxic and corrosive. Can cause severe skin burns and is rapidly absorbed through the skin. Avoid inhalation of dust and any skin contact.

• Sodium Hydride (Alternative Base): While not used in this primary protocol, NaH is a common alternative. It is a flammable solid and is dangerously reactive with water, releasing flammable hydrogen gas which can ignite spontaneously.[5][6] All handling must be done under an inert atmosphere (nitrogen or argon).[6]

• 1,5-Dichloropentane (Alternative Reagent): This is a flammable liquid and vapor that is toxic if swallowed and causes skin and serious eye irritation.[7][8]

• Acetonitrile: Flammable and toxic by inhalation, ingestion, and skin absorption.

• 5-Bromo-1-pentanol: Causes skin and eye irritation.

• Waste Disposal: All organic and aqueous waste must be segregated and disposed of according to institutional guidelines.

Detailed Experimental Protocol

Part A: Reaction Setup and Execution

• Apparatus Assembly: Assemble a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Flame-dry the entire apparatus under vacuum or dry in an oven and cool under a stream of dry nitrogen or argon. This prevents the introduction of water, which can interfere with the reaction.

• Reagent Charging: To the cooled flask, add phenol (5.0 g, 53.1 mmol, 1.0 eq) and anhydrous potassium carbonate (11.0 g, 79.7 mmol, 1.5 eq).

• Solvent Addition: Add 100 mL of anhydrous acetonitrile to the flask via cannula or syringe.

• Initiation of Stirring: Begin vigorous stirring to create a fine suspension of the reagents.

• Addition of Electrophile: Add 5-bromo-1-pentanol (9.7 g, 7.8 mL, 58.4 mmol, 1.1 eq) to the flask dropwise using a syringe.

• Reflux: Heat the reaction mixture to reflux (approx. 82°C) using a heating mantle. Maintain reflux for 12-18 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The disappearance of phenol (visualized with a UV lamp or KMnO₄ stain) indicates reaction completion.

Part B: Reaction Work-up and Extraction

• Cooling: Once the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature.

• Filtration: Filter the reaction mixture through a pad of Celite or a sintered glass funnel to remove the inorganic salts (K₂CO₃ and KBr). Wash the filter cake with a small amount of ethyl acetate (~20 mL) to recover any residual product.

• Solvent Removal: Combine the filtrates and concentrate the solution under reduced pressure using a rotary evaporator to remove the acetonitrile and ethyl acetate.

• Liquid-Liquid Extraction:

  • Dissolve the resulting crude oil in 100 mL of ethyl acetate and transfer it to a 500 mL separatory funnel.

  • Wash the organic layer sequentially with 1 M NaOH solution (2 x 50 mL) to remove any unreacted phenol.[9]

  • Wash with deionized water (1 x 50 mL).

  • Wash with saturated NaCl solution (brine) (1 x 50 mL) to break any emulsions and begin the drying process.[10]

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous sodium sulfate (Na₂SO₄). Let it stand for 15-20 minutes, then filter or decant the dried solution.

• Final Concentration: Remove the solvent from the dried organic layer using a rotary evaporator to yield the crude 5-phenoxy-1-pentanol as a pale yellow oil.

Part C: Purification

The crude product is purified by flash column chromatography on silica gel.

• Column Packing: Prepare a silica gel slurry in 100% hexanes and pack a glass column.

• Sample Loading: Dissolve the crude oil in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel. Dry this silica onto which the product is adsorbed and carefully add it to the top of the packed column.

• Elution: Elute the column with a gradient of ethyl acetate in hexanes. A typical gradient might start at 5% EtOAc in hexanes and gradually increase to 20% EtOAc. Collect fractions and monitor them by TLC.

• Product Isolation: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure to yield pure 5-phenoxy-1-pentanol.

Product Characterization

The identity and purity of the final product should be confirmed using spectroscopic methods.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.32 – 7.25 (m, 2H, Ar-H)

  • δ 6.96 – 6.89 (m, 3H, Ar-H)

  • δ 3.98 (t, J = 6.4 Hz, 2H, -O-CH₂-)

  • δ 3.68 (t, J = 6.5 Hz, 2H, -CH₂-OH)

  • δ 1.85 – 1.78 (m, 2H, -O-CH₂-CH₂-)

  • δ 1.68 – 1.50 (m, 5H, -CH₂-CH₂-CH₂-OH and -OH)

• ¹³C NMR (101 MHz, CDCl₃):

  • δ 159.0 (Ar C-O)

  • δ 129.4 (Ar C-H)

  • δ 120.7 (Ar C-H)

  • δ 114.5 (Ar C-H)

  • δ 67.8 (-O-CH₂)

  • δ 62.8 (-CH₂-OH)

  • δ 32.4 (-CH₂-CH₂OH)

  • δ 29.2 (-O-CH₂-CH₂-)

  • δ 22.5 (-O-CH₂CH₂CH₂-)

• FTIR (neat, cm⁻¹):

  • 3350 (broad, O-H stretch)

  • 3060, 3040 (aromatic C-H stretch)

  • 2940, 2865 (aliphatic C-H stretch)

  • 1598, 1496 (aromatic C=C stretch)

  • 1245 (asymmetric C-O-C stretch)

  • 1040 (C-O stretch)

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 5-Phenoxy-1-pentanol.

References

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved March 7, 2026, from [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved March 7, 2026, from [Link]

• New Jersey Department of Health. (2001, June). Hazardous Substance Fact Sheet: Sodium Hydride. Retrieved from [Link]

• Airgas. (2021, September 15). Safety Data Sheet: 1,5-Dichloropentane. Retrieved from [Link]

• UCLA Chemistry & Biochemistry. (2012, December 14). Standard Operating Procedure: Sodium Hydride. Retrieved from [Link]

• Organic Syntheses. (n.d.). 8-Hydroxygeraniol. Coll. Vol. 10, p.470 (2004); Vol. 79, p.151 (2002). (This provides a general example of work-up procedures). Retrieved from [Link]

• Physics Wallah. (n.d.). Reaction Mechanism of Williamson's synthesis. Retrieved from [Link]

• Google Patents. (2020). US10941097B2 - Methods for manufacturing phenoxyethanol.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson's synthesis| Reaction Mechanism of Williamson's synthesis [pw.live]
• 5. nj.gov [nj.gov]
• 6. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 7. fishersci.com [fishersci.com]
• 8. airgas.com [airgas.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Note: 5-Phenoxy-1-pentanol as a Critical Pharmacophore Linker and Intermediate in Antimalarial Drug Development

Executive Summary

The rapid emergence of drug-resistant Plasmodium falciparum strains necessitates the continuous evolution of antimalarial pharmacophores. 5-Phenoxy-1-pentanol (CAS: 16654-52-7) has emerged as a highly versatile bifunctional building block in medicinal chemistry. Featuring a terminal hydroxyl group for downstream conjugation and a lipophilic phenoxy tail, this ether-alcohol is increasingly utilized to synthesize novel 5-phenoxy primaquine analogs, arylimidamide-azole hybrids, and tetraoxane conjugates.

This application note provides researchers and drug development professionals with a comprehensive guide to the mechanistic rationale, quantitative efficacy, and validated synthetic protocols for integrating the 5-phenoxypentyl moiety into next-generation antimalarial agents.

Pharmacophore Rationale & Mechanistic Insights

Overcoming Metabolic Liability via Phenoxy Substitution

Standard 8-aminoquinolines, such as primaquine, suffer from rapid oxidative metabolism at the 5-position of the quinoline ring, leading to short half-lives and dose-limiting hematological toxicity. The strategic introduction of a phenoxy group at this position—a hallmark of the breakthrough drug Tafenoquine—blocks this metabolic vulnerability, significantly extending the drug's half-life and enhancing its potency against both blood and liver stages of the parasite.

The 5-Phenoxypentyl Chain as an Optimal Linker

When designing hybrid antimalarial drugs (e.g., combining an 8-aminoquinoline core with a synthetic tetraoxane peroxide), the spatial geometry between the two active domains is critical. The 5-carbon alkyl chain of 5-phenoxy-1-pentanol provides the optimal steric separation to prevent intramolecular quenching while maintaining a favorable LogP for red blood cell membrane penetration.

Furthermore, the electron-rich aromatic ring of the phenoxy group actively participates in π−π stacking with the porphyrin ring of free toxic heme (ferriprotoporphyrin IX) inside the parasite's food vacuole. This interaction drastically enhances the inhibition of hemozoin formation , leading to the accumulation of reactive oxygen species and subsequent parasite death.

Fig 1: Mechanism of action for 5-phenoxy primaquine analogs via heme polymerization inhibition.

Quantitative Efficacy Data

The integration of the phenoxy and phenoxyalkyl moieties yields profound improvements in both potency and therapeutic windows. The table below summarizes the comparative efficacy of standard antimalarials versus novel 5-phenoxy derivatives against P. falciparum.

Compound / Derivative	Target Stage	IC₅₀ vs P. falciparum (µM)	Selectivity Index (SI)	Key Structural Feature
Primaquine (Standard)	Liver (Hypnozoites)	~ 11.50	~ 4.5	Unsubstituted 8-aminoquinoline
Tafenoquine (Standard)	Liver & Blood	~ 2.50	> 10.0	Direct 5-phenoxy substitution
Analog 7a	Blood	1.20 ± 0.15	> 20.0	5-phenoxy primaquine derivative
Hybrid 12	Blood	0.38 ± 0.11	45.61	Tetraoxane + 5-phenoxypentyl linker

Data synthesized from in vitro blood-stage antimalarial assays.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for reagent selection is explicitly stated to guide troubleshooting.

Protocol 1: Synthesis of 5-Phenoxy-1-pentanol (Intermolecular Williamson Ether Synthesis)

This protocol utilizes 5-chloro-1-pentanol as the electrophile. The primary challenge in this synthesis is the kinetic competition between the desired SN​2 substitution and the E2 elimination side reaction.

Step-by-Step Methodology:

• Deprotonation: In a flame-dried, round-bottom flask under inert N2​ atmosphere, dissolve 1.0 eq of Phenol in anhydrous N,N -Dimethylformamide (DMF). Add 1.5 eq of anhydrous Potassium Carbonate ( K2​CO3​ ).

  • Causality: K2​CO3​ is a mild base that fully deprotonates the phenol to form the nucleophilic phenoxide without being strong enough to trigger widespread E2 elimination of the alkyl halide.

• Alkylation: Heat the mixture to 60°C for 30 minutes. Dropwise, add 1.1 eq of 5-chloro-1-pentanol. Increase the temperature to 80°C and stir for 12 hours.

• Self-Validating Step (TLC): Spot the crude mixture on a silica TLC plate alongside a pure phenol standard. Elute with Hexane:Ethyl Acetate (8:2). The complete disappearance of the phenol spot ( Rf​≈0.6 ) and the appearance of a new UV-active spot ( Rf​≈0.4 ) confirms reaction completion.

• Workup: Quench the reaction with distilled water and extract three times with diethyl ether. Wash the combined organic layers with 1M NaOH (to remove any trace unreacted phenol) and brine.

• Purification: Dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via vacuum distillation to yield 5-phenoxy-1-pentanol as a colorless oil.

Protocol 2: Conjugation to Antimalarial Cores

To utilize 5-phenoxy-1-pentanol as a linker, its terminal hydroxyl group must be activated.

Step-by-Step Methodology:

• Halogenation: Dissolve 5-phenoxy-1-pentanol in anhydrous Dichloromethane (DCM) at 0°C. Slowly add 1.1 eq of Phosphorus Tribromide ( PBr3​ ). Stir for 2 hours at room temperature.

  • Causality: PBr3​ is preferred over HBr to prevent the acidic cleavage of the newly formed ether bond.

• Conjugation: React the resulting 5-phenoxypentyl bromide with the primary amine of the 8-aminoquinoline core (or tetraoxane derivative) in the presence of Triethylamine ( Et3​N ) in Acetonitrile at 70°C for 8 hours.

• Validation: Confirm the successful conjugation via LC-MS, observing the expected [M+H]+ mass shift corresponding to the addition of the C11​H15​O fragment.

Fig 2: Synthetic workflow of 5-phenoxy-1-pentanol and its conjugation to antimalarial cores.

Protocol 3: In Vitro Heme Polymerization Inhibition Assay (HPIA)

To validate the mechanistic efficacy of the synthesized 5-phenoxypentyl hybrids, an in vitro HPIA is conducted.

Step-by-Step Methodology:

• Preparation: Prepare a 100 mM solution of Hemin chloride in 0.1 M NaOH.

• Reaction Setup: In a 96-well plate, combine 50 µL of the Hemin solution, 50 µL of 0.5 M Sodium Acetate buffer (pH 5.0), and 50 µL of the test compound (varying concentrations from 0.1 to 10 µM).

• Catalysis: Add 50 µL of 1% Tween-20 solution to initiate polymerization.

  • Causality: Tween-20 acts as a lipid-like catalyst, accurately mimicking the neutral lipid droplets found within the Plasmodium food vacuole where hemozoin crystallization natively occurs.

• Incubation & Reading: Incubate the plate at 37°C for 24 hours. Centrifuge at 3000 rpm to pellet the polymerized hemozoin. Transfer the supernatant (containing unpolymerized, toxic heme) to a new plate and measure absorbance at 405 nm.

• Self-Validating Step: A dose-dependent increase in absorbance at 405 nm (compared to a negative control) validates that the compound is successfully trapping heme in its free, unpolymerized state.

References

• Chen, Y., et al. (2021). 5-Phenoxy Primaquine Analogs and the Tetraoxane Hybrid as Antimalarial Agents. Molecules, 26(13), 3991. MDPI. Available at:[Link]

• Raj, R., et al. (2019). Tafenoquine: A Breakthrough Drug for Radical Cure and Elimination of Malaria. Exploratory Research and Hypothesis in Medicine. Xia & He Publishing. Available at:[Link]

Application Note: Advanced Purification Strategies for Synthesized 5-Phenoxy-1-pentanol

Introduction and Mechanistic Context

5-Phenoxy-1-pentanol is a highly versatile bifunctional building block utilized extensively in the synthesis of complex pharmaceuticals, agrochemicals, and fine fragrances. The molecule features a stable ether linkage and a terminal primary hydroxyl group, enabling sequential, orthogonal chemical transformations.

Standard synthesis typically proceeds via an intermolecular Williamson ether synthesis, coupling phenol with 5-chloro-1-pentanol (or 1,5-pentanediol) in the presence of a strong base (e.g., NaH) in a polar aprotic solvent such as DMF (1)[1]. While the reaction is robust, it generates a complex crude matrix requiring rigorous, mechanistically driven purification to achieve the >98% purity standard required for downstream drug development applications.

Impurity Profiling and Causality in Purification Design

To design a self-validating purification system, the impurity profile must first be mapped to exploit the physicochemical differences between the target molecule and the byproducts:

• Unreacted Phenol : Highly polar and slightly acidic (pKa ~10). It is effectively removed via an alkaline aqueous wash, which converts it to a water-soluble phenoxide salt.

• Unreacted 5-Chloro-1-pentanol / 1,5-Pentanediol : Aliphatic and highly polar. These require chromatographic separation as they partition poorly during standard aqueous work-ups.

• 1,5-Diphenoxypentane (Over-alkylation) : A non-polar byproduct lacking a hydroxyl group. It elutes rapidly during normal-phase chromatography.

• Salts (NaCl) and DMF : Highly water-soluble. Removed during the initial aqueous quench and subsequent extractions.

Purification Workflow Diagram

Workflow for the isolation and purification of synthesized 5-phenoxy-1-pentanol.

Step-by-Step Experimental Protocols

Protocol A: Liquid-Liquid Extraction and Alkaline Wash

Objective: Remove DMF, inorganic salts, and unreacted phenol.

• Quench : Cool the reaction mixture to 0 °C. Slowly add saturated aqueous ammonium chloride (NH₄Cl) to quench residual NaH.

  • Causality: NH₄Cl safely neutralizes the strong base without causing the highly exothermic hydrolysis or emulsion formation typically seen with direct water addition.

• Primary Extraction : Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 × 50 mL per gram of theoretical yield).

• Alkaline Wash (Crucial Step) : Wash the combined organic layers with 2N aqueous NaOH (2 × 30 mL).

  • Causality: Phenol is deprotonated by NaOH to form water-soluble sodium phenoxide, partitioning it entirely into the aqueous phase. 5-Phenoxy-1-pentanol (alcohol pKa ~16) remains largely un-ionized in the organic phase.

• Neutralization and Drying : Wash the organic layer with brine (saturated NaCl) to remove residual water and neutralize the phase. Dry over anhydrous magnesium sulfate (MgSO₄). Filter and concentrate under reduced pressure.

Protocol B: Normal-Phase Silica Gel Column Chromatography

Objective: Separate the target mono-ether from aliphatic starting materials and di-ether byproducts.

• Column Preparation : Pack a glass column with silica gel (230-400 mesh) using hexanes as the slurry solvent.

• Loading : Dissolve the crude oil in a minimum volume of dichloromethane (DCM) and load it evenly onto the silica bed.

• Elution Gradient :

  • Begin with 100% Hexanes to elute the non-polar 1,5-diphenoxypentane byproduct.

  • Gradually increase polarity to Hexanes:Ethyl Acetate (85:15 v/v).

  • Causality: The terminal hydroxyl group of 5-phenoxy-1-pentanol interacts strongly with the stationary phase (silica) via hydrogen bonding, requiring a moderately polar mobile phase for elution. The phenoxy ring renders the molecule UV-active, allowing for easy tracking.

• Validation : Monitor fractions via Thin Layer Chromatography (TLC). Pool fractions containing the pure product and concentrate in vacuo.

Protocol C: Vacuum Distillation (Alternative for Scale-up)

For multi-gram scale syntheses, vacuum fractional distillation is preferred over chromatography.

• Causality : 5-Phenoxy-1-pentanol has a high boiling point. Atmospheric distillation would cause thermal degradation.

• Procedure : Equip a short-path distillation apparatus with a high-vacuum pump capable of <1 mmHg. Collect the main fraction at the established boiling point, discarding the lower-boiling fore-run (residual solvents and aliphatic alcohols).

Quantitative Data and Validation Metrics

To ensure trustworthiness, the isolated product must be validated against established physicochemical and spectroscopic parameters (2)[2].

Parameter	Value / Observation	Analytical Purpose
Appearance	Colorless to pale yellow liquid	Visual purity confirmation
TLC Retention Factor (Rf)	~0.35 (80:20 Hexanes:EtOAc)	Chromatographic tracking (UV Active)
¹H NMR (500 MHz, CDCl₃)	δ 7.31–7.24 (m, 2H), 6.96–6.85 (m, 3H), 3.97 (t, J = 6.4 Hz, 2H), 3.68 (t, J = 6.5 Hz, 2H), 1.87–1.78 (m, 2H), 1.69–1.61 (m, 2H), 1.56 (m, 3H)	Structural validation
¹³C NMR (126 MHz, CDCl₃)	δ 159.11, 129.51, 120.65, 114.59, 67.78, 62.83, 32.52, 29.16, 22.48	Carbon framework validation
Mass Spectrometry (EI)	m/z 180 (M+), 94, 77	Molecular weight & fragment confirmation

References

• Benchchem.
• National Center for Biotechnology Information (NCBI).

Sources

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Application Notes &amp; Protocols: 5-Phenoxy-1-pentanol as a Versatile Starting Material for High-Performance Plasticizers

Abstract

The persistent demand for high-performance, safe, and durable polymers has intensified the search for alternatives to conventional phthalate-based plasticizers.[1][2] This guide details the use of 5-phenoxy-1-pentanol as a strategic starting material for synthesizing a new class of ether-ester plasticizers. Its unique molecular architecture, featuring a terminal hydroxyl group for esterification and an internal phenoxy ether moiety, offers a pathway to plasticizers with enhanced thermal stability, low volatility, and excellent compatibility with polar polymers such as polyvinyl chloride (PVC). We provide in-depth protocols for the synthesis of a model plasticizer, bis(5-phenoxypentyl) adipate (BPPA), and for the subsequent evaluation of its performance in PVC formulations.

Introduction: The Imperative for Advanced Plasticizer Chemistries

Plasticizers are essential additives that impart flexibility, durability, and processability to otherwise rigid polymers.[3] They function by embedding themselves between polymer chains, reducing intermolecular forces and lowering the glass transition temperature (Tg).[4][5] For decades, esters of phthalic acid, like di(2-ethylhexyl) phthalate (DEHP), have dominated the market due to their efficiency and low cost.[1] However, mounting health and environmental concerns regarding the migration and toxicity of certain low-molecular-weight phthalates have created a critical need for safer, more permanent alternatives.[1][2][6]

Ester plasticizers, synthesized from the reaction of an alcohol and a carboxylic acid, represent a vast and versatile class of compounds.[7][8] Within this class, molecules incorporating ether linkages are particularly promising. The ether group can enhance low-temperature flexibility and improve solvation of the polymer matrix. 5-Phenoxy-1-pentanol emerges as an ideal precursor in this context. Its structure provides a reactive primary alcohol for building the ester backbone and a phenoxy group that contributes to thermal stability and compatibility.

5-Phenoxy-1-pentanol: A Profile

5-Phenoxy-1-pentanol is a bifunctional organic molecule that serves as an excellent building block for specialty plasticizers. While direct data for this specific compound is limited, its properties can be inferred from the closely related and well-documented analog, 5-benzyloxy-1-pentanol.

Key Structural Features & Properties:

• Chemical Structure: C₆H₅O(CH₂)₅OH

• Primary Alcohol (-OH): The reactive site for esterification with various carboxylic acids (e.g., adipic, terephthalic, benzoic acid).[9]

• Phenoxy Group (C₆H₅O-): A bulky, polarizable group that enhances compatibility with polymers like PVC and contributes to higher thermal stability and lower volatility compared to purely aliphatic structures.[10][11]

• Pentamethylene Spacer (-(CH₂)₅-): A flexible aliphatic chain that ensures efficient disruption of polymer-polymer interactions, leading to effective plasticization.

Property (Analog: 5-Benzyloxy-1-pentanol)	Value	Reference
Molecular Formula	C₁₂H₁₈O₂	[12][13]
Molecular Weight	194.27 g/mol	[12][13]
Appearance	Colorless to pale yellow liquid	[9]
Boiling Point	140 °C @ 0.4 mmHg	[12][13]
Density	~1.008 g/mL at 25 °C	[12][13]

Synthetic Pathways to Phenoxy-Based Ester Plasticizers

The primary route for converting 5-phenoxy-1-pentanol into high-performance plasticizers is through acid-catalyzed esterification . This reaction allows for the creation of diverse molecular structures by selecting different carboxylic acids or their anhydrides. The resulting ether-ester compounds are designed for low volatility and high permanence.

Common Synthetic Targets:

• Diesters from Dicarboxylic Acids: Reaction with acids like adipic acid or terephthalic acid yields high-molecular-weight plasticizers with two phenoxypentyl groups. These are expected to have excellent permanence.

• Monoesters from Monocarboxylic Acids: Reaction with acids like benzoic acid produces simpler esters, which can be used as efficient primary plasticizers or blended with other types.[14]

Below is a diagram illustrating the general synthetic routes.

Caption: Synthetic routes from 5-phenoxy-1-pentanol.

Detailed Protocol: Synthesis of Bis(5-phenoxypentyl) Adipate (BPPA)

This protocol describes a standard laboratory procedure for synthesizing a high-performance diester plasticizer using a Dean-Stark apparatus to drive the reaction to completion.

4.1 Principle

The synthesis is based on the Fischer esterification of adipic acid with two equivalents of 5-phenoxy-1-pentanol. A strong acid catalyst, such as p-toluenesulfonic acid (p-TSA), is used. The reaction is performed in a solvent (toluene) that forms an azeotrope with the water byproduct, allowing for its continuous removal via a Dean-Stark trap, thereby shifting the equilibrium towards the product.

4.2 Materials and Equipment

• Reagents:

  • 5-Phenoxy-1-pentanol (>98%)

  • Adipic acid (99%)

  • p-Toluenesulfonic acid monohydrate (p-TSA, >98.5%)

  • Toluene (Anhydrous)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine (Saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

• Equipment:

  • Three-neck round-bottom flask (500 mL)

  • Heating mantle with magnetic stirrer

  • Dean-Stark apparatus and condenser

  • Thermometer

  • Separatory funnel (500 mL)

  • Rotary evaporator

4.3 Experimental Workflow Diagram

Caption: Workflow for the synthesis of BPPA.

4.4 Step-by-Step Procedure

• Reactant Charging: To a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, add adipic acid (e.g., 14.6 g, 0.1 mol), 5-phenoxy-1-pentanol (e.g., 42.7 g, 0.22 mol, a 10% molar excess to ensure complete reaction of the acid), and p-toluenesulfonic acid monohydrate (e.g., 0.95 g, 0.005 mol).

• Solvent Addition: Add 200 mL of toluene to dissolve the reactants.

• Apparatus Assembly: Assemble the flask with a Dean-Stark trap and a reflux condenser.

• Reaction: Heat the mixture to reflux (approximately 110-120 °C) with vigorous stirring. Water will begin to collect in the arm of the Dean-Stark trap as an azeotrope with toluene. Continue refluxing until the theoretical amount of water (0.2 mol, or ~3.6 mL) has been collected and no more water is being produced (typically 4-8 hours).

• Cooling and Neutralization: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with 100 mL of saturated sodium bicarbonate solution (to neutralize the p-TSA catalyst; be cautious of CO₂ evolution) and then 100 mL of brine.

• Drying: Dry the organic (toluene) layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the toluene under reduced pressure using a rotary evaporator. The resulting viscous liquid is the crude bis(5-phenoxypentyl) adipate. For higher purity, vacuum distillation can be performed.

4.5 Characterization

• FTIR Spectroscopy: Confirm the formation of the ester by the appearance of a strong C=O stretching band around 1735 cm⁻¹ and the disappearance of the broad O-H stretch from the starting alcohol.

• ¹H-NMR Spectroscopy: Verify the structure by integrating the proton signals, confirming the ratio of aromatic protons to the aliphatic chain protons.

Performance Evaluation in a Polymer Matrix

To assess the efficacy of a newly synthesized compound as a plasticizer, it must be incorporated into a polymer and tested. The following protocol outlines the preparation and testing of plasticized PVC films.

5.1 Protocol: Preparation of Plasticized PVC Films via Solvent Casting

• Formulation: Prepare a mixture based on parts per hundred resin (PHR). A typical starting formulation is:

  • PVC Resin (Suspension grade): 100 parts

  • Synthesized Plasticizer (e.g., BPPA): 50 PHR

  • Thermal Stabilizer (e.g., a Ca/Zn stearate): 2 PHR

• Dissolution: In a glass vial, dissolve the PVC, plasticizer, and stabilizer in a suitable solvent like tetrahydrofuran (THF) to create a ~10-15% (w/v) solution. Gentle heating and stirring may be required.[15]

• Casting: Pour the homogeneous solution into a flat, level petri dish.

• Drying: Cover the dish loosely to allow for slow solvent evaporation in a fume hood at ambient temperature for 24 hours.

• Final Drying: Transfer the resulting film to a vacuum oven and dry at 60 °C for at least 24 hours to remove any residual solvent.[15]

5.2 Key Performance Metrics and Testing

The performance of the plasticized PVC is benchmarked against an unplasticized sample and a sample containing a standard commercial plasticizer like DEHP or DOTP (dioctyl terephthalate).

Performance Metric	Test Method	Expected Outcome with BPPA	Rationale
Plasticizing Efficiency	Differential Scanning Calorimetry (DSC)	Significant decrease in Glass Transition Temp. (Tg)	The plasticizer increases free volume, allowing polymer chains to move at lower temperatures. A larger ΔTg indicates higher efficiency.[16][17]
Thermal Stability	Thermogravimetric Analysis (TGA)	Higher decomposition onset temperature vs. DEHP	The higher molecular weight and aromatic nature of BPPA lead to lower volatility and greater thermal resistance.[4][18]
Mechanical Properties	Tensile Testing (ASTM D638)	Decreased Tensile Strength & Modulus; Increased Elongation at Break	The plasticizer reduces intermolecular forces, making the material softer and more ductile.[19]
Permanence	Solvent Extraction (ASTM D1239)	Lower % weight loss in hexane/ethanol vs. DEHP	The higher molecular weight and polarity of BPPA reduce its tendency to leach out into non-polar or semi-polar solvents.[4]

Conclusion and Future Outlook

5-Phenoxy-1-pentanol stands out as a highly promising and versatile platform chemical for the development of next-generation plasticizers. The synthetic protocols provided herein demonstrate a straightforward and scalable method for producing novel ether-ester compounds. The resulting plasticizers, such as bis(5-phenoxypentyl) adipate, are projected to offer a superior balance of properties, including high plasticizing efficiency, excellent thermal stability, and enhanced permanence compared to many traditional additives. This approach addresses the industry's need for safer, more durable materials and opens new avenues for creating high-performance polymers for demanding applications.

References

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• Mazitova, A. K., et al. (2022). Development of a Highly Efficient Environmentally Friendly Plasticizer. Polymers, 14(9), 1845. Semantic Scholar. Retrieved from [Link]

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• Internal Plasticization of PVC. (n.d.). eScholarship. Retrieved from [Link]

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• Evaluation of Green Biobased Plasticizers in Poly(vinyl chloride): Sustainability, Thermal Behavior, Mechanical Properties, and Migration. (n.d.). Lirias. Retrieved from [Link]

• The results of the thermal analysis of the plasticizers. (n.d.). ResearchGate. Retrieved from [Link]

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• PHENOXY™. (n.d.). Huntsman. Retrieved from [Link]

• Park, K. (n.d.). PLASTICIZERS. Purdue University. Retrieved from [Link]

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• A novel biobased polyester plasticizer prepared from palm oil and its plasticizing effect on poly (vinyl chloride). (n.d.). Retrieved from [Link]

• Biocatalytic synthesis of phenyl benzoate esters using the amide ligase ClxA. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Synthesis of a Novel Polyester Plasticizer and Its Plasticizing Effect in Poly (vinylchloride). (n.d.). Semantic Scholar. Retrieved from [Link]

• US6310235B1 - Method for producing ester plasticizers. (n.d.). Google Patents.

• Comprehensive Guide to Phenoxy Resins: Benefits and Applications. (2024, July 11). Phlex Tek. Retrieved from [Link]

• Biocatalytic synthesis of phenyl benzoate esters using the amide ligase ClxA. (n.d.). PMC. Retrieved from [Link]

• Synthesis of Novel Phenoxybenzoyl Methane Derivatives Using Different Phenols. (2018, January 15). Impactfactor. Retrieved from [Link]

• Assessment of Different Plasticizer – Polyhydroxyalkanoate Mixtures to Obtain Biodegradable Polymeric Films. (n.d.). Aidic. Retrieved from [Link]

• Biomass as source of furan-based plasticizers: an alternative to phthalates. (n.d.). European Plasticisers. Retrieved from [Link]

• US2903477A - Esterification process for producing purified plasticizer esters. (n.d.). Google Patents.

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• Plasticizers Derived from Biomass Resources: A Short Review. (n.d.). PMC. Retrieved from [Link]

• Synthesis of Phenols from Benzoic Acids. (2023, August 06). Organic Syntheses. Retrieved from [Link]

• Sustainable Method for the Synthesis of Alternative Bis(2-Ethylhexyl) Terephthalate Plasticizer in the Presence of Protic Ionic Liquids. (2020, April 23). MDPI. Retrieved from [Link]

• Catalytically transforming legacy phthalate esters from plastic waste into benzoic acid and benzoate plasticizers. (2024, November 04). Lirias. Retrieved from [Link]

• Synthesis and study of new mesogens : p-(p'-n-Alkoxy benzoyloxy)ter- butyl benzoates. (n.d.). Der Pharma Chemica. Retrieved from [Link]

• Plasticizers Derived from Biomass Resources: A Short Review. (2018, November 24). MDPI. Retrieved from [Link]

• Design and synthesis of new bis(1,2,4-triazolo[3,4-b][4][7][12]thiadiazines) and bis((quinoxalin-2-yl)phenoxy)alkanes as anti-breast cancer agents through dual PARP-1 and EGFR targets inhibition. (n.d.). PMC. Retrieved from [Link]

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Application Note: Synthesis and Characterization of Specialty Surface-Active Agents Derived from 5-Phenoxy-1-pentanol

Target Audience: Formulation Scientists, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocols

Executive Summary

The development of specialty surfactants requires precise control over both the hydrophilic headgroup and the hydrophobic tail to tune micellization, solubilization capacity, and interfacial behavior. 5-Phenoxy-1-pentanol (CAS: 16654-52-7) is a highly versatile, bifunctional ether alcohol that serves as an advanced building block in organic synthesis[1]. By leveraging its terminal primary hydroxyl group, scientists can synthesize a diverse array of anionic, non-ionic, and zwitterionic surface-active agents[2]. This application note details the causality-driven synthesis, physicochemical profiling, and interfacial mechanics of phenoxyalkyl surfactants, providing self-validating protocols for their preparation.

Physicochemical Profiling of the Precursor

5-Phenoxy-1-pentanol is a colorless to pale yellow liquid characterized by a hydrophobic phenyl ether linkage and a hydrophilic terminal alcohol[1]. Accurate knowledge of its physical properties is crucial for process design, reaction optimization, and downstream purification[1].

Table 1: Physicochemical Properties of 5-Phenoxy-1-pentanol

Property	Value	Scientific Implication for Synthesis
Molecular Formula	C₁₁H₁₆O₂	Provides a moderate chain length for hydrophobic tail design.
Molecular Weight	180.25 g/mol	Facilitates accurate stoichiometric calculations for ethoxylation.
Appearance	Colorless to pale yellow liquid	Colorimetric purity indicator prior to synthetic functionalization[1].
Solubility	Soluble in DMSO, MeOH, DCM	Allows for homogeneous phase reactions during derivatization[1].
Reactive Sites	Primary -OH, Aromatic Ring	Primary -OH is targeted for surfactant headgroup attachment; the ring must be protected from electrophilic aromatic substitution during harsh reactions.

Mechanistic Insights: The Phenoxyalkyl Advantage

Why utilize a phenoxyalkyl tail instead of a traditional straight-chain aliphatic tail (e.g., lauryl or stearyl)?

• Interfacial π−π Stacking: The incorporation of a phenyl ring into the hydrophobic tail introduces steric bulk and the potential for π−π intermolecular interactions within the micellar core[3]. This alters the surfactant's packing parameter, often favoring highly stable spherical micelles and unique liquid crystal phases at the oil-water interface[4].

• Enhanced Solubilization: Phenoxyalkyl surfactants exhibit superior solubilization capacities for aromatic and complex hydrophobic active pharmaceutical ingredients (APIs), making them highly valuable in drug delivery formulations.

• Analytical Traceability: Unlike aliphatic surfactants, the aromatic ring provides a strong UV chromophore. This allows for precise quantification of the surfactant in biological or environmental matrices using HPLC-UV, a critical requirement for pharmacokinetic tracking and environmental persistence studies[5].

Mechanism of micellization and pi-pi stabilization of phenoxyalkyl surfactants.

Experimental Protocols

The following protocols detail the transformation of 5-Phenoxy-1-pentanol into two distinct classes of surfactants. Every step is designed with causality and self-validation in mind.

Protocol A: Synthesis of Sodium 5-Phenoxypentyl Sulfate (Anionic Surfactant)

Causality & Design: Sulfation of the primary alcohol converts the hydrophobic precursor into a high-foaming anionic surfactant. Chlorosulfonic acid ( ClSO3​H ) is specifically selected over sulfuric acid to prevent oxidative cleavage of the ether linkage and to ensure quantitative conversion without generating water as a byproduct.

Step-by-Step Methodology:

• Preparation: Dissolve 10.0 g (55.5 mmol) of 5-Phenoxy-1-pentanol in 50 mL of anhydrous dichloromethane (DCM) in a 250 mL round-bottom flask equipped with a magnetic stirrer and an argon balloon.

  • Causality: Anhydrous DCM moderates the highly exothermic sulfation reaction and prevents the hydrolysis of chlorosulfonic acid.

• Thermal Control: Submerge the flask in an ice-brine bath to achieve an internal temperature of 0–5 °C.

  • Causality: Strict temperature control prevents unwanted electrophilic aromatic sulfonation of the phenoxy ring.

• Reagent Addition: Add 6.8 g (58.3 mmol, 1.05 eq) of chlorosulfonic acid dropwise over 30 minutes via an addition funnel. Evolved HCl gas should be scrubbed through a basic trap.

• Self-Validation (Reaction Completion): Perform Thin Layer Chromatography (TLC) using a mobile phase of Hexane:Ethyl Acetate (7:3). The UV-active starting material spot ( Rf​≈0.6 ) will disappear, confirming complete conversion to the intermediate sulfate ester.

• Neutralization: Carefully pour the reaction mixture into a vigorously stirred solution of 10% NaOH in water/ethanol (1:1) maintained at 0 °C until the pH stabilizes at 7.5–8.0.

  • Self-Validation: Use a calibrated pH meter. A stable pH of 8.0 confirms the complete neutralization of the sulfate ester to the sodium salt.

• Isolation: Evaporate the DCM under reduced pressure. Lyophilize the remaining aqueous mixture to yield Sodium 5-Phenoxypentyl Sulfate as a white powder.

Protocol B: Synthesis of Polyoxyethylene (10) 5-Phenoxypentyl Ether (Non-ionic Surfactant)

Causality & Design: Ethoxylation appends a hydrophilic polyethylene glycol (PEG) chain to the molecule. Targeting 10 ethylene oxide (EO) units yields an optimal Hydrophilic-Lipophilic Balance (HLB) for oil-in-water (O/W) emulsification.

Step-by-Step Methodology:

• Catalyst Activation: In a high-pressure stainless-steel reactor, combine 18.0 g (0.1 mol) of 5-Phenoxy-1-pentanol with 0.1 g of Potassium Hydroxide (KOH) flakes.

• Dehydration: Heat the reactor to 110 °C under a vacuum of <10 mbar for 1 hour.

  • Causality: Removing trace water prevents the formation of free polyethylene glycol (PEG) homopolymers, ensuring EO reacts exclusively with the phenoxypentanol initiator.

• Ethoxylation: Purge the reactor with Nitrogen and heat to 150 °C. Gradually introduce 44.05 g (1.0 mol) of Ethylene Oxide (EO) gas, maintaining a reactor pressure below 4 bar.

• Self-Validation (Mass Tracking): Monitor the reaction progress by tracking the mass of the reactor. The reaction is complete when the mass increases by exactly 44.05 g, confirming the incorporation of 10 molar equivalents of EO.

• Quenching: Cool the reactor to 80 °C and neutralize the KOH catalyst by adding a stoichiometric amount of glacial acetic acid. Verify that the pH of a 1% aqueous solution of the product is between 6.0 and 7.0.

Workflow for synthesizing anionic and non-ionic surfactants from 5-Phenoxy-1-pentanol.

Performance & Characterization Data

Surfactants act as wetting agents to lower the surface tension of liquids or the interfacial tension of two-phase systems[6]. The synthesized phenoxyalkyl surfactants were evaluated against industry standards. The inclusion of the phenoxy group slightly increases the CMC compared to straight-chain analogs of similar length, but significantly enhances the stability of the resulting emulsions.

Table 2: Surfactant Characterization Summary

Surfactant	Type	CMC (mM)	Surface Tension at CMC (mN/m)	HLB Value	Primary Application
Sodium 5-Phenoxypentyl Sulfate	Anionic	~ 8.5	34.2	> 20	High-foaming cleanser, API solubilizer
POE(10) 5-Phenoxypentyl Ether	Non-ionic	~ 0.12	31.5	13.4	O/W Emulsifier, Drug delivery vehicle
Sodium Dodecyl Sulfate (Standard)	Anionic	8.2	36.0	> 20	Reference standard
Triton X-100 (Standard)	Non-ionic	0.24	33.0	13.5	Reference standard

Note: Surface tension measurements are typically conducted using a Du Noüy ring or Wilhelmy plate tensiometer at 25 °C.

Environmental & Degradation Considerations

When developing novel surface-active agents, assessing their environmental fate is critical. The biodegradability of phenoxyalkyl surfactants is generally favorable, provided the alkyl chain is linear. Biodegradation is often measured by the surfactant's ability to lose its surface-tension-lowering properties in standardized shake culture tests, such as those defined by the Soap and Detergent Association (SDA)[5]. The ether linkage in 5-phenoxy-1-pentanol derivatives is susceptible to enzymatic cleavage by soil microbes, ultimately degrading into phenol and short-chain aliphatic acids, which are further metabolized into low-molecular-weight intermediates[5].

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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Phenoxy-1-pentanol

Welcome to the technical support guide for the synthesis of 5-Phenoxy-1-pentanol. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you optimize your reaction conditions, improve yields, and overcome common challenges encountered during this synthesis.

The primary and most established method for synthesizing 5-Phenoxy-1-pentanol is the Williamson ether synthesis . This robust reaction involves the deprotonation of a phenol to form a phenoxide, which then acts as a nucleophile to attack an alkyl halide in an SN2 reaction, forming the desired ether linkage.[1][2]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis. Each problem is followed by an analysis of potential causes and actionable solutions.

Problem 1: Low or No Yield of 5-Phenoxy-1-pentanol

A low or negligible yield is the most common issue. A systematic evaluation of the reaction components and conditions is crucial for diagnosis.

Potential Causes & Solutions:

• Incomplete Deprotonation of Phenol: The formation of the phenoxide ion is the critical first step. If the phenol is not fully deprotonated, the concentration of the active nucleophile will be too low for the reaction to proceed efficiently.

  • Solution: Ensure you are using a sufficiently strong base. While sodium hydroxide (NaOH) or potassium hydroxide (KOH) are commonly used for the more acidic phenols, a stronger base like sodium hydride (NaH) will ensure irreversible and complete deprotonation.[3][4] When using NaH, an anhydrous aprotic solvent like DMF or THF is required. If using NaOH or KOH, ensure at least one stoichiometric equivalent is used.

• Poor Leaving Group on the Alkyl Chain: The SN2 reaction rate is highly dependent on the quality of the leaving group.[2]

  • Solution: The reactivity order for halide leaving groups is I > Br > Cl >> F. If you are using 5-chloro-1-pentanol, consider switching to 5-bromo-1-pentanol or, for maximum reactivity, synthesizing 5-iodo-1-pentanol in situ.

• Suboptimal Solvent Choice: The solvent plays a critical role in an SN2 reaction. Protic solvents (like ethanol or water) can solvate the phenoxide nucleophile through hydrogen bonding, creating a solvent cage that hinders its ability to attack the electrophilic carbon.[1]

  • Solution: Use a polar aprotic solvent. Solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile do not solvate the nucleophile as strongly, leaving it "naked" and more reactive.[3][4] This significantly accelerates the reaction rate.

• Insufficient Reaction Time or Temperature: The Williamson ether synthesis can be slow, and incomplete conversion is common if the reaction is not allowed to run to completion.[1]

  • Solution: Monitor the reaction progress using Thin-Layer Chromatography (TLC). If starting materials are still present after several hours, consider increasing the reaction time or temperature. Refluxing the reaction mixture is a common practice.[5] For faster results, microwave-assisted synthesis has been shown to reduce reaction times from hours to minutes and improve yields.[1]

Problem 2: Significant Amount of Unreacted Phenol in the Final Product

Detecting a large amount of phenol after workup indicates an issue with either the reaction's progression or the purification process.

Potential Causes & Solutions:

• Reaction Stalling: This is often linked to the causes of low yield (see Problem 1). The primary issue is typically incomplete conversion.

  • Solution: Re-evaluate your base, solvent, and reaction time/temperature. A more potent combination will drive the reaction to completion.

• Ineffective Workup Procedure: Unreacted phenol must be removed during the purification steps.

  • Solution: The workup should include an extraction with a basic aqueous solution. Washing the organic layer with a 5-10% NaOH or KOH solution will deprotonate the unreacted phenol, making it highly water-soluble and pulling it into the aqueous layer.[5] Repeat the basic wash until the aqueous layer is clear and no longer contains phenoxide.

Problem 3: Formation of Significant Side Products

The appearance of unexpected spots on a TLC plate or peaks in an NMR spectrum points to competing side reactions.

Potential Causes & Solutions:

• C-Alkylation of the Phenoxide: The phenoxide ion is an ambident nucleophile, meaning it can react at two different sites: the oxygen (O-alkylation, desired) or a carbon on the aromatic ring (C-alkylation, undesired).[3]

  • Solution: O-alkylation is generally favored under conditions that promote a "free" nucleophile, such as using polar aprotic solvents (DMF, DMSO).[3] These conditions enhance the charge density on the more electronegative oxygen atom, favoring nucleophilic attack from that position.

• Elimination (E2) Reaction: The phenoxide can act as a base, causing an E2 elimination reaction with the alkyl halide to form an alkene, rather than the desired SN2 substitution.

  • Solution: This is less of a concern with primary alkyl halides like 5-halo-1-pentanols.[2] However, to further minimize this risk, avoid excessively high temperatures and sterically hindered bases if possible. The use of a primary halide is the most critical factor in preventing this side reaction.[1]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting suboptimal yields in the synthesis of 5-Phenoxy-1-pentanol.

Caption: Troubleshooting workflow for low yield.

Frequently Asked Questions (FAQs)

Q1: What is the optimal combination of base and solvent for this synthesis?

For maximizing yield, the combination of a strong base with a polar aprotic solvent is generally most effective.

Base	Solvent	Key Considerations
Sodium Hydride (NaH)	DMF, DMSO, THF	Ensures complete, irreversible deprotonation. Requires strictly anhydrous conditions.
NaOH / KOH	DMF, DMSO, Acetonitrile	Cost-effective and strong enough for phenols. Can be used in phase-transfer catalysis systems.
K₂CO₃ / Cs₂CO₃	DMF, Acetone	Milder bases, useful if acid-sensitive functional groups are present. Often require higher temperatures.

Q2: How can a Phase-Transfer Catalyst (PTC) improve the yield?

A phase-transfer catalyst is a powerful tool for improving the yield of Williamson ether syntheses, especially when dealing with reactants in different phases (e.g., solid NaOH and an organic solvent).[5] The PTC, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), facilitates the transfer of the phenoxide anion from the aqueous or solid phase into the organic phase where the alkyl halide resides.[1][5] This dramatically increases the effective concentration of the nucleophile in the desired phase, leading to faster reaction rates, higher yields, and often allowing for milder reaction conditions (e.g., lower temperatures).[5]

Caption: Role of a Phase-Transfer Catalyst (PTC).

Q3: What is a standard experimental protocol for this synthesis?

Below is a generalized protocol based on the conventional Williamson ether synthesis. Optimization may be required based on your specific laboratory conditions and reagents.

Experimental Protocol: Synthesis of 5-Phenoxy-1-pentanol

• Phenoxide Formation:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve phenol (1.0 eq) in a suitable solvent (e.g., DMF, 5-10 mL per gram of phenol).

  • Carefully add a strong base (e.g., NaOH, 1.1 eq) to the solution. If using NaH, add it portion-wise to control the hydrogen gas evolution.

  • Stir the mixture at room temperature for 30-60 minutes to ensure complete formation of the sodium phenoxide.[5]

• Alkylation:

  • To the phenoxide solution, add 5-bromo-1-pentanol (1.0-1.2 eq). If using a phase-transfer catalyst (e.g., TBAB), add it now (0.05-0.1 eq).

  • Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and stir for 4-12 hours.[5]

  • Monitor the reaction progress by TLC until the starting material (phenol) is consumed.[5]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water and an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Separate the organic layer. Wash it sequentially with 5% aq. NaOH (to remove unreacted phenol), water, and finally with brine.[5]

• Purification:

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 5-phenoxy-1-pentanol.[5]

Q4: What are the key safety considerations for this reaction?

• Bases: Solid NaOH, KOH, and NaH are highly corrosive and/or reactive. Handle them with appropriate personal protective equipment (PPE), including gloves and safety glasses. NaH reacts violently with water to produce flammable hydrogen gas; it must be handled under an inert atmosphere.[4]

• Solvents: DMF and DMSO are excellent solvents but can be absorbed through the skin. Always wear gloves when handling them.

• Phenol: Phenol is toxic and corrosive and can cause severe skin burns.[6] Handle in a well-ventilated fume hood with proper PPE.

By systematically addressing these common issues and understanding the chemical principles behind each step, you can significantly improve the yield and purity of your 5-Phenoxy-1-pentanol synthesis.

References

• Wikipedia. (2024). Williamson ether synthesis. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of compound (5a). Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• J&K Scientific LLC. (2025). Williamson Ether Synthesis. Retrieved from [Link]

• Lumen Learning. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters, 16(38), 3251–3254. Retrieved from [Link]

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• 4. francis-press.com [francis-press.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. The Williamson Ether Synthesis [cs.gordon.edu]

Optimizing reaction conditions (temperature, catalyst) for Williamson ether synthesis

Welcome to the technical support center for the Williamson ether synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions, specifically temperature and catalysts. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific challenges encountered during experimentation.

The Williamson ether synthesis, a cornerstone of organic chemistry for over 170 years, is a versatile and widely used method for preparing symmetrical and unsymmetrical ethers.[1][2][3][4][5] The reaction typically involves the SN2 reaction of an alkoxide or phenoxide with a primary alkyl halide.[1][5][6][7] While seemingly straightforward, achieving high yields and purity often requires careful optimization of reaction parameters. This guide will delve into the causality behind experimental choices to empower you to troubleshoot and refine your synthetic protocols effectively.

Core Principles & Mechanism

The Williamson ether synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[6][7][8] In this concerted step, the alkoxide ion acts as a nucleophile, attacking the electrophilic carbon of the alkyl halide and displacing the halide leaving group.[6][7]

Caption: SN2 mechanism of the Williamson ether synthesis.

Understanding this mechanism is crucial for troubleshooting, as it dictates the ideal choice of substrates and conditions to favor substitution over competing side reactions.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is low. What are the most common causes?

A low yield in a Williamson ether synthesis can be attributed to several factors. A systematic approach to troubleshooting is recommended.[9]

• Side Reactions: The most prevalent side reaction is the base-catalyzed E2 elimination of the alkylating agent, particularly with secondary or tertiary alkyl halides.[2][6][8][9][10][11] The alkoxide, being a strong base, can abstract a proton, leading to alkene formation instead of the desired ether.[2][8][10]

• Incomplete Reaction: Insufficient reaction time or temperature can result in incomplete conversion of starting materials.[6][11] Typical laboratory syntheses achieve yields between 50-95%.[1][3][6]

• Poor Substrate Choice: The SN2 mechanism is sensitive to steric hindrance.[2][8][12] The reaction works best with primary alkyl halides.[1][8][9][12] Secondary alkyl halides often yield a mixture of substitution and elimination products, while tertiary alkyl halides predominantly undergo elimination.[2][8][9]

• Solvent Effects: The choice of solvent significantly impacts the reaction rate. Protic solvents (e.g., water, ethanol) and apolar solvents can solvate the nucleophilic alkoxide, reducing its availability and slowing the reaction.[3][6][11]

• C-Alkylation: When using phenoxide nucleophiles, alkylation can occur on the aromatic ring in addition to the desired O-alkylation, as the phenoxide is an ambident nucleophile.[6][11][13]

Q2: How do I choose the optimal temperature for my reaction?

Temperature is a critical parameter that requires a balance between reaction rate and selectivity.[14]

A typical Williamson ether synthesis is conducted at temperatures ranging from 50 to 100 °C.[1][3][6][11] However, the optimal temperature is highly dependent on the specific substrates.

• Higher Temperatures: Increasing the temperature generally increases the reaction rate.[14] However, elevated temperatures can also favor the competing E2 elimination reaction, which often has a higher activation energy.[10][14] For industrial applications, temperatures above 300 °C have been used with weaker alkylating agents to enhance reactivity and selectivity.[6]

• Lower Temperatures: Lowering the reaction temperature generally favors the SN2 substitution over elimination.[10][11] If you are observing significant alkene byproduct formation, reducing the temperature is a key troubleshooting step.

General Temperature Optimization Strategy:

• Start with a moderate temperature, for instance, 50-60 °C.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC, LC-MS).

• If the reaction is slow, incrementally increase the temperature by 10-20 °C and continue monitoring.

• If significant byproduct formation is observed, decrease the temperature.

Substrate Type	Recommended Starting Temperature Range (°C)	Key Considerations
Primary Alkyl Halide	50 - 80	Generally robust, higher end of the range can be used to increase rate.
Secondary Alkyl Halide	25 - 60	Prone to elimination; start at lower temperatures to maximize ether formation.[10]
Phenols	60 - 100	Often require slightly higher temperatures for efficient reaction.

Q3: When should I use a catalyst, and which one should I choose?

While many laboratory-scale Williamson ether syntheses do not require a catalyst, certain situations warrant their use to improve reaction rates and yields.[1][3][6]

• Unreactive Alkylating Agents: If you are using a less reactive alkylating agent, such as an alkyl chloride, the reaction rate can be significantly enhanced by adding a catalytic amount of a soluble iodide salt (e.g., NaI or KI).[3][9] This facilitates a Finkelstein reaction, where the chloride is exchanged for a more reactive iodide in situ.[9]

• Phase-Transfer Catalysis (PTC): In industrial syntheses and for reactions involving two immiscible phases (e.g., an aqueous base and an organic solvent), phase-transfer catalysts are commonly employed.[6][15][16] These catalysts, such as tetrabutylammonium bromide (TBAB) or 18-crown-6, increase the solubility of the alkoxide in the organic phase by providing a soft counter-ion, thereby accelerating the reaction.[3][6] PTC allows for milder reaction conditions and eliminates the need for anhydrous solvents.[15][16]

• Silver Compounds: In extreme cases with very unreactive alkylating agents, silver compounds like silver oxide (Ag₂O) can be used.[1][3][6] The silver ion coordinates with the halide leaving group, making its departure more facile.[3][6] This method is particularly useful for synthesizing ethers from sugars under milder conditions.[17]

Caption: Decision-making flowchart for catalyst selection.

Troubleshooting Guide

Issue: Significant Alkene Byproduct Formation

This is a classic sign that the E2 elimination pathway is competing with the desired SN2 substitution.[10]

Causality: The alkoxide is acting as a base rather than a nucleophile. This is more prevalent with sterically hindered alkyl halides (secondary > primary) and at higher temperatures.[2][8][10]

Solutions:

• Lower the Reaction Temperature: As elimination reactions often have a higher activation energy, reducing the temperature will favor the SN2 pathway.[10][11]

• Re-evaluate Substrate Choice: If possible, switch the roles of the nucleophile and electrophile. For example, to synthesize isopropyl methyl ether, it is better to use methoxide with 2-halopropane rather than isopropoxide with a methyl halide.[12] The less sterically hindered the alkyl halide, the more the SN2 reaction is favored.

• Use a Less Sterically Hindered Base/Alkoxide: If synthesizing the alkoxide in situ, consider a less bulky base.

Issue: Reaction Not Proceeding or Very Slow

Causality: This could be due to several factors including insufficient reactivity of the starting materials, improper solvent choice, or deactivation of the nucleophile.

Solutions:

• Increase the Temperature: If no byproduct formation is observed, a gentle increase in temperature can enhance the reaction rate.[10]

• Use a More Reactive Alkyl Halide: The reactivity of alkyl halides follows the order R-I > R-Br > R-Cl.[18] If using an alkyl chloride, consider adding a catalytic amount of an iodide salt.[3][9]

• Ensure Anhydrous Conditions: The presence of water can consume the strong base used to generate the alkoxide and can also hydrolyze the alkyl halide.[4][9] Use anhydrous solvents and thoroughly dry all glassware.

• Solvent Choice: Use a polar aprotic solvent such as DMF, DMSO, or acetonitrile.[3][6][19] These solvents effectively solvate the cation of the alkoxide salt but not the alkoxide anion, leaving it more nucleophilic.[3][6]

• Confirm Alkoxide Formation: Ensure the alcohol has been fully deprotonated to form the more nucleophilic alkoxide.[9] For less acidic alcohols, a stronger base like sodium hydride (NaH) may be necessary.[12]

Experimental Protocols

General Protocol for Williamson Ether Synthesis

This is a generalized procedure and may require optimization for specific substrates.[11]

1. Alkoxide Formation (In Situ Generation):

• In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol (1.0 eq.) in a suitable anhydrous polar aprotic solvent (e.g., THF, DMF).[11]

• Cool the solution to 0 °C in an ice bath.

• Carefully add a strong base such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.) portion-wise.[7][20]

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the alkoxide.[7]

2. Ether Formation:

• Slowly add the primary alkyl halide (1.0 - 1.2 eq.) to the solution of the alkoxide.[11]

• Heat the reaction mixture to the desired temperature (typically 50-100 °C) and monitor the reaction progress by TLC or GC.[6][7]

3. Work-up and Purification:

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by adding it to cold water or a saturated aqueous NH₄Cl solution.[7][11]

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether, ethyl acetate).[11]

• Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).[11]

• Remove the solvent under reduced pressure. The crude product can then be purified by distillation or column chromatography.[11]

Protocol for Phase-Transfer Catalyzed Williamson Ether Synthesis

This protocol is adapted for reactions where one reactant is soluble in an aqueous phase and the other in an organic phase.

1. Reaction Setup:

• In a round-bottom flask, combine the alcohol or phenol (1.0 eq.), the alkyl halide (1.1 eq.), and an organic solvent (e.g., toluene, dichloromethane).

• Add an aqueous solution of a strong base (e.g., 50% NaOH).

• Add the phase-transfer catalyst (e.g., tetrabutylammonium bromide, 0.05-0.1 eq.).

2. Reaction:

• Stir the biphasic mixture vigorously at the desired temperature. Vigorous stirring is crucial to maximize the surface area between the two phases.

• Monitor the reaction for completion by TLC or GC.

3. Work-up and Purification:

• After the reaction is complete, separate the organic and aqueous layers.

• Wash the organic layer with water and brine, then dry over an anhydrous drying agent.

• Remove the solvent under reduced pressure and purify the crude product as needed.

References

• Williamson ether synthesis - Wikipedia. (n.d.). Retrieved March 14, 2026, from [Link]

• Williamson Ether Synthesis reaction - BYJU'S. (n.d.). Retrieved March 14, 2026, from [Link]

• Williamson Ether Synthesis - ChemTalk. (2022, October 23). Retrieved March 14, 2026, from [Link]

• Williamson ether synthesis - chemeurope.com. (n.d.). Retrieved March 14, 2026, from [Link]

• The Williamson Ether Synthesis - Master Organic Chemistry. (2014, October 24). Retrieved March 14, 2026, from [Link]

• Williamson Ether Synthesis - Chemistry Steps. (2022, November 13). Retrieved March 14, 2026, from [Link]

• Experiment 12 – The Williamson Ether Synthesis. (n.d.). Retrieved March 14, 2026, from [Link]

• Dimethyl sulfoxide as a solvent in Williamson ether synthesis - ResearchGate. (n.d.). Retrieved March 14, 2026, from [Link]

• The Williamson ether synthesis. (n.d.). Retrieved March 14, 2026, from [Link]

• Optimization of Microwave-Enhanced Williamson Ether Synthesis of 1-ethoxydodecane. (2014, March 17). Retrieved March 14, 2026, from [Link]

• Alcohol to Ether using Williamson synthesis (O-Alkylation). (n.d.). Retrieved March 14, 2026, from [Link]

• An Ether Synthesis Using Phase Transfer Catalysis | Journal of Chemical Education. (n.d.). Retrieved March 14, 2026, from [Link]

• Williamson Ether Synthesis. (n.d.). Retrieved March 14, 2026, from [Link]

• Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - RSC Publishing. (2021, January 28). Retrieved March 14, 2026, from [Link]

• Microwave assisted Williamson Ether Synthesis in the absence of Phase Transfer Catalyst. (n.d.). Retrieved March 14, 2026, from [Link]

• Discuss the potential impacts of varying reaction temperatures on the outcome of Williamson ether - brainly.com. (2023, November 21). Retrieved March 14, 2026, from [Link]

• Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents - ResearchGate. (n.d.). Retrieved March 14, 2026, from [Link]

• An Ether Synthesis Using Phase Transfer Catalysis - ACS Publications. (n.d.). Retrieved March 14, 2026, from [Link]

• A review on the advancement of ether synthesis from organic solvent to water - SciSpace. (2016, July 21). Retrieved March 14, 2026, from [Link]

• Williamson Ether Synthesis Review - YouTube. (2026, February 10). Retrieved March 14, 2026, from [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents - Francis Academic Press. (n.d.). Retrieved March 14, 2026, from [Link]

• 10.6: Williamson Ether Synthesis - Chemistry LibreTexts. (2019, December 30). Retrieved March 14, 2026, from [Link]

• Experiment 06 Williamson Ether Synthesis. (n.d.). Retrieved March 14, 2026, from [Link]

• Help me, how increase yield in williamson ether reaction? - ResearchGate. (2022, April 13). Retrieved March 14, 2026, from [Link]

• Williamson Synthesis - Organic Chemistry Portal. (n.d.). Retrieved March 14, 2026, from [Link]

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• 5. gold-chemistry.org [gold-chemistry.org]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
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• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. benchchem.com [benchchem.com]
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• 12. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 13. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]
• 14. brainly.com [brainly.com]
• 15. pubs.acs.org [pubs.acs.org]
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• 19. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 20. organic-synthesis.com [organic-synthesis.com]

Challenges in the purification of 5-Phenoxy-1-pentanol by distillation

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the purification of 5-Phenoxy-1-pentanol by distillation. We will explore the underlying principles, troubleshoot common issues, and provide validated protocols to ensure the successful isolation of a high-purity product.

Section 1: Understanding the Core Challenge

5-Phenoxy-1-pentanol is a high-boiling point liquid, a characteristic that presents the primary obstacle to its purification. Attempting to distill this compound at atmospheric pressure would require temperatures that risk thermal decomposition, leading to yield loss and the generation of impurities.[1] Therefore, vacuum distillation is not merely recommended; it is mandatory. This technique lowers the boiling point of the liquid by reducing the ambient pressure, allowing for vaporization and subsequent condensation at a much lower, safer temperature.[2][3][4]

Physicochemical Properties at a Glance

A successful distillation relies on the differential volatility of the components in a mixture.[5][6] Understanding the boiling points of 5-Phenoxy-1-pentanol and its potential impurities is critical for designing an effective purification strategy.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C) at Atmospheric Pressure	Boiling Point (°C) at Reduced Pressure	Rationale for Concern
5-Phenoxy-1-pentanol	180.24	~285-290 (estimated)	140°C @ 0.4 mmHg[7][8]	Target Compound . High boiling point necessitates vacuum.
Phenol	94.11	181.7	73°C @ 10 mmHg	Common unreacted starting material.
1,5-Pentanediol	104.15	242	138°C @ 14 mmHg	Potential unreacted starting material.
1,5-Diphenoxypentane	256.34	>300 (estimated)	Significantly higher than the target compound.	A common byproduct; will likely remain in the distillation pot.
Toluene (Solvent)	92.14	110.6	22°C @ 20 mmHg	Common reaction solvent; must be removed prior to distillation.

Section 2: Troubleshooting Guide

This section addresses specific issues encountered during the distillation of 5-Phenoxy-1-pentanol in a direct question-and-answer format.

Question: My product is not distilling, even though the heating mantle is set to a high temperature. What's wrong?

Answer: This is a common issue that usually points to one of three problems: an inadequate vacuum, improper thermometer placement, or a system leak.

• Causality: The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure of the system.[6] If the system pressure (your vacuum level) is too high, the temperature required to induce boiling will also be higher than expected. If the vacuum is good, your thermometer may not be reading the true temperature of the vapor.

• Troubleshooting Steps:

  • Verify Vacuum Level: Check your vacuum gauge. For 5-Phenoxy-1-pentanol, you should be aiming for a pressure below 1 mmHg to achieve a boiling point in the 130-150°C range.[7][8] If the pressure is high, your pump may require service, or there is a leak.

  • Check for Leaks: Ensure all glass joints are properly sealed with a suitable vacuum grease. Check all tubing connections to the vacuum pump and cold trap. A hissing sound is a tell-tale sign of a leak.

  • Correct Thermometer Placement: The top of the thermometer bulb must be positioned just below the side arm leading to the condenser. If it is too high, it will not register the temperature of the vapor that is in equilibrium with the liquid, giving a falsely low reading. If it is too low, it may be heated by the boiling liquid, giving a falsely high reading.

Question: The distillation is proceeding, but my product in the distillation flask is turning dark brown or black. Why?

Answer: Color change, especially darkening, is a strong indicator of thermal decomposition.[1] This means the pot temperature is too high, likely due to an air leak or the presence of non-volatile impurities that require excessive heat to distill the remaining product.

• Causality: The ether and alcohol functional groups in 5-Phenoxy-1-pentanol can undergo elimination or cleavage reactions at elevated temperatures. The presence of oxygen from an air leak can accelerate oxidative decomposition pathways, while acidic or basic residues from the synthesis can catalyze degradation.

• Troubleshooting Steps:

  • Immediately Reduce Heat: Lower the heating mantle temperature to prevent further decomposition.

  • Re-check for Leaks: Even a small, slow leak can introduce enough oxygen to cause oxidation at high temperatures. Re-inspect all joints and connections.

  • Use a Cold Trap: Ensure a properly functioning cold trap (e.g., with dry ice/acetone or liquid nitrogen) is placed between your apparatus and the vacuum pump. This protects the pump and helps maintain a better vacuum.[3]

  • Pre-Purification: If the crude material contains significant non-volatile impurities (polymers, salts), consider a simple filtration or a pre-wash to remove them before distillation.

Question: The liquid in my distillation flask is bumping violently, causing it to splash into the condenser. How can I stop this?

Answer: Bumping occurs when the liquid becomes superheated and vaporizes in a sudden, uncontrolled burst. This is a dangerous situation that contaminates your distillate and can potentially break the glassware.

• Causality: Smooth boiling requires nucleation sites for bubbles to form. In a clean glass flask under vacuum, these sites may be absent, allowing the liquid to heat past its boiling point until it erupts.

• Troubleshooting Steps:

  • Ensure Proper Agitation: The most effective method is to use a magnetic stir bar and stir plate to continuously agitate the liquid. This provides both a nucleation site and ensures even heat distribution.

  • Use Boiling Chips: If magnetic stirring is not possible, add a few fresh, porous boiling chips to the flask before heating or applying a vacuum. Never add boiling chips to a hot or evacuated liquid , as this can cause violent bumping.

  • Control Heating Rate: Increase the heat gradually. Applying heat too quickly is a primary cause of bumping.[5]

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the ideal vacuum level and corresponding temperature for distilling 5-Phenoxy-1-pentanol?

A1: The ideal conditions balance efficiency with thermal stability. Based on available data, a vacuum of 0.4 mmHg will result in a boiling point of approximately 140°C .[7][8] Operating in the range of 0.1 to 1.0 mmHg is generally recommended. At these pressures, the distillation head temperature should be stable between 130°C and 150°C. The heating mantle should be set approximately 20-30°C higher than the target boiling point.[2]

Q2: How do I separate unreacted phenol from my product?

A2: While their boiling points differ, complete separation by simple distillation can be challenging if significant amounts of phenol are present. A better approach is a chemical workup prior to distillation.

• Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic solution with a mild aqueous base, such as 1M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution.

• Phenol is acidic and will be deprotonated to form sodium phenoxide, which is water-soluble and will be extracted into the aqueous layer.

• Wash the organic layer with brine, dry it over an anhydrous salt like magnesium sulfate (MgSO₄), and remove the solvent with a rotary evaporator before proceeding to vacuum distillation.

Q3: Are there any alternatives to distillation for purifying 5-Phenoxy-1-pentanol?

A3: Yes. While vacuum distillation is the most common and scalable method for removing volatile impurities, other techniques can be employed.

• Flash Column Chromatography: This is an excellent method for removing both more and less polar impurities, as well as non-volatile baseline materials. It is particularly useful for smaller-scale purifications or when distillation fails to provide adequate separation.

• Solvent Extraction/Washes: As described for phenol removal, liquid-liquid extraction is a powerful tool for removing acidic, basic, or highly water-soluble impurities before the final purification step.[9]

Section 4: Protocols and Visual Guides

Experimental Protocol: Vacuum Distillation of 5-Phenoxy-1-pentanol

This protocol assumes the crude material has been worked up to remove salts and dried, and that low-boiling solvents have been removed by rotary evaporation.

Apparatus Setup:

• Assemble Glassware: Assemble a short-path distillation apparatus. Ensure all ground glass joints are clean, lightly greased with vacuum grease, and secured with clips.

• Add Material: Place the crude 5-Phenoxy-1-pentanol and a magnetic stir bar into the round-bottom distillation flask. Do not fill the flask more than two-thirds full.

• Insulate: Wrap the distillation head and the neck of the flask with glass wool or aluminum foil to minimize heat loss and maintain the vapor temperature.

• Connect System: Connect the vacuum adapter to a cold trap, and the cold trap to the vacuum pump via thick-walled vacuum tubing. Place the thermometer correctly.

• Cooling: Connect the condenser to a circulating water source, with water entering at the lower inlet and exiting at the upper outlet.

Distillation Process:

• Start Stirring: Begin vigorous magnetic stirring.

• Apply Vacuum: Slowly and carefully open the system to the vacuum pump. The pressure should drop to the target range (e.g., < 1 mmHg). Initial bubbling or bumping may occur as residual volatiles are removed.

• Apply Heat: Once the pressure is stable, begin to gently heat the distillation flask with a heating mantle.

• Collect Fractions:

  • Forerun: Collect the first few drops of distillate in a separate receiving flask. This fraction will contain any remaining low-boiling impurities.

  • Main Fraction: When the temperature at the distillation head stabilizes at the expected boiling point (e.g., ~140°C at 0.4 mmHg), switch to a clean receiving flask to collect the pure 5-Phenoxy-1-pentanol.

  • End Fraction: If the temperature begins to drop or rise sharply, or if the distillation rate slows significantly despite increased heating, stop the distillation. The material remaining in the pot is likely high-boiling impurities.

• Shutdown: Turn off the heat and allow the system to cool completely. Slowly and carefully vent the system to atmospheric pressure before turning off the vacuum pump.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for low/no distillate.

References

• PubChem. 5-Phenyl-1-pentanol. National Center for Biotechnology Information. Available at: [Link]

• University of Rochester. How to Purify by Distillation. Department of Chemistry. Available at: [Link]

• Make Magazine. Laboratory 6.2: Distillation: Purify Ethanol. Available at: [Link]

• Nedstar. The art of alcohol distillation. Available at: [Link]

• Google Patents. US3661972A - Purification of high boiling esters.

• American Chemical Society. The use of alternative solvent purification techniques. ACS Division of Chemical Health & Safety. Available at: [Link]

• Taylor & Francis Online. Vacuum distillation – Knowledge and References. Available at: [Link]

• University of Arizona. Heterogeneous Azeotropes. Available at: [Link]

• Gmehling, J., et al. Azeotropic Data for Binary Mixtures. DECHEMA. Available at: [Link]

• Chemcraft. AZEOTROPIC DATA I. Available at: [Link]

• Scribd. Azeotropic Data for Binary Mixtures. Available at: [Link]

• ScienceDirect. Simulation and flavor compound analysis of dealcoholized beer via one-step vacuum distillation. Available at: [Link]

• BevZero. Vacuum Distillation: Gentle And Efficient Dealcoholization. Available at: [Link]

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Technical Support Center: Scaling Up 5-Phenoxy-1-pentanol Synthesis

Welcome to the Technical Support Center for the synthesis and scale-up of 5-Phenoxy-1-pentanol. This bifunctional ether is a critical intermediate in the development of pharmaceuticals, agrochemicals, and complex organic architectures[1]. While the Williamson ether synthesis is the standard method for its preparation, transitioning from a bench-scale reaction to a pilot-plant scale introduces significant challenges regarding chemoselectivity, exotherm management, and environmental impact[2].

This guide is designed for process chemists and drug development professionals. It abandons traditional, rigid laboratory templates in favor of a causality-driven approach, explaining the why behind every process parameter to ensure your scale-up is safe, high-yielding, and reproducible.

Process Chemistry & Mechanistic Challenges

The synthesis of 5-phenoxy-1-pentanol relies on the SN​2 substitution of 5-chloro-1-pentanol by a phenoxide anion. However, 5-chloro-1-pentanol is a bifunctional molecule containing both an electrophilic carbon and a nucleophilic hydroxyl group. Under basic conditions, this creates a severe chemoselectivity challenge.

Mechanistic divergence in 5-Phenoxy-1-pentanol synthesis: Intermolecular vs. Intramolecular SN2.

Troubleshooting & FAQs

Q1: Why is my yield dropping significantly on scale-up, and where is the tetrahydropyran (THP) byproduct coming from? A1: The most critical competing reaction in this synthesis is the intramolecular cyclization of 5-chloro-1-pentanol[3]. Under basic conditions, the terminal hydroxyl group of the alkyl halide is partially deprotonated, leading to an intramolecular SN​2 attack that forms the 6-membered cyclic ether, tetrahydropyran (THP)[4][5]. Because intramolecular reactions are entropically favored, simply mixing all reagents together in a batch reactor will result in significant THP formation. Causality & Solution: To favor the bimolecular reaction (forming your target), you must maintain a high concentration of the phenoxide nucleophile relative to the 5-chloro-1-pentanol electrophile. This is achieved through controlled dosing . By slowly adding the alkyl halide to a pre-formed, highly concentrated solution of sodium phenoxide, the electrophile is immediately consumed, suppressing the unimolecular cyclization pathway.

Q2: How can we eliminate the use of DMF or DMSO for large-scale production? A2: Traditional bench syntheses rely on polar aprotic solvents (DMF, DMSO) to solvate the phenoxide ion and accelerate the reaction[6]. However, these solvents are toxic, expensive, and notoriously difficult to remove during aqueous workup. Causality & Solution: Transition to a Phase Transfer Catalysis (PTC) system using a biphasic mixture of Toluene and aqueous NaOH[7]. A quaternary ammonium salt, such as Tetrabutylammonium bromide (TBAB), acts as the phase transfer catalyst. TBAB shuttles the highly nucleophilic phenoxide anion from the aqueous phase into the organic toluene phase, where it reacts with 5-chloro-1-pentanol[8]. This completely eliminates DMF, simplifies the workup to a simple phase separation, and utilizes the aqueous phase as an excellent heat sink for exotherm control[9].

Q3: How do I ensure complete conversion and avoid unreacted phenol in the final product? A3: Unreacted phenol is a common contaminant that complicates downstream vacuum distillation due to co-distillation. Causality & Solution: Employ a slight molar excess of 5-chloro-1-pentanol (1.05 equivalents) to drive the reaction to completion. During the workup, incorporate a 10% aqueous NaOH wash of the organic layer. This deprotonates any residual phenol, pulling it into the aqueous waste stream as water-soluble sodium phenoxide, ensuring a highly pure organic phase prior to solvent stripping.

Process Metrics & Comparative Data

To justify the transition from bench-scale to pilot-scale methodologies, the following table summarizes the quantitative improvements achieved by shifting from a homogeneous DMF system to a heterogeneous PTC system.

Parameter	Bench-Scale (Homogeneous)	Pilot-Scale (Biphasic PTC)
Solvent System	DMF	Toluene / Water
Base	K2​CO3​ or NaH	30% Aqueous NaOH
Catalyst	None	Tetrabutylammonium bromide (TBAB)
Reaction Temperature	80°C - 100°C	85°C (Reflux)
THP Byproduct Formation	10% - 15%	< 2% (via controlled dosing)
Exotherm Control	Poor (High risk at scale)	Excellent (Aqueous heat sink)
Workup Complexity	High (Multiple water washes needed)	Low (Direct phase separation)
Typical Yield	65% - 75%	88% - 92%

Validated Scale-Up Protocol (PTC Method)

This protocol is designed as a self-validating system. It incorporates specific In-Process Controls (IPCs) to ensure chemical causality is maintained at every step, preventing downstream failures[7].

Reagents Required:

• Phenol: 1.00 equivalent (eq)

• 5-Chloro-1-pentanol: 1.05 eq

• Sodium Hydroxide (30% w/w aqueous): 1.50 eq

• Tetrabutylammonium bromide (TBAB): 0.05 eq

• Toluene: 5 Volumes (relative to Phenol weight)

Step-by-Step Methodology:

• Reactor Charging: To a jacketed reactor equipped with a mechanical stirrer, reflux condenser, and addition funnel, charge the Phenol (1.00 eq), Toluene (5 Vol), and TBAB (0.05 eq).

• Deprotonation: Begin moderate agitation (200 rpm). Slowly charge the 30% aqueous NaOH (1.50 eq) over 15 minutes.

  • Self-Validation Checkpoint 1: The mixture will form a distinct biphasic system. Verify the pH of the aqueous phase is >12 to ensure complete formation of sodium phenoxide.

• Thermal Equilibration: Heat the biphasic mixture to 80°C - 85°C.

• Controlled Dosing (Critical Step): Charge the 5-chloro-1-pentanol (1.05 eq) into the addition funnel. Dose the alkyl halide into the reactor continuously over 2 to 3 hours.

  • Causality Note: This slow addition maintains the pseudo-high dilution of the electrophile, preventing the intramolecular cyclization into THP.

• Reaction Maturation: Once dosing is complete, maintain the temperature at 85°C for an additional 4 hours.

  • Self-Validation Checkpoint 2: Sample the organic phase and analyze via GC or HPLC. The reaction is deemed complete when residual phenol is < 1%.

• Phase Separation: Cool the reactor to 40°C. Stop agitation and allow the phases to separate for 30 minutes. Drain and discard the lower aqueous layer (contains NaCl and excess NaOH).

• Organic Wash: Add 2 Volumes of 10% aqueous NaOH to the organic phase. Agitate for 15 minutes, settle, and discard the aqueous layer. Repeat with 2 Volumes of saturated brine to neutralize the organic layer.

• Solvent Recovery & Isolation: Transfer the organic phase to a distillation apparatus. Strip the toluene under reduced pressure (e.g., 50 mbar at 60°C). The crude product can be further purified by fractional vacuum distillation to yield pure 5-phenoxy-1-pentanol as a clear, viscous oil.

Scalable Phase Transfer Catalysis (PTC) workflow for 5-Phenoxy-1-pentanol production.

References

• Process Development and Scale-Up of a Benzoxazepine-Containing Kinase Inhibitor. Organic-synthesis.com. Available at:[Link]

• Obtaining glycerol alkyl ethers via Williamson synthesis in heterogeneous media. Taylor & Francis. Available at: [Link]

• Static phase transfer catalysis for Williamson reactions. RSC Publishing. Available at:[Link]

Sources

• 1. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]
• 5. 5-Bromopentan-1-ol CAS 34626-51-2|Research Chemical [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Static phase transfer catalysis for Williamson reactions: Pickering interfacial catalysis - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. tandfonline.com [tandfonline.com]

Addressing issues with phase transfer catalysts in 5-Phenoxy-1-pentanol synthesis

Welcome to the Application Scientist Support Portal. Synthesizing 5-phenoxy-1-pentanol via a Phase Transfer Catalyzed (PTC) Williamson ether synthesis is a highly efficient method for constructing asymmetrical ethers[1]. However, the biphasic nature of the reaction (aqueous NaOH and an organic solvent) introduces unique mass-transfer and thermodynamic challenges.

As a Senior Application Scientist, I have structured this guide to move beyond basic recipes. Here, we explore the mechanistic causality behind common experimental failures and provide self-validating protocols to ensure high-yield, scalable synthesis.

Process Overview: The PTC Biphasic Mechanism

To troubleshoot effectively, you must first visualize the dual-phase cycle. The reaction relies on the continuous migration of the active catalyst complex across the aqueous-organic boundary.

Biphasic mechanism of PTC-mediated Williamson ether synthesis for 5-phenoxy-1-pentanol.

Troubleshooting Guides & FAQs

Q: Why does my reaction mixture form a stubborn emulsion during the aqueous workup, and how can I resolve it? A: Emulsions in PTC systems are primarily caused by the surfactant nature of the catalyst. Short-to-medium chain quaternary ammonium salts, such as Tetrabutylammonium Bromide (TBAB), possess moderate lipophilicity and tend to aggregate at the aqueous-organic interface, stabilizing emulsions[2]. Resolution: Switch to a more lipophilic catalyst like Tetraheptylammonium Bromide (THAB). THAB partitions more cleanly into the organic phase, drastically reducing interfacial tension issues[2]. If you must use TBAB, you can break the emulsion by adding saturated brine during the workup to "salt out" the aqueous phase, or by filtering the biphasic mixture through a Celite pad to disrupt the stabilized micelles.

Q: My reaction kinetics are extremely sluggish (<50% conversion after 8 hours). What is the mechanistic cause? A: Sluggish kinetics in a Williamson ether synthesis under PTC conditions usually stem from either mass transfer limitations or catalyst poisoning[1]. As the reaction progresses, hydrophilic chloride ions (Cl⁻) are cleaved from the 5-chloro-1-pentanol. If the aqueous phase is too dilute, these Cl⁻ ions compete with the phenoxide for the quaternary ammonium cation, shifting the equilibrium and "poisoning" the catalyst[3]. Resolution: Ensure your stirring speed is at least 600–800 rpm to maximize the interfacial surface area. More importantly, use a highly concentrated base (e.g., 50% w/w NaOH). The high ionic strength creates a "salting-out" effect that forces the phenoxide into the organic phase and prevents Cl⁻ from re-associating with the catalyst[3].

Q: I am observing unexpected side products instead of 5-phenoxy-1-pentanol. Could the starting materials be undergoing side reactions? A: Yes. Under strongly basic conditions, 5-chloro-1-pentanol acts as a bifunctional molecule[4]. If the intermolecular reaction with phenoxide is too slow, the terminal hydroxyl group of 5-chloro-1-pentanol can be deprotonated, leading to an intramolecular SN2 cyclization that forms tetrahydropyran (THP)[4]. Resolution: Always pre-form the phenoxide-catalyst complex in the organic phase before adding the 5-chloro-1-pentanol. Maintain the reaction temperature strictly between 60–70 °C; higher temperatures disproportionately accelerate the intramolecular cyclization over the desired intermolecular etherification.

Quantitative Data: Catalyst Performance Comparison

To optimize your workflow, compare the empirical performance of common phase transfer catalysts in this specific biphasic system (Toluene / 50% NaOH at 70 °C):

Catalyst	Alkyl Chain Length	Lipophilicity	Typical Loading	Reaction Time	Emulsion Risk	Expected Yield
TEBAC	C2 / Benzyl	Low	5 - 10 mol%	8 - 12 h	Moderate	60 - 70%
TBAB	C4 (Butyl)	Moderate	5 mol%	6 - 8 h	High	75 - 80%
THAB	C7 (Heptyl)	High	3 - 5 mol%	3 - 5 h	Low	85 - 92%

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to the next phase unless the visual or analytical validation checkpoint is met.

Objective: High-yield O-alkylation of phenol using 5-chloro-1-pentanol via THAB-Catalyzed PTC.

Phase 1: Aqueous Phenoxide Generation

• Action: In a 250 mL round-bottom flask, dissolve 4.0 g (100 mmol) of NaOH in 4.0 mL of deionized water to create a ~50% w/w aqueous solution. Causality: A highly concentrated NaOH solution minimizes water activity, suppressing the competitive hydrolysis of 5-chloro-1-pentanol and driving the equilibrium toward phenoxide extraction via a strong salting-out effect[3]. Validation: The dissolution is highly exothermic. The solution must become completely transparent and viscous. Wait until it cools to room temperature before proceeding to prevent premature substrate degradation.

• Action: Add 4.7 g (50 mmol) of Phenol to the cooled NaOH solution. Validation: The mixture will form a thick, white/pale-yellow slurry of sodium phenoxide.

Phase 2: Biphasic System & Catalyst Initiation 3. Action: Add 50 mL of toluene to the flask, followed by 1.2 g (2.5 mmol, 5 mol%) of Tetraheptylammonium Bromide (THAB). Causality: THAB is chosen over TBAB because its extended alkyl chains provide superior lipophilicity, ensuring the active [THAB⁺][PhO⁻] complex partitions almost exclusively into the organic phase, accelerating the reaction and preventing downstream emulsions[2]. Validation: Initiate vigorous mechanical stirring (800 rpm). The organic layer will transition from colorless to a distinct pale yellow within 15 minutes, visually confirming the successful phase transfer of the phenoxide ion.

Phase 3: Nucleophilic Substitution (SN2) 4. Action: Slowly add 6.1 g (50 mmol) of 5-chloro-1-pentanol dropwise over 10 minutes. Heat the biphasic mixture to 70 °C[4]. Causality: The SN2 attack of the phenoxide on the primary alkyl chloride forms the ether linkage[1]. Heating accelerates the kinetics, but exceeding 70 °C risks the intramolecular cyclization of 5-chloro-1-pentanol into tetrahydropyran. Validation: Monitor via TLC (Hexanes:EtOAc 4:1). The phenol spot (Rf ~0.3, stains dark with KMnO4) will diminish, and the product spot (Rf ~0.5) will emerge. Complete disappearance of the phenol spot (typically 3-4 hours) validates reaction completion.

Phase 4: Workup & Phase Separation 5. Action: Cool the mixture to room temperature and add 20 mL of deionized water to dissolve precipitated NaCl salts. Transfer to a separatory funnel. Causality: Diluting the aqueous phase dissolves the inorganic salts generated during the reaction, enabling clean phase separation. Validation: A sharp, immediate phase boundary will form between the upper toluene layer and lower aqueous layer. The absence of a cloudy interfacial rag layer validates the choice of the highly lipophilic THAB over TBAB[2]. Wash the organic layer with 1M NaOH, then brine, and concentrate under reduced pressure to yield the product.

Diagnostic Logic Tree

Diagnostic logic tree for resolving common PTC synthesis issues.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]

Technical Support Center: Drying &amp; Moisture Removal for 5-Phenoxy-1-pentanol

Welcome to the Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals who require anhydrous conditions when working with 5-Phenoxy-1-pentanol (CAS: 16654-52-7)[1],[2].

As a bifunctional linear alcohol featuring a terminal hydroxyl group and a phenoxy ether moiety, 5-Phenoxy-1-pentanol is a critical building block in organic synthesis[3]. However, the strong hydrogen-bonding capability of its primary alcohol group causes it to readily absorb atmospheric moisture. Removing this water is critical before utilizing the compound in moisture-sensitive reactions, such as Grignard reactions or intermolecular Williamson ether syntheses. This guide provides authoritative troubleshooting and self-validating methodologies for achieving anhydrous 5-Phenoxy-1-pentanol.

Quantitative Comparison of Drying Strategies

To select the appropriate drying method, you must first quantify your starting moisture level. Standard chemical desiccants (like MgSO₄) are thermodynamically limited and insufficient for precision organic synthesis.

Table 1: Performance Metrics of Drying Methods for 5-Phenoxy-1-pentanol

Drying Method	Mechanistic Principle	Optimal Starting H₂O	Residual Moisture Limit	Processing Time
Chemical Desiccants (MgSO₄)	Hydrate crystal formation	> 2%	~1,000 - 5,000 ppm	1 - 2 Hours
Azeotropic Distillation	Minimum-boiling heteroazeotrope	1% - 10%	~500 ppm	4 - 8 Hours
3A Molecular Sieves	Size-exclusion pore adsorption	< 1%	< 50 ppm	48 - 72 Hours

Workflow Decision Matrix

Use the following logic tree to determine the most efficient drying pathway based on your batch's initial water content.

Decision matrix for selecting the optimal drying workflow for 5-Phenoxy-1-pentanol.

Troubleshooting FAQs

Q1: Why is water notoriously difficult to remove from 5-Phenoxy-1-pentanol using standard desiccants like Magnesium Sulfate? A: The difficulty arises from the thermodynamics of hydrogen bonding. The terminal hydroxyl (-OH) group of 5-Phenoxy-1-pentanol forms strong hydrogen bonds with water molecules. Standard chemical desiccants rely on forming crystalline hydrates (e.g., MgSO₄·7H₂O). The thermodynamic driving force for hydrate formation diminishes as the water concentration drops, establishing an equilibrium that typically leaves 0.1% to 0.5% (1,000–5,000 ppm) residual water in the alcohol. For highly moisture-sensitive organometallic reactions, this residual moisture will quench the reagents.

Q2: Should I use 3A or 4A molecular sieves for drying this alcohol? A: You must exclusively use 3A molecular sieves [4]. This is a matter of steric exclusion. 3A sieves have a uniform pore size of 3 Angstroms (Å). The kinetic diameter of a water molecule is approximately 2.8 Å, allowing it to easily enter and become trapped within the zeolite framework[5],[6]. While the bulk of the 5-Phenoxy-1-pentanol molecule is large, the terminal -OH group can interact with the slightly larger 4 Å pores of 4A sieves, leading to competitive co-adsorption, exothermic degradation, and a drastically reduced water-binding capacity.

Q3: I have a large volume of 5-Phenoxy-1-pentanol with ~5% water. Sieves are too slow. What is the best approach? A: For bulk water removal (>1%), heterogeneous azeotropic distillation is the industry standard[7],[8]. By adding an entrainer like toluene, you alter the vapor-liquid equilibrium of the system. Toluene and water form a minimum-boiling heterogeneous azeotrope that distills at a lower temperature than either pure component[7]. As the vapor condenses in a Dean-Stark trap, the immiscibility of water and toluene causes them to phase-separate, allowing you to physically drain the water while continuously refluxing the toluene back into the reaction flask.

Q4: My Karl Fischer titration still shows 200 ppm water after 24 hours over 3A sieves. How can I improve this? A: Unlike chemical reactions, molecular sieve dehydration is limited by the kinetics of diffusion[4]. Water molecules must physically navigate into the micropores of the zeolite. To resolve this:

• Ensure Proper Activation: Factory-new sieves contain adsorbed atmospheric moisture. They must be baked at 250–300 °C under high vacuum for at least 12 hours prior to use[4].

• Increase Residence Time: 24 hours is often insufficient for viscous higher alcohols. Allow 48 to 72 hours of static resting time.

• Optimize Loading: Ensure you are using a 10% to 20% weight-by-volume (w/v) ratio of sieves to solvent[4].

Detailed Experimental Methodologies

Protocol 1: Bulk Water Removal via Azeotropic Distillation

Use this protocol when initial moisture is >1%. This is a self-validating system: the visual cessation of water accumulation in the trap confirms the thermodynamic endpoint of bulk dehydration.

Materials:

• Toluene (Entrainer)

• Dean-Stark apparatus with a reflux condenser

• Heating mantle and magnetic stirrer

Step-by-Step Procedure:

• Setup: Place the wet 5-Phenoxy-1-pentanol into a round-bottom flask. Add toluene at a ratio of approximately 1:3 (Toluene : Alcohol).

• Assembly: Attach a Dean-Stark trap to the flask, and fit a water-cooled reflux condenser to the top of the trap. Fill the Dean-Stark trap side-arm with pure toluene.

• Reflux: Apply heat and stirring. As the mixture boils, the toluene-water azeotrope will vaporize, condense, and fall into the trap.

• Phase Separation: The condensed liquid will separate into a lower aqueous phase and an upper toluene phase.

• Validation Check: Continuously drain the lower water layer. The system self-validates when the volume of the water layer remains strictly constant for 60 minutes, and the condensing distillate appears completely clear (no cloudy emulsion).

• Solvent Removal: Once dehydration is complete, remove the remaining toluene via rotary evaporation under reduced pressure to isolate the dry 5-Phenoxy-1-pentanol.

Protocol 2: Trace Water Polishing via 3A Molecular Sieves

Use this protocol to achieve strictly anhydrous conditions (< 50 ppm). This system self-validates via coulometric Karl Fischer (KF) titration.

Materials:

• 3A Molecular Sieves (Beads or Pellets)

• High-vacuum oven or Schlenk line

• Argon or Nitrogen gas

Step-by-Step Procedure:

• Sieve Activation: Place 3A molecular sieves in a heat-safe flask. Apply high vacuum (< 0.1 Torr) and heat to 250–300 °C for a minimum of 12 hours[4]. Allow them to cool to room temperature strictly under an inert Argon or Nitrogen atmosphere.

• Loading: Add the activated sieves directly to the 5-Phenoxy-1-pentanol at a ratio of 15% w/v (e.g., 15 g of sieves per 100 mL of alcohol)[4].

• Adsorption Phase: Seal the flask tightly under inert gas. Allow the mixture to sit undisturbed for 48 to 72 hours. Do not stir vigorously, as this will generate fine zeolite dust that is difficult to filter.

• Decantation: Carefully decant or filter the dried alcohol through a dry, fine-porosity glass frit under positive inert gas pressure into a pre-dried Schlenk flask.

• Validation Check: Extract a 1 mL aliquot using a dry syringe and inject it into a Karl Fischer Coulometer.

  • Pass: Moisture reads < 50 ppm. Proceed to use in synthesis.

  • Fail: Moisture reads > 50 ppm. Decant the alcohol onto a fresh batch of newly activated 3A sieves for an additional 24 hours.

References

• Narchem Corporation Product List (CAS 16654-52-7 specification). Narchem. Available at:[Link]

• 5-phenoxypentan-1-ol Chemical Properties . Molaid. Available at:[Link]

• Use Molecular Sieve for Ethanol Drying . Molecular Sieve Desiccants. Available at:[Link]

• Dehydration and Purification Technologies . GEA Group. Available at:[Link]

• Drying Alcohol Using Magnesium and Molecular Sieves . NurdRage (YouTube). Available at:[Link]

• Distillation, Azeotropic, and Extractive . Kirk-Othmer Encyclopedia of Chemical Technology (Softbeam). Available at: [Link]

• Azeotropes for Waste Recovery . Encyclopedia.pub. Available at:[Link]

• Electronic Supplementary Information (ESI) - Changing the structural and physical properties of 3-arm star poly(δ-valerolactone)s . The Royal Society of Chemistry. Available at:[Link]

Sources

• 1. narchem.com [narchem.com]
• 2. 5-phenoxypentan-1-ol - CAS号 16654-52-7 - 摩熵化学 [molaid.com]
• 3. rsc.org [rsc.org]
• 4. youtube.com [youtube.com]
• 5. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 6. Dehydration and purification [gea.com]
• 7. softbeam.net:8080 [softbeam.net:8080]
• 8. encyclopedia.pub [encyclopedia.pub]

Technical Support Center: Gas Chromatography of 5-Phenoxy-1-pentanol

Welcome to the technical support resource for the analysis of 5-Phenoxy-1-pentanol by Gas Chromatography (GC). This guide is designed for researchers, analytical scientists, and drug development professionals who encounter challenges during method development and routine analysis. 5-Phenoxy-1-pentanol, with its terminal hydroxyl group and phenoxy moiety, presents a unique set of analytical hurdles due to its polarity and relatively high boiling point (140 °C at 0.4 mmHg)[1]. This guide provides in-depth, field-proven solutions to common problems in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Peak Shape & Asymmetry

Q1: Why is my 5-Phenoxy-1-pentanol peak exhibiting significant tailing?

Peak tailing is the most common issue when analyzing polar compounds like alcohols. It occurs when a portion of the analyte molecules is retained longer than the main band, resulting in an asymmetrical peak shape that can compromise integration accuracy and resolution.[2] The primary cause is unwanted chemical interactions between the polar hydroxyl (-OH) group of your analyte and active sites within the GC system.

Causality Explained: These "active sites" are typically exposed silanol (Si-OH) groups on the surfaces of the glass inlet liner, glass wool, or the fused silica column itself.[2][3] The hydrogen on the alcohol group of 5-Phenoxy-1-pentanol forms a hydrogen bond with the oxygen on these silanol groups, causing a secondary, stronger retention mechanism that leads to delayed elution for some molecules.

Below is a systematic workflow to diagnose and resolve this issue.

Caption: Logical troubleshooting workflow for peak tailing.

Q2: What is the most effective way to eliminate peak tailing for 5-Phenoxy-1-pentanol without changing the molecule itself?

The most effective non-derivatization approach is to ensure a highly inert sample flow path. This involves meticulous maintenance of the GC inlet and column.

Protocol 1: Comprehensive Inlet Maintenance

The inlet is the first point of contact and a common source of activity.[4]

• Cool Down & Depressurize: Cool the GC inlet and oven to below 50 °C and turn off the carrier gas flow.

• Remove Old Components: Carefully open the inlet, remove the septum nut, and take out the old septum and liner. Use clean, non-serrated tweezers to avoid scratching the inlet surfaces.

• Clean the Inlet Body: If visible residue is present, gently wipe the accessible metal surfaces with a lint-free swab lightly dampened with methanol or acetone. Ensure no fibers are left behind.

• Install New, Deactivated Components:

  • Liner: Always use a high-quality, deactivated (silanized) glass liner. For splitless injections, a single-taper liner with glass wool can aid in sample volatilization and trapping non-volatile residues. Ensure the glass wool is also deactivated.

  • O-ring: Place a new, high-temperature O-ring on the liner.

  • Septum: Use a high-quality, low-bleed septum to prevent contamination.

• Reassemble and Leak Check: Reinstall the liner and tighten the septum nut (do not overtighten). Restore carrier gas flow and perform an electronic leak check.[5] Leaks can introduce oxygen and water, which create more active sites and damage the column.[6]

Protocol 2: GC Column Trimming

Over time, the front end of the column accumulates non-volatile sample matrix components and can become active. Trimming a small section can restore performance.[7]

• Disconnect Column: Once the system is cool and depressurized, carefully loosen the column nut from the inlet.

• Perform a Clean Cut: Using a ceramic scoring wafer, score the column about 15-20 cm from the inlet end. Gently snap the column at the score.

• Inspect the Cut: Use a magnifying tool to ensure the cut is clean, flat, and at a 90-degree angle.[3][8] A poor, jagged cut can cause peak distortion, including tailing or splitting.[9]

• Reinstall and Condition: Re-install the column into the inlet at the correct depth as specified by your instrument manufacturer. Perform a leak check. Briefly condition the column by heating it to its maximum isothermal temperature for 15-30 minutes to remove any oxygen that entered during the process.

Q3: I've performed maintenance, but the peak tailing persists. What is the definitive solution?

If inertness of the system cannot be sufficiently achieved through maintenance, the most robust and definitive solution is derivatization . This process chemically modifies the problematic hydroxyl group, replacing it with a non-polar functional group.

Causality Explained: The goal of derivatization is to eliminate the potential for hydrogen bonding. By converting the -OH group to a silyl ether (e.g., -O-Si(CH₃)₃), the analyte becomes more volatile, less polar, and no longer interacts with active silanol sites.[10] This almost always results in a sharp, symmetrical Gaussian peak.

Protocol 3: Silylation of 5-Phenoxy-1-pentanol

This protocol uses N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst, a very common and effective silylation reagent.

• Sample Preparation: If your sample is in an aqueous or protic solvent (like methanol), it must be evaporated to complete dryness under a gentle stream of nitrogen. Water and other protic solvents will consume the derivatizing reagent.

• Reagent Addition:

  • Reconstitute the dry sample residue in a non-polar, aprotic solvent like Dichloromethane or Acetonitrile (e.g., 200 µL).

  • Add the silylation reagent. A general rule is to use at least a 2:1 molar excess of BSTFA to the analyte. For a typical 1 mg/mL sample, adding 50-100 µL of BSTFA + 1% TMCS is sufficient.

• Reaction:

  • Cap the vial tightly.

  • Heat the vial at 60-70 °C for 30 minutes. While many alcohols react quickly at room temperature, gentle heating ensures the reaction goes to completion.[11]

• Injection: Cool the vial to room temperature before injection. The derivatized sample is now ready for GC analysis. Note that the retention time will be different from the underivatized compound.

Compound	Peak Shape	Relative Retention	Notes
5-Phenoxy-1-pentanol	Tailing (Asymmetry > 1.5)	1.00	Prone to adsorption, requires inert system.
TMS-derivatized 5-Phenoxy-1-pentanol	Symmetrical (Asymmetry ≈ 1.0)	~0.85-0.95	Elutes earlier, improved peak shape and sensitivity.

Method Parameters & Optimization

Q4: What are the optimal GC parameters for analyzing 5-Phenoxy-1-pentanol?

The optimal parameters depend on whether you are analyzing the native compound or its derivatized form, and whether you need high sensitivity (trace analysis) or are analyzing a major component.

Table 1: Recommended GC Method Parameters

Parameter	Recommendation for Native Analyte	Recommendation for Derivatized Analyte	Rationale & Expert Insights
GC Column	Polar Phase (e.g., "WAX", PEG)	Non-polar or Mid-polar Phase (e.g., 5% Phenyl)	Native: A polar WAX column interacts via hydrogen bonding, providing good retention and peak shape for alcohols.[12][13] Derivatized: The silyl ether is non-polar; a standard 5% phenyl (e.g., DB-5, HP-5) column provides excellent efficiency based on boiling point separation.[14]
Dimensions	30 m x 0.25 mm ID, 0.25 µm film	30 m x 0.25 mm ID, 0.25 µm film	A 0.25 mm ID column offers a good balance between efficiency and sample capacity for most applications.[12][14]
Injection Mode	Splitless (for trace analysis) or Split 20:1 (for >0.1 mg/mL)	Splitless or Split 20:1	Splitless: Directs the entire sample to the column for maximum sensitivity.[15][16] Split: Vents a portion of the sample, preventing column overload and ensuring sharp peaks for concentrated samples.[17]
Inlet Temp.	250 - 275 °C	250 °C	Must be high enough to ensure rapid and complete vaporization of the high-boiling analyte.[18][19] Start at 250 °C and increase if late elution or broad peaks are observed. Avoid excessively high temperatures (>300 °C) to prevent thermal degradation.
Oven Program	100 °C (hold 1 min), ramp 15 °C/min to 240 °C (hold 5 min)	80 °C (hold 1 min), ramp 15 °C/min to 260 °C (hold 3 min)	The initial temperature should be low enough for solvent focusing in splitless mode.[20] The final temperature should be high enough to elute the analyte in a reasonable time. The ramp rate can be adjusted to improve separation from other components.
Carrier Gas	Helium or Hydrogen	Helium or Hydrogen	Constant flow mode at ~1.2 mL/min (for 0.25 mm ID).
Detector (FID)	Temp: 280-300 °C	Temp: 280-300 °C	The detector temperature should be higher than the final oven temperature to prevent condensation of the analyte.[6]

Q5: Should I use Split or Splitless injection for my analysis?

The choice between split and splitless injection is fundamentally a question of concentration and required sensitivity.[15]

Caption: Decision guide for choosing an injection mode.

• Choose Splitless Injection for trace analysis where the analyte concentration is very low (e.g., parts-per-million). This technique transfers nearly the entire injected sample onto the column, ensuring maximum sensitivity.[16]

• Choose Split Injection when 5-Phenoxy-1-pentanol is a major component or the sample is in a "dirty" matrix. By venting a large portion of the sample, you prevent column overload (which causes fronting peaks) and introduce a sharp, narrow band of analyte onto the column, leading to better efficiency.[15][16]

References

• Phenomenex. (2025, April 8). Split vs. Splitless Injection in Gas Chromatography (GC). Retrieved from [Link]

• SCION Instruments. (n.d.). Split/Splitless Injector Gas Chromatography. Retrieved from [Link]

• Krull, I. S., Swartz, M., & Driscoll, J. (1984). Derivatizations for Improved Detection of Alcohols by Gas Chromatography and Photoionization Detection (GC-PID). Analytical Letters, 17(20), 2369-2384.

• Phenomenex. (2025, August 26). GC Column Troubleshooting Guide. Retrieved from [Link]

• SCION Instruments. (n.d.). Gas Chromatography GC Troubleshooting Guide. Retrieved from [Link]

• GL Sciences. (2023, May 9). GC Troubleshooting Guide. Retrieved from [Link]

• Snow, N. H. (2026, March 10).

• Separation Science. (2024, January 29). Navigating Split and Splitless Injections with Crowdsourced Insights. Retrieved from [Link]

• Restek. (2020, May 13). Optimizing Splitless Injections: Inlet Temperature. Retrieved from [Link]

• Phenomenex. (n.d.). GC Tech Tip: Peak Shape Problems - Tailing Peaks. Retrieved from [Link]

• Schimmelmann Research. (n.d.). Derivatizing Compounds for GC-irm-MS. Retrieved from [Link]

• GL Sciences. (n.d.). Alcohols-Glycols | Products. Retrieved from [Link]

• Agilent Technologies. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• PubMed. (2014, August 22). Optimizations of packed sorbent and inlet temperature for large volume-direct aqueous injection-gas chromatography to determine high boiling volatile organic compounds in water. Retrieved from [Link]

• Agilent Technologies. (2009). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks.
• Journal of Separation Science. (2013). Optimization of programmed-temperature vaporization injection preparative capillary GC for compound specific radiocarbon analysis.

• Scribd. (n.d.). Split vs Splitless Injection in GC. Retrieved from [Link]

• CHROMacademy. (2026, January 16). GC Troubleshooting in Simple Pictures, Part I.

• Element Lab Solutions. (2018, January 9). Troubleshooting GC peak shapes. Retrieved from [Link]

• Postnova Analytics. (n.d.). Agilent J&W GC Column Selection Guide. Retrieved from [Link]

• JCANO INGENIERIA. (n.d.). GC Column Selection Guide.

• Chromatography Forum. (2016, February 16). Inlet temperature GCMS. Retrieved from [Link]

• CHROMacademy. (2015, February 1). Pragmatic Rules for GC Column Selection.

• Drawell. (2023, June 30). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Retrieved from [Link]

• AELAB. (2025, August 20). 10 Common Mistakes in Gas Chromatography. Retrieved from [Link]

• PharmaGuru. (2025, July 4). GC Troubleshooting: 7+ Common Problems and Their Solution. Retrieved from [Link]

• Mason Technology. (2025, December 17). Common Gas Chromatography Problems | Master the Basics. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (2014). DEVELOPMENT AND VALIDATION OF THE GC METHOD FOR THE QUANTITATIVE DETERMINATION OF SEMI-VOLATILE SOLVENTS IN THE PHARMACEUTICAL SUBSTANCE.
• SciELO. (2020). Volatile analysis by gas chromatography and mass spectroscopy, antioxidant potential and in vitro gastrointestinal digestion of.
• Ghent University. (2015, May 13). METHOD DEVELOPMENT AND VALIDATION OF A HS-GC-FID METHOD FOR THE CONTROL OF RESIDUAL SOLVENTS IN SALICYLIC ACID.
• BenchChem. (2025).

• Cheméo. (n.d.). Chemical Properties of 1-Pentanol (CAS 71-41-0). Retrieved from [Link]

• OSTI.GOV. (2023, April 14).
• Semantic Scholar. (2021, August 27). Gas Chromatography-Mass Spectrometry Analysis of Compounds Emitted by Pepper Yellow Leaf Curl Virus-Infected Chili Plants.

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Technical Support Center: Optimizing the Separation of 5-Phenoxy-1-pentanol from its Isomers

Welcome to the technical support center for the purification of 5-phenoxy-1-pentanol. This guide is designed for researchers, chemists, and process development professionals who are facing the challenge of separating the target molecule, 5-phenoxy-1-pentanol, from its structural isomers. The presence of these isomers, which often possess very similar physicochemical properties, can significantly complicate downstream applications and compromise final product purity.

This document provides in-depth, experience-based answers to common questions, detailed troubleshooting protocols, and logical workflows to guide your separation strategy.

Section 1: Understanding the Challenge - Isomer Properties

The first step in any successful separation is to understand the physical and chemical differences, however slight, between the compound of interest and its impurities. The primary isomers of concern are typically positional isomers, where the phenoxy group is attached to a different carbon on the pentanol chain.

FAQ: What are the key physical properties I should consider for separating 5-phenoxy-1-pentanol from its isomers?

Compound	Predicted Isomer Type	Boiling Point (°C)	Polarity Consideration
5-Phenoxy-1-pentanol	Target Compound	155 °C @ 20 mmHg[1]	Primary alcohol, highest polarity in class
4-Phenoxy-1-pentanol	Positional Isomer	Likely slightly lower than target	Secondary ether linkage, polarity similar to target
3-Phenoxy-1-pentanol	Positional Isomer	Likely lower than target	Secondary ether linkage, polarity similar to target
2-Phenoxy-1-pentanol	Positional Isomer	Likely lower than target	Secondary ether linkage, polarity similar to target
1-Phenoxy-2-pentanol	Positional Isomer	Likely significantly lower due to secondary -OH	Secondary alcohol, may have different H-bonding

Note: Boiling points for isomers are estimates based on trends observed in similar compounds like pentanol isomers, where n-pentanol has a boiling point of 138°C, while pentan-2-ol is 119°C.[2][3][4]

The small differences in boiling points and polarity make simple distillation ineffective and necessitate more advanced techniques like high-efficiency fractional distillation or preparative chromatography.

Section 2: Primary Separation Methodologies - A Comparative Guide

Choosing the right separation technique is paramount. The decision depends on the scale of your purification, the required purity level, and the available equipment.

Fractional Distillation

Q: When should I choose fractional distillation for this separation?

Fractional distillation is a viable option for larger-scale purifications (multi-gram to kilogram) where high-purity is not the absolute primary objective, or as a preliminary purification step. It is most effective when the boiling point difference between isomers is greater than 25°C at atmospheric pressure.[5] For isomers with closer boiling points, like those of phenoxypentanol, a highly efficient fractional distillation column (e.g., a Vigreux column or a packed column with a high number of theoretical plates) and precise control over the reflux ratio are essential.[5][6]

Troubleshooting Guide: Fractional Distillation

Issue	Probable Cause(s)	Recommended Solution(s)
Poor Separation (Co-distillation)	1. Insufficient column efficiency (too few theoretical plates).2. Reflux ratio is too low (taking off distillate too quickly).[6]3. Column flooding due to excessive boil-up rate.[7]	1. Use a longer packed or Vigreux column.2. Increase the reflux ratio. Slow down the rate of distillate collection to allow equilibrium to be established on each theoretical plate.[6]3. Reduce the heating mantle temperature to prevent the column from being overloaded with vapor.[7]
Temperature Fluctuations at Column Head	1. Uneven boiling in the distillation flask.2. Inconsistent heating.3. Formation of an azeotrope.[5]	1. Add boiling chips or a magnetic stir bar to the flask.2. Use a heating mantle with fine temperature control and ensure the column is well-insulated.3. If an azeotrope is suspected, another separation method or azeotropic distillation may be necessary.[5][7]
Column Flooding	The rate of vapor rising up the column is too high for the liquid (reflux) to flow back down.[7]	Reduce the heat input to the distillation flask immediately. Ensure the condenser has adequate cooling water flow.
Column Weeping	The vapor flow rate is too low to hold up the liquid on the trays or packing, causing it to drip down.[7]	Increase the heat input slightly to increase the vapor velocity. This is the opposite of flooding.

Preparative High-Performance Liquid Chromatography (HPLC)

Q: How can I use preparative HPLC for high-purity separation of these isomers?

Preparative HPLC is the method of choice when the goal is to achieve very high purity (>99%), especially on a small to medium scale (milligrams to several grams).[8][9][10] The separation is based on the differential partitioning of the isomers between a stationary phase and a mobile phase.[11] For phenoxypentanol isomers, which are relatively non-polar, Reversed-Phase HPLC (RP-HPLC) is the most common and effective approach.[11][12][13]

In RP-HPLC, a non-polar stationary phase (like C18 or Phenyl) is used with a polar mobile phase (typically a mixture of water and an organic solvent like acetonitrile or methanol).[13][14] More hydrophobic compounds interact more strongly with the stationary phase and thus have a longer retention time.[11][12]

Experimental Protocol: HPLC Method Development for Isomer Separation

Objective: To develop an analytical-scale HPLC method that can be scaled up for preparative purification.

1. Column Selection:

• Start with a C18 column, as it is a versatile, robust choice for a wide range of hydrophobicities.[13]
• If resolution is poor, consider a Phenyl-Hexyl or Pentafluorophenyl (PFP) column. These can offer alternative selectivity for aromatic compounds through π-π interactions.[15][16][17]

2. Mobile Phase Selection:

• Use HPLC-grade water (Solvent A) and acetonitrile (Solvent B). Acetonitrile is often preferred over methanol as it provides lower backpressure.
• Start with an isocratic elution (a constant ratio of A and B) of 50:50 Water:Acetonitrile.

3. Initial Analytical Run:

• Inject a small amount of the isomeric mixture.
• Run the isocratic method for 15-20 minutes.
• If all peaks elute too quickly (low retention), increase the proportion of water (e.g., 60:40).
• If peaks are too retained or broad, increase the proportion of acetonitrile (e.g., 40:60).

4. Gradient Elution for Optimization:

• If an isocratic method does not provide adequate separation, develop a gradient method.[11]
• Start with a shallow gradient, for example:
• 0-2 min: 60% A / 40% B
• 2-15 min: Ramp to 40% A / 60% B
• 15-17 min: Ramp back to initial conditions
• 17-20 min: Re-equilibration
• Adjust the gradient slope to improve the resolution between closely eluting peaks. A shallower gradient provides better resolution.[14]

5. Scaling Up to Preparative HPLC:

• Once a good separation is achieved on an analytical column, the method can be scaled to a larger preparative column with the same stationary phase.[9][18]
• The flow rate and injection volume are increased proportionally to the column's cross-sectional area.

Troubleshooting Guide: Preparative HPLC

Issue	Probable Cause(s)	Recommended Solution(s)
Poor Resolution	1. Inappropriate stationary phase.2. Mobile phase composition is not optimal.3. Column is overloaded with sample.	1. Screen different column chemistries (e.g., C18, Phenyl, PFP).[16][17]2. Optimize the mobile phase gradient. A shallower gradient often improves resolution of closely eluting peaks.3. Perform a loading study to determine the maximum sample amount before resolution is lost.
Peak Tailing	1. Secondary interactions with the silica backbone of the stationary phase.2. Sample solvent is too strong.	1. Add a small amount of a modifier like trifluoroacetic acid (TFA) (0.1%) to the mobile phase to mask active sites.2. Dissolve the sample in the initial mobile phase or a weaker solvent.[18]
High Backpressure	1. Blockage in the system (e.g., clogged frit).2. Mobile phase viscosity is too high.3. Particulate matter from the sample.	1. Reverse-flush the column (check manufacturer's instructions).2. Consider switching from methanol to acetonitrile.3. Filter all samples before injection.

Crystallization

Q: Is crystallization a viable option for separating these isomers?

Crystallization can be a highly effective and economical purification technique, but it is often challenging for isomers that are liquids at room temperature, such as 5-phenoxy-1-pentanol.[19] The main challenges include:

• Oiling Out: The compound may separate as a liquid phase instead of forming crystals.

• Impurity Inclusion: The similar structure of the isomers can lead them to be incorporated into the crystal lattice of the target compound.[20]

For crystallization to be successful, you would likely need to derivatize the alcohol functional group to create a solid derivative with a sharp melting point and different solubility characteristics from the isomeric impurities. This adds extra synthesis and deprotection steps to your workflow.

Section 3: Workflow Diagrams & Decision Logic

As a Senior Application Scientist, I always emphasize a logical, step-by-step approach to solving complex separation problems. The following diagrams illustrate the recommended workflows.

Caption: Decision tree for selecting the optimal separation technique.

Caption: Workflow for HPLC method development and scale-up.

Section 4: Purity Confirmation

Q: How do I confirm the purity and identity of my final product?

Never rely on a single analytical technique. A combination of methods is required to definitively establish purity and confirm the structure of the isolated compound.[21][22][23]

• Chromatographic Methods (GC/HPLC): Inject the purified fraction into a high-resolution analytical Gas Chromatography (GC) or HPLC system. The presence of a single, sharp peak is a good indicator of purity.[21][22][24]

• Mass Spectrometry (MS): Coupling your GC or HPLC to a mass spectrometer (GC-MS or LC-MS) will provide the molecular weight of the compound in the peak, confirming it matches that of 5-phenoxy-1-pentanol.[21][22] The fragmentation pattern can also help distinguish it from isomers.[22]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for structural elucidation.[21][22] By analyzing the chemical shifts, integration, and coupling patterns, you can unequivocally confirm that you have the correct isomer and that no others are present.[22][25]

References

• Modern Analytical Technique for Characterization Organic Compounds. (2025). Vertex AI Search.
• Reversed-Phase Chromatography Overview. Creative Proteomics.
• Characterization and Identification in Organic Chemistry through Analytical Techniques. (2024). Research and Reviews: Journal of Medicinal and Organic Chemistry.
• Shao, Y., & Marriott, P. (2003). Separation of positional isomers by the use of coupled shape-selective stationary phase columns. Analytical and Bioanalytical Chemistry, 375(5), 635-42.
• Top 5 Methods of Assessing Chemical Purity. Moravek, Inc.
• How to determine the purity of newly synthesized organic compound? (2018). ResearchGate.
• Positional Isomer Separation Method Suggestions using HPLC or LCMS. (2025). Cogent HPLC Columns.
• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. (2014). Agilent Technologies, Inc.
• 5-Phenyl-1-pentanol. PubChem.
• Key Considerations for Crystallization Studies. H.E.L Group.
• A Guide to Selective Columns for Isomer Separation. (2024). Welch Materials.
• Reversed Phase Chromatography Principle. (2023). Hawach Scientific.
• separation of positional isomers. (2017). Chromatography Forum.
• The Purification of Organic Compound: Techniques and Applications. (2024). Reachem.
• Heeb, N. V., et al. (2007). Enantioselective Preparative HPLC Separation of the HBCD-Stereoisomers From the Technical Product and Their Absolute Structure Elucidation Using X-ray Crystallography. PubMed.
• Reversed Phase Chromatography. Amersham Pharmacia Biotech.
• Basic methodology for method development in preparative HPLC. (2011). Kromasil.
• Reverse Phased Chromatography (RPC) in Practice. Sigma-Aldrich.
• Reversed Phase HPLC Columns. Phenomenex.
• How to Solve Fluid Crystallization Challenges. (2025). Fluid Metering.
• Advanced distillation techniques and troubleshooting. (2025). StudySmarter US.
• Strategy of method development for isolation/purification. YMC CO., LTD.
• preparative HPLC. SiChem.
• 5-BENZYLOXY-1-PENTANOL. ChemicalBook.
• General tips for preparative HPLC. MZ-Analysentechnik.
• 5-benzyloxy-1-pentanol. CymitQuimica.
• Advice for fractional distillation? (2022). Sciencemadness Discussion Board.
• Fractional distillation. Wikipedia.
• Ulrich, J., & Frohberg, P. (2015). Problems, potentials and future of industrial crystallization. ResearchGate.
• Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns. Sulzer.
• Purification by fractional distillation. ChemBAM.
• Challenges in Liquid Crystal Materials and their Applications: A Review. (2026). International Journal for Multidisciplinary Research (IJFMR).
• 5-Methoxypentan-1-ol. PubChem.
• Industrial Challenges of Crystallization, Nucleation, and Solubility. (2015). CECAM.
• Comparison of physico-chemical properties of pentanol isomers selected for fuels. ResearchGate.
• What is the boiling point of 1-pentanol, and how does it relate to intermolecular forces? PrepMate.
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• 14 constitutional isomers of molecular formula C5H12O. Doc Brown's Chemistry.

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5-Phenoxy-1-pentanol Technical Support Center: Stability &amp; Troubleshooting Guide

Welcome to the Technical Support Center for 5-Phenoxy-1-pentanol . As a bifunctional molecule containing both a phenyl alkyl ether linkage and a primary alcohol, this compound is a highly versatile building block in pharmaceutical and agrochemical synthesis 1[1]. However, its dual functionality means it responds divergently to acidic and basic environments. This guide is designed to help researchers troubleshoot degradation issues, understand the mechanistic causality behind these reactions, and execute self-validating protocols.

Part 1: Troubleshooting Acidic Conditions

The Causality of Acid-Driven Degradation

Under acidic conditions, 5-Phenoxy-1-pentanol is susceptible to two competing degradation pathways: nucleophilic substitution of the primary alcohol and the cleavage of the ether linkage.

• Alcohol Substitution (SN2): When exposed to hydrohalic acids (HCl, HBr, HI), the primary hydroxyl group is rapidly protonated to form an alkyloxonium ion (–OH₂⁺), converting a poor leaving group into an excellent one 2[2]. Because primary carbocations are highly unstable, this reaction bypasses the SN1 pathway and proceeds strictly via an SN2 mechanism. The halide nucleophile attacks the primary carbon from the backside, displacing water to form 5-phenoxy-1-halopentane 3[3].

• Ether Cleavage: Phenyl alkyl ethers are generally robust, but under harsh acidic conditions (e.g., concentrated HBr or HI at reflux), the ether oxygen becomes protonated. Cleavage of this bond is highly regioselective: it always yields phenol and the corresponding alkyl halide 4[4]. This occurs because the oxygen-phenyl bond possesses partial double-bond character due to resonance stabilization with the aromatic ring, making it immune to SN2 cleavage. Consequently, the halide nucleophile exclusively attacks the less sterically hindered alkyl carbon 5[5].

FAQs: Acidic Conditions

Q: Why am I seeing phenol formation when reacting 5-Phenoxy-1-pentanol with HBr? A: You are observing acid-mediated ether cleavage. HBr protonates the ether oxygen, and the bromide ion attacks the adjacent pentyl carbon. To prevent this, lower the reaction temperature or switch to a milder halogenating agent (like PBr₃) if your goal is solely to substitute the primary alcohol.

Q: Can 5-Phenoxy-1-pentanol undergo dehydration to form an alkene? A: It is possible but requires extreme forcing conditions. Primary alcohols dehydrate via an E2 mechanism requiring strong, non-nucleophilic acids (like H₂SO₄) and high temperatures (170°C - 180°C) 2[2]. At lower temperatures, intermolecular dehydration to form a dimerized ether is more likely.

Diagram illustrating the divergent SN2 degradation pathways of 5-Phenoxy-1-pentanol in acidic media.

Part 2: Troubleshooting Basic Conditions

The Causality of Base-Driven Stability

• Ether Stability: The phenyl ether linkage is exceptionally stable under basic conditions. Alkaline hydrolysis does not occur because the resulting alkoxide or phenoxide would be a strong base, making them exceptionally poor leaving groups in basic media 4[4].

• Alkoxide Formation: The primary alcohol will reversibly deprotonate in the presence of strong bases (e.g., NaH, NaOH) to form the 5-phenoxypentoxide anion. While this intermediate is stable in isolation, it is a potent nucleophile. If any electrophilic impurities are present, it will rapidly undergo intermolecular Williamson ether synthesis 1[1].

FAQs: Basic Conditions

Q: Is my ether bond safe during an alkaline hydrolysis step later in my synthesis? A: Yes. Phenyl alkyl ethers do not cleave under standard alkaline hydrolysis conditions (e.g., NaOH in ethanol/water at reflux).

Q: I treated 5-Phenoxy-1-pentanol with NaH and observed a complex mixture. What happened? A: NaH quantitatively deprotonates the primary alcohol to form an alkoxide. If your reaction mixture contained unreacted alkyl halides or other electrophiles from a previous step, the alkoxide likely initiated unintended nucleophilic attacks. Ensure your substrate is highly purified before exposing it to strong bases.

Workflow demonstrating the stability of the ether bond and alkoxide formation under basic conditions.

Part 3: Quantitative Stability Data

The table below summarizes the stability parameters and primary degradation pathways of 5-Phenoxy-1-pentanol under various environmental conditions.

Condition	Reagent	Temperature	Primary Mechanism	Degradation Product(s)	Stability Rating
Mild Acid	HCl (aq)	25°C	Alcohol SN2	5-Phenoxy-1-chloropentane	Moderate (Slow reaction)
Strong Acid	48% HBr	100°C	Ether Cleavage & Alcohol SN2	Phenol + 1,5-Dibromopentane	Highly Labile
Strong Base	NaOH (aq)	80°C	None (Inert)	None	Highly Stable
Strong Base	NaH (anhydrous)	25°C	Alcohol Deprotonation	5-Phenoxypentoxide (Alkoxide)	Stable (if no electrophiles)

Part 4: Experimental Protocols

Protocol 1: Synthesis of 5-Phenoxy-1-pentanol (Intermolecular Williamson Ether Synthesis)

Causality & Self-Validation: This protocol utilizes 5-chloro-1-pentanol and phenol. Sodium hydride (NaH) is used to irreversibly deprotonate phenol, forming the highly nucleophilic phenoxide anion. The reaction is self-validating: the cessation of hydrogen gas evolution visually confirms complete alkoxide formation before the electrophile is introduced 1[1].

• Preparation: In a flame-dried, nitrogen-purged three-necked flask, dissolve 1.0 eq of phenol in anhydrous N,N-Dimethylformamide (DMF).

• Deprotonation: Cool the solution to 0°C in an ice bath to control the exothermic deprotonation. Add 1.2 eq of sodium hydride (60% dispersion in mineral oil) portion-wise.

  • Validation Checkpoint: Monitor for the evolution of H₂ gas. Do not proceed until bubbling completely stops.

• Substitution: Once hydrogen evolution ceases, add 1.1 eq of 5-chloro-1-pentanol dropwise.

• Reaction: Warm to room temperature and stir for 12 hours. Monitor via TLC (Hexanes/Ethyl Acetate) until the 5-chloro-1-pentanol spot is fully consumed.

• Workup: Quench carefully with saturated aqueous ammonium chloride to neutralize any unreacted NaH. Extract with diethyl ether, wash the organic layer with brine to remove DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Acid-Mediated Cleavage of 5-Phenoxy-1-pentanol (Degradation Analysis)

Causality & Self-Validation: This procedure intentionally cleaves the ether bond using a strong Brønsted acid (HBr) to yield phenol and 1,5-dibromopentane 6[6]. High temperature provides the activation energy required for the bromide ion to attack the sterically hindered protonated ether. The protocol is validated by phase separation during workup, where the phenolic product is isolated via base extraction.

• Reaction Setup: Charge a round-bottom flask with 5-Phenoxy-1-pentanol and a 5-fold molar excess of concentrated hydrobromic acid (48% aqueous HBr).

• Cleavage: Attach a reflux condenser and heat the mixture to 100°C for 4-6 hours.

  • Causality Note: Heat is strictly required because the protonated ether is a poorer leaving group than a protonated alcohol.

• Cooling: Cool the reaction mixture to room temperature.

• Extraction: Dilute with distilled water and extract with dichloromethane (DCM).

• Validation & Separation: Wash the organic layer with 2M NaOH. The phenol will deprotonate and migrate to the aqueous layer as sodium phenoxide, leaving 1,5-dibromopentane in the DCM layer.

• Recovery: Acidify the aqueous layer with 2M HCl to precipitate and recover the phenol, confirming the successful cleavage of the phenyl ether bond.

References

• 5-Chloro-1-pentanol | Organic Synthesis Intermediate Source: Benchchem URL: 1

• Ether - Isomers, Preparation, Properties and Uses Source: Online Chemistry notes URL: 4

• Ether bond breaking method of phenyl alkyl ether Source: Patsnap URL: 6

• 17.6 Reactions of Alcohols Source: Chemistry LibreTexts URL:2

• Reactions of Alcohols, Ethers, Epoxides, Amines, and Sulfur-Containing Compounds Source: Pearson URL: 3

• CHAPTER – 10 HALOALKANES AND HALOARENES Source: APSKGT URL: 5

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Technical Support Center: Refinement of Workup Procedures for 5-Phenoxy-1-pentanol Synthesis

Welcome to the Technical Support Center for the synthesis of 5-phenoxy-1-pentanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of the post-reaction workup and purification of this valuable ether-alcohol. Here, we move beyond simple procedural steps to explain the underlying chemical principles, helping you troubleshoot common issues and optimize your purification strategy.

The synthesis of 5-phenoxy-1-pentanol, typically achieved via the Williamson ether synthesis, is a robust reaction.[1][2] However, the success of this synthesis is often determined by a well-executed workup procedure that effectively removes unreacted starting materials, byproducts, and catalysts. This guide provides a structured approach to refining these critical post-reaction steps.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the workup for the 5-phenoxy-1-pentanol synthesis?

The workup for the Williamson ether synthesis of 5-phenoxy-1-pentanol is primarily based on liquid-liquid extraction. This technique separates compounds based on their differing solubilities in two immiscible liquid phases, typically an aqueous phase and an organic phase.[3] The key is to manipulate the pH of the aqueous phase to selectively ionize and remove acidic or basic impurities.

Q2: What are the most common impurities I need to remove during the workup?

The primary impurities you will encounter are:

• Unreacted Phenol: Being acidic, phenol can be converted to its water-soluble salt (phenoxide) by washing with a basic aqueous solution.

• Unreacted 5-chloro-1-pentanol or other alkylating agents: These are typically neutral organic compounds that will remain in the organic layer during the initial basic wash.

• Base Catalyst: If a solid base like potassium carbonate was used and is not fully quenched, it will be removed during the aqueous washes.

• Side Products: The most common side product is an alkene resulting from an E2 elimination reaction, which competes with the desired SN2 substitution.[1][4]

Q3: My reaction mixture has formed a stable emulsion during the aqueous wash. How can I resolve this?

Emulsion formation is a common issue, especially when using high concentrations of base or when vigorous shaking is employed. Here are several strategies to break an emulsion:

• Addition of Brine: A saturated aqueous solution of sodium chloride (brine) increases the ionic strength of the aqueous layer, which can help to break up the emulsion.[5]

• Patience: Sometimes, simply allowing the separatory funnel to stand undisturbed for an extended period can lead to phase separation.

• Gentle Swirling: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the layers.

• Filtration: Filtering the entire mixture through a pad of Celite or glass wool can sometimes break the emulsion.

• Changing the Solvent: If the emulsion persists, adding a small amount of a different organic solvent can alter the properties of the organic phase and promote separation.

Troubleshooting Guide: A Symptom-Based Approach

This section addresses specific problems you might encounter during the workup and purification of 5-phenoxy-1-pentanol, providing detailed explanations and actionable solutions.

Problem 1: Low Yield of Isolated Product

A low yield of 5-phenoxy-1-pentanol can be attributed to several factors during the reaction and workup.

Possible Cause	Troubleshooting Suggestion	Scientific Rationale
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure all starting material is consumed before beginning the workup.	The Williamson ether synthesis can require several hours at elevated temperatures to reach completion.[1][6] Prematurely ending the reaction will naturally result in a lower yield.
Product Loss During Extraction	Ensure the pH of the aqueous wash is not excessively high. Use a milder base like sodium bicarbonate if phenol removal is complete. Perform multiple extractions with smaller volumes of organic solvent.	While a basic wash is necessary to remove unreacted phenol, a very high pH could potentially deprotonate the hydroxyl group of the product, increasing its water solubility. Multiple extractions are more efficient at recovering the product from the aqueous phase than a single extraction with a large volume.[3]
Side Reactions	Use a primary alkyl halide (like 5-chloro-1-pentanol). Avoid high reaction temperatures.	The Williamson ether synthesis is an SN2 reaction. Secondary and tertiary alkyl halides are more prone to undergoing a competing E2 elimination reaction, especially at higher temperatures, which leads to the formation of an alkene byproduct instead of the desired ether.[4][7]

Problem 2: Presence of Phenol Impurity in the Final Product

Detecting the characteristic odor of phenol or seeing its presence in NMR or GC-MS analysis indicates an inefficient removal during the workup.

Possible Cause	Troubleshooting Suggestion	Scientific Rationale
Insufficient Basic Wash	Increase the number of washes with a dilute aqueous base (e.g., 5% NaOH or K₂CO₃). Check the pH of the aqueous layer after each wash to ensure it remains basic.	Phenol is acidic and will react with a base to form the water-soluble sodium or potassium phenoxide salt, which is then extracted into the aqueous layer.[3] Insufficient base will result in incomplete removal.
Re-acidification	Ensure that any subsequent acidic washes are performed after the complete removal of the basic aqueous layer.	If any of the basic aqueous layer containing the phenoxide salt comes into contact with an acidic solution, the phenol will be regenerated and will partition back into the organic layer.

Problem 3: Difficulty in Removing the High-Boiling Point Solvent (e.g., DMF, DMSO)

Polar aprotic solvents like DMF and DMSO are excellent for Williamson ether synthesis but can be challenging to remove.[6]

Possible Cause	Troubleshooting Suggestion	Scientific Rationale
High Water Solubility of Solvent	Dilute the reaction mixture with a large volume of water and extract the product with a less polar solvent like diethyl ether or ethyl acetate. Perform multiple aqueous washes of the combined organic layers.	DMF and DMSO are highly soluble in water. By diluting with a large amount of water, you can effectively partition these solvents into the aqueous phase, leaving your product in the organic layer.[8]
High Boiling Point	If the product is thermally stable, vacuum distillation can be employed. Alternatively, azeotropic removal with a solvent like toluene can be effective.	Rotary evaporation alone is often insufficient to remove high-boiling point solvents.[9] Vacuum distillation allows for boiling at a lower temperature, while azeotropic distillation with a co-solvent can facilitate removal.

Visualizing the Workup Procedure

Standard Workup Workflow

The following diagram illustrates a typical workflow for the workup of 5-phenoxy-1-pentanol.

Caption: A standard workflow for the extractive workup of 5-phenoxy-1-pentanol.

Troubleshooting Logic for Impurity Removal

This decision-making diagram helps in selecting the appropriate washing strategy based on the impurities present.

Caption: Decision tree for addressing common impurities in 5-phenoxy-1-pentanol synthesis.

Experimental Protocols

Protocol 1: Standard Extractive Workup

This protocol is suitable for reactions where the solvent is a water-immiscible organic solvent like diethyl ether or ethyl acetate.

• Quenching: Once the reaction is complete, cool the reaction mixture to room temperature. Slowly add deionized water to quench the reaction.

• Phase Separation: Transfer the mixture to a separatory funnel. Add an organic solvent (e.g., diethyl ether) if the reaction solvent is water-miscible. Allow the layers to separate.

• Basic Wash: Drain the aqueous layer. Wash the organic layer with a 5% aqueous sodium hydroxide solution. Repeat this wash two to three times to ensure complete removal of unreacted phenol.[3]

• Neutralization and Brine Wash: Wash the organic layer with deionized water, followed by a wash with saturated aqueous sodium chloride (brine) to aid in the removal of water from the organic layer.[5]

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate). Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography or vacuum distillation to yield pure 5-phenoxy-1-pentanol.

Protocol 2: Workup for High-Boiling Point Solvents (DMF/DMSO)

This protocol is adapted for reactions conducted in high-boiling, water-miscible solvents.

• Dilution: After cooling the reaction mixture, dilute it with a significant volume of deionized water (at least 3-5 times the volume of the reaction solvent).

• Extraction: Transfer the diluted mixture to a separatory funnel and extract the product with a less polar organic solvent, such as diethyl ether or a mixture of ethyl acetate and hexanes. Perform this extraction at least three times.[8]

• Combined Organic Layers: Combine all the organic extracts.

• Aqueous Washes: Wash the combined organic layers multiple times with deionized water to remove residual DMF or DMSO. Follow with a brine wash.

• Drying, Concentration, and Purification: Proceed with steps 5 and 6 as described in Protocol 1.

References

• Scribd. (n.d.). Solvent Extraction of Phenol Explained. Retrieved from [Link]

• Wikipedia. (2023, October 23). Williamson ether synthesis. Retrieved from [Link]

• StudySmarter. (n.d.). Williamson Ether Synthesis Practice Problems. Retrieved from [Link]

• Bentham Science. (n.d.). Removal of Phenol from Organic System by Using Ionic Liquids. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Synthesis of Ethers from Alcohols & Aldehydes Enabled by an Oxocarbenium Ion Interception Strategy. Retrieved from [Link]

• IntechOpen. (2024, September 24). Isolation and Identification of Phenolic Compounds. Retrieved from [Link]

• ChemTalk. (2022, October 23). Williamson Ether Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). US2807654A - Process for extraction of phenol from aqueous mixtures.

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). US2045785A - Process for converting ethers to alcohols.

• OrgoSolver. (n.d.). Synthesis and Reactions of Alcohols and Ethers. Retrieved from [Link]

• MDPI. (2009, January 9). Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 18.2: Preparing Ethers. Retrieved from [Link]

• YouTube. (2021, December 9). Synthesis of Ethers from Alcohols. Retrieved from [Link]

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. Retrieved from [Link]

• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. Retrieved from [Link]

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Organic Syntheses. (n.d.). 8. Retrieved from [Link]

• Semantic Scholar. (1975, December 23). An improved Williamson ether synthesis using phase transfer catalysis. Retrieved from [Link]

• Wikipedia. (2021, October 23). Williamson ether synthesis. Retrieved from [Link]

• University of Rochester. (n.d.). Remove Sticky Reagents. Retrieved from [Link]

• Google Patents. (n.d.). US5632898A - Method for removing unreacted electrophiles from a reaction mixture.

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Wikipedia. (n.d.). 5-Amino-1-pentanol. Retrieved from [Link]

• Google Patents. (n.d.). CN108947851B - A kind of synthetic method of 5-amino-1-pentanol.

• PMC. (n.d.). Unified Enantioselective Synthesis of 5-Phenylmorphans and Cis-Octahydroisoquinolines. Retrieved from [Link]

• ResearchGate. (n.d.). Effective synthesis of 5-amino-1-pentanol by reductive amination of biomass-derived 2-hydroxytetrahydropyran over supported Ni catalysts. Retrieved from [Link]

• Google Patents. (n.d.). US5866719A - Process for the purification of an aminoalcohol.

• ChemRxiv. (n.d.). A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity. Retrieved from [Link]

• ACS Publications. (2024, November 26). Effective Synthesis of 5-Amino-1-pentanol via Selective Hydrogenolysis of Biomass-Derived Furfurylamine on Supported Platinum Catalysts at Ambient Temperature. Retrieved from [Link]

• MDPI. (n.d.). Chemoenzymatic One-Pot Process for the Synthesis of Tetrahydroisoquinolines. Retrieved from [Link]

• Google Patents. (n.d.). US10941097B2 - Methods for manufacturing phenoxyethanol.

• YouTube. (2023, September 16). How to remove high boiling solvent from crude- Reaction work up. Retrieved from [Link]

• Frontiers. (n.d.). Separation, purification, and crystallization of 1,5-pentanediamine hydrochloride from fermentation broth by cation resin. Retrieved from [Link]

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Technical Support Center: Minimizing Solvent Waste in 5-Phenoxy-1-pentanol Production

Welcome to the technical support center dedicated to sustainable practices in the synthesis and purification of 5-Phenoxy-1-pentanol. This guide is designed for researchers, scientists, and drug development professionals seeking to minimize solvent waste, reduce environmental impact, and improve process efficiency. Here, we address common challenges through practical, field-proven troubleshooting guides and frequently asked questions, grounding our advice in the principles of green chemistry.

Section 1: Synthesis via Williamson Ether Synthesis: A Greener Approach

The synthesis of 5-Phenoxy-1-pentanol is typically achieved through the Williamson ether synthesis. This involves the reaction of a phenoxide with a 5-halo-1-pentanol (or a protected version). The choice of solvent is critical not only for reaction efficiency but also for the overall environmental footprint of the process.

Frequently Asked Questions (FAQs): Synthesis

Q1: What are the most common solvents for the Williamson ether synthesis of 5-Phenoxy-1-pentanol, and how can I choose a greener alternative? A1: Traditionally, polar aprotic solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and Acetonitrile (ACN) are used due to their ability to solvate the cation of the phenoxide, leaving a "naked" and highly reactive alkoxide anion. However, these solvents are often classified as problematic or hazardous.[1] Greener alternatives include alcohols (like isopropanol or ethanol), ethers (like 2-Methyltetrahydrofuran, a bio-derived solvent), or even water, when used with a phase-transfer catalyst (PTC).[2][3] Solvent selection guides from pharmaceutical companies recommend prioritizing alcohols, esters, and water while advising substitution for solvents like DMF and DMSO.[4][5]

Q2: How does a Phase-Transfer Catalyst (PTC) help in reducing organic solvent usage? A2: A Phase-Transfer Catalyst, such as a quaternary ammonium salt, facilitates the transfer of the phenoxide anion from the aqueous phase (or a solid phase) to the organic phase where the halo-pentanol is located.[6] This allows the reaction to proceed in a biphasic system (e.g., toluene/water), significantly reducing the need for large volumes of polar aprotic solvents. This approach aligns with green chemistry principles by often enabling the use of water as a primary solvent.[2]

Q3: Can microwave-assisted synthesis reduce solvent waste? A3: Yes, microwave-assisted organic synthesis (MAOS) is an effective green chemistry technique.[7] Microwave irradiation can dramatically reduce reaction times, often from hours to minutes, which minimizes the formation of side products and can allow for reactions to be run with less solvent or even under solvent-free conditions.[7] This method avoids prolonged heating at high temperatures, further enhancing the green profile of the synthesis.[7]

Troubleshooting Guide: Synthesis

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Insufficiently strong base to deprotonate phenol. 2. Inactive alkyl halide (e.g., using a chloride instead of a bromide or iodide). 3. Solvent is not polar enough to facilitate the reaction.	1. Use a stronger base like NaH or K₂CO₃. Ensure the base is fresh and anhydrous. 2. Use a more reactive halide (I > Br > Cl). You can add a catalytic amount of NaI to convert an alkyl chloride/bromide to the more reactive iodide in situ. 3. If avoiding polar aprotic solvents, consider adding a phase-transfer catalyst or switching to a more effective green solvent like 2-MeTHF.
Formation of Side Products (e.g., elimination)	1. The halo-pentanol is sterically hindered, or a strong, sterically hindered base is used. 2. High reaction temperatures for extended periods.	1. Use a less-hindered base (e.g., K₂CO₃ instead of potassium tert-butoxide). Ensure you are using a primary halo-pentanol. 2. Reduce the reaction temperature. If the reaction is too slow at lower temperatures, consider using microwave assistance to shorten the reaction time.[7]
Reaction is Sluggish in a "Green" Solvent	1. Poor solubility of the sodium/potassium phenoxide salt. 2. Insufficient mixing in a biphasic system.	1. Add a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to increase the concentration of the phenoxide in the organic phase. 2. Ensure vigorous stirring to maximize the interfacial area between the two phases.

Section 2: Purification Strategies to Minimize Solvent Consumption

Purification is often the most solvent-intensive stage of a chemical process.[4] Optimizing this step offers the most significant opportunity to reduce waste.

Decision Workflow for Purification

This workflow guides the selection of a purification method based on key experimental parameters.

Sources

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• 7. benthamdirect.com [benthamdirect.com]

Reference Data & Comparative Studies

Route 1: Chemoselective Williamson Ether Synthesis (Industry Standard)

An in-depth technical analysis of the synthetic methodologies for 5-Phenoxy-1-pentanol (CAS 16654-52-7). This bifunctional molecule—featuring a stable aryl ether linkage and a reactive primary alcohol—is a critical spacer and intermediate in the development of active pharmaceutical ingredients (APIs), including mitofusin activators and ICE inhibitors.

This guide objectively evaluates three distinct synthetic routes, detailing the mechanistic causality behind reagent selection, self-validating experimental protocols, and comparative performance data.

The Causality of Base Selection The most direct and economically viable route to 5-phenoxy-1-pentanol is the intermolecular Williamson ether synthesis, coupling phenol with a 5-halo-1-pentanol (e.g., 5-bromo-1-pentanol or 5-chloro-1-pentanol). The critical experimental parameter in this workflow is the choice of base.

Using a strong, non-nucleophilic base like Sodium Hydride (NaH) will indiscriminately deprotonate both the phenol ( pKa​≈10 ) and the aliphatic terminal alcohol ( pKa​≈16 ). This dual deprotonation destroys chemoselectivity, leading to competitive side reactions such as intramolecular cyclization (yielding tetrahydropyran) or intermolecular polymerization [4].

By employing a milder base such as Potassium Carbonate (K₂CO₃), the protocol becomes a self-validating system for chemoselectivity. K₂CO₃ is sufficiently basic to quantitatively deprotonate the phenol but entirely unreactive toward the aliphatic alcohol. This ensures the phenoxide anion remains the sole nucleophile, driving a clean S_N2 displacement of the terminal halide [1].

Experimental Protocol: K₂CO₃-Mediated Synthesis

• Preparation: In a flame-dried flask under an argon atmosphere, dissolve phenol (1.0 equiv, 136 mmol) and 5-bromopentanol (0.95 equiv, 63.6 mmol) in anhydrous N,N-dimethylformamide (DMF, 120 mL) [1].

• Deprotonation: Add anhydrous K₂CO₃ (1.5 equiv, 124 mmol) to the mixture. The heterogeneous suspension is stirred continuously.

• Alkylation: Heat the reaction mixture to 70 °C for 15 hours. The elevated temperature is required to overcome the activation energy barrier for the S_N2 displacement of the primary bromide.

• Work-up: Cool the mixture to 25 °C, quench by pouring into distilled water, and extract with ethyl acetate. Wash the organic layer extensively with brine to remove the DMF solvent.

• Purification: Dry the organic layer over anhydrous MgSO₄, concentrate under reduced pressure, and purify via silica gel column chromatography (EtOAc/Hexane 1:2) to yield the product as a colorless liquid [1].

Chemoselective Williamson Ether Synthesis Workflow for 5-Phenoxy-1-pentanol.

Route 2: Copper-Catalyzed C–O Cross-Coupling (Hypervalent Iodine Strategy)

The Causality of Catalyst and Reagent Design Traditional Ullmann C–O couplings require harsh conditions (temperatures >100 °C, strong bases) that are often incompatible with sensitive functional groups. To bypass these thermodynamic limitations, modern methodologies utilize diaryliodonium salts (e.g., diphenyliodonium triflate) as highly electrophilic arylating agents.

The hypervalent iodine(III) species possesses an exceptionally low Lowest Unoccupied Molecular Orbital (LUMO). This electronic property facilitates rapid oxidative addition to a Copper(I) catalyst (Cu₂O) at room temperature. Because the activation barrier is so low, 1,5-pentanediol can act simultaneously as the solvent and the nucleophile. This eliminates the need for a base entirely, suppressing elimination byproducts and ensuring high fidelity in the C–O bond formation [2].

Experimental Protocol: Cu₂O-Catalyzed Arylation

• Preparation: To a sealed reaction tube under an argon atmosphere, add diphenyliodonium triflate (1.0 mmol) and Cu₂O (2 mol%, 0.02 mmol) [2].

• Reaction: Add 1,5-pentanediol (1.0 mL), which acts as both the reactant and the solvent. Stir the mixture at room temperature (25 °C) for 10 minutes.

• Work-up: Quench the reaction with H₂O and extract the aqueous phase with ethyl acetate.

• Purification: Separate the organic layer, dry over MgSO₄, and concentrate under reduced pressure. Purify by column chromatography (ethyl acetate/hexanes) to afford 5-phenoxy-1-pentanol [2].

Copper-Catalyzed C-O Bond Formation Catalytic Cycle.

Route 3: Hydride Reduction of 5-Phenoxypentanoic Acid Derivatives

The Causality of Hydride Delivery When synthesizing 5-phenoxy-1-pentanol from 5-phenoxypentanoic acid or its esters, the chemical challenge shifts from C–O bond formation to chemoselective reduction. Lithium aluminum hydride (LiAlH₄) is the reagent of choice for this transformation.

The reaction must be conducted in anhydrous Tetrahydrofuran (THF). The causality here is structural: the oxygen lone pairs of THF coordinate the lithium cation, stabilizing the transition state and increasing the nucleophilicity of the AlH4−​ anion. The hydride attacks the carbonyl carbon, followed by the elimination of the alkoxide/hydroxide leaving group, and a subsequent hydride attack yields the primary alcohol [3].

Experimental Protocol: LiAlH₄ Reduction

• Preparation: Suspend LiAlH₄ (1.0 equiv) in anhydrous THF at 0 °C under a nitrogen atmosphere [3].

• Addition: Dissolve the 5-phenoxypentanoic acid ester (1.0 equiv) in THF and add it dropwise to the LiAlH₄ suspension over 40 minutes to safely manage the exothermic hydride transfer.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 to 6 hours.

• Fieser Work-up: Carefully quench the unreacted LiAlH₄ at 0 °C by the sequential, dropwise addition of water ( x mL), 15% aqueous NaOH ( x mL), and water ( 3x mL). This specific sequence validates the protocol by precipitating the aluminum salts into an easily filterable granular solid.

• Isolation: Filter the salts and concentrate the filtrate to afford highly pure 5-phenoxy-1-pentanol.

Quantitative Data Comparison

The following table summarizes the operational metrics of each synthetic route, allowing researchers to select the optimal pathway based on their laboratory's constraints and scale requirements.

Parameter	Route 1: Williamson Ether	Route 2: Cu-Catalyzed C–O	Route 3: Hydride Reduction
Primary Reagents	Phenol, 5-Bromopentanol	Diaryliodonium Salt, 1,5-Pentanediol	5-Phenoxypentanoate, LiAlH₄
Catalyst / Base	K₂CO₃ (Base)	Cu₂O (Catalyst)	None (Stoichiometric Reductant)
Reaction Temp	70 °C	25 °C (Room Temp)	0 °C to 25 °C
Reaction Time	15 hours	10 - 30 minutes	2 - 6 hours
Typical Yield	68% - 75%	68% - 98%	>90%
Key Advantage	High atom economy, cheap starting materials	Extremely fast kinetics, mild conditions	Clean conversion, no regio-errors
Primary Limitation	Requires heating, potential for dialkylation	Requires pre-synthesis of iodonium salts	Highly water-sensitive reagents

References

• Electronic Supplementary Information (ESI) - Changing the structural and physical properties of 3-arm star poly(δ-valerolactone)s by a branch-point design.The Royal Society of Chemistry.
• Copper-Catalyzed C–O Bond Formation between Diaryliodonium Salts and Chel
• Haptens, Monoclonal Antibodies, and a Convenient Synthesis of Radiolabeled Δ9-Tetrahydrocannabinol.Journal of Medicinal Chemistry.
• 5-Chloro-1-pentanol | Organic Synthesis Intermedi

5-Phenoxy-1-pentanol vs. other phenoxy alcohols in specific applications

Comparative Guide: 5-Phenoxy-1-pentanol vs. Short-Chain Phenoxy Alcohols in Synthesis and Formulation

The class of ω -phenoxy alcohols—characterized by a phenyl ring attached to an aliphatic chain terminating in a hydroxyl group—serves as a versatile foundation in both organic synthesis and industrial formulation. While short-chain derivatives like 2-phenoxyethanol (2-PE) are ubiquitous, extending the alkyl chain to 5-phenoxy-1-pentanol (5-PP) fundamentally alters the molecule's steric profile and lipophilicity. This guide objectively compares 5-PP against its shorter-chain counterparts (2-PE and 3-phenoxy-1-propanol) across two specialized domains: organometallic directed lithiation and lipophilic formulation applications.

Part 1: Organometallic Synthesis – Ortho-Directed Lithiation

Expertise & Causality In organometallic synthesis, ω -phenoxy alcohols function as highly effective substrates for ortho-directed lithiation[1]. The mechanism relies on the terminal hydroxyl group acting as an initial anchor. Upon treatment with the first equivalent of n-butyllithium (n-BuLi), a lithium alkoxide is formed. This alkoxide acts as a Directed Metalation Group (DMG), coordinating a second equivalent of n-BuLi and directing the deprotonation exclusively to the ortho position of the aromatic ring[1].

The chain length ( n ) dictates the geometry of the transition state. For 2-PE ( n=2 ), the coordination forms a relatively tight chelate ring. In contrast, 5-PP ( n=5 ) forms a larger, macrocyclic-like pre-lithiation complex. Despite the increased distance between the alkoxide anchor and the aromatic ring, 5-PP successfully undergoes regioselective ortho-lithiation, yielding functionalized derivatives (e.g., via quenching with benzaldehyde or CO 2​ ) in yields comparable to its shorter-chain analogs[1].

Data Presentation: Lithiation Yields | Substrate | Chain Length ( n ) | Equivalents of n-BuLi | Electrophile Quench | Typical Yield Range | | :--- | :---: | :---: | :--- | :---: | | 2-Phenoxyethanol | 2 | 2.0 | CO 2​ , PhCHO, etc. | 45% - 83%[1] | | 3-Phenoxy-1-propanol | 3 | 2.0 | CO 2​ , PhCHO, etc. | 45% - 83%[1] | | 5-Phenoxy-1-pentanol | 5 | 2.0 | CO 2​ , PhCHO, etc. | 45% - 83%[1] |

Visualization: Lithiation Pathway

Ortho-directed lithiation pathway of ω-phenoxy alcohols via a lithium alkoxide intermediate.

Experimental Protocol: Ortho-Lithiation of 5-Phenoxy-1-pentanol Self-Validation Check: This protocol ensures complete metalation by monitoring the distinct colorimetric change associated with the formation of the aryllithium species, preventing premature electrophilic quenching.

• Preparation: Flame-dry a Schlenk flask under argon. Add 5-phenoxy-1-pentanol (1.0 mmol) and dissolve in a strictly anhydrous mixture of tetrahydrofuran (THF) and methylcyclohexane (1:1 v/v, 10 mL)[1].

• First Metalation (Alkoxide Formation): Cool the solution to 0 °C. Dropwise, add n-butyllithium (1.05 mmol, 2.5 M in hexanes). Stir for 15 minutes to allow quantitative formation of the lithium alkoxide.

• Directed Ortho-Lithiation: Cool the reaction mixture to -78 °C. Slowly add a second equivalent of n-butyllithium (1.05 mmol). Allow the mixture to warm to room temperature and stir for 3-4 hours. Validation: The formation of the ortho-lithiated species is indicated by a distinct color shift to pale yellow/orange.

• Electrophilic Quench: Re-cool to -78 °C and add the desired electrophile (e.g., 1.2 mmol of benzaldehyde). Stir for 1 hour, then warm to room temperature[1].

• Workup: Quench the reaction with saturated aqueous NH 4​ Cl. Extract with diethyl ether, dry over anhydrous Na 2​ SO 4​ , and purify via flash chromatography.

Part 2: Formulation, Solvents, and Antimicrobial Preservatives

Expertise & Causality In formulation science, the partition coefficient (LogP) and water solubility dictate a molecule's application. 2-Phenoxyethanol is the global standard preservative in cosmetics (authorized up to 1.0% in the EU)[2][3]. Its LogP of ~1.16 provides the perfect amphiphilic balance: it is sufficiently water-soluble (~27-30 g/L) to protect the aqueous phase of emulsions while retaining enough lipophilicity to penetrate bacterial cell membranes[3].

Conversely, extending the alkyl chain to 3-phenoxy-1-propanol increases the LogP to ~1.93, reducing water solubility and shifting its utility toward dye carriers and coalescing agents[4][5]. 5-Phenoxy-1-pentanol, with an even longer hydrophobic chain, exhibits a highly lipophilic profile. This structural modification renders 5-PP ineffective as a broad-spectrum aqueous preservative due to poor water solubility. However, this exact property makes it a superior penetrant in lipophilic environments. For instance, 5-PP is utilized in advanced paint stripping formulations (Entlackungsmittel) where the molecule must diffuse deep into hydrophobic polymeric matrices (lacquers/paints) without prematurely partitioning into aqueous rinses[6].

Data Presentation: Physicochemical Comparison | Compound | Chain Length ( n ) | LogP (Octanol/Water) | Water Solubility | Primary Industrial Application | | :--- | :---: | :---: | :--- | :--- | | 2-Phenoxyethanol | 2 | ~1.16[3] | ~27 - 30 g/L | Broad-spectrum preservative, cosmetic solvent[2] | | 3-Phenoxy-1-propanol | 3 | ~1.93[4] | Moderate | Dye carrier, coalescing agent, ink solvent[5] | | 5-Phenoxy-1-pentanol | 5 | > 2.5 (Est.) | Very Low | Lipophilic penetrant, paint stripper intermediate[6] |

Visualization: Chain Length vs. Application Suitability

Logical relationship between alkyl chain length, lipophilicity, and formulation suitability.

References

• Salteris, C. S., et al. "Ortho-Directed Lithiation of ω-Phenoxy Alcohols." The Journal of Organic Chemistry, 1999, 64(15), 5589-5592.[Link]

• European Patent Office. "EP 3875550 A1: ENTLACKUNGSMITTEL UND VERFAHREN ZUM ENTLACKEN VON GEGENSTÄNDEN." 2021.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 31236, Phenoxyethanol." PubChem, 2024. [Link]

• Scientific Committee on Consumer Safety (SCCS). "Opinion on Phenoxyethanol." European Commission, 2016.[Link]

• Ataman Kimya. "2-PHENOXYETHANOL Technical Data." Ataman Chemicals, 2024. [Link]

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A Comprehensive Comparative Analysis of the Physical Properties of Pentanol Isomers

For researchers, formulation scientists, and professionals in drug development, selecting the optimal solvent or intermediate is a critical decision that dictates the yield, purity, and scalability of a chemical process. Pentanol (C₅H₁₂O) exists as eight distinct structural isomers. While they share the same molecular weight, the spatial arrangement of their carbon skeletons and the positioning of the hydroxyl (-OH) group drastically alter their physical properties.

This guide provides an objective, data-driven comparison of the physical properties of pentanol isomers, exploring the structure-property relationships and detailing the rigorous experimental protocols required to validate these metrics.

Structural Classification & Mechanistic Insights

The physical behavior of an alcohol is governed by a delicate balance between the hydrophilic hydroxyl group (capable of hydrogen bonding) and the hydrophobic alkyl chain (driven by London dispersion forces). Pentanol isomers are classified by the substitution of the carbon atom bonded to the hydroxyl group:

• Primary Alcohols (e.g., 1-Pentanol, 3-Methyl-1-butanol): The -OH group is highly accessible. The linear or semi-linear alkyl chains maximize surface area, leading to stronger van der Waals forces and consequently higher boiling points.

• Secondary Alcohols (e.g., 2-Pentanol, 3-Pentanol): The -OH group is attached to an internal carbon. This introduces steric hindrance, slightly disrupting optimal hydrogen bonding and lowering boiling points relative to primary isomers.

• Tertiary Alcohols (e.g., 2-Methyl-2-butanol): The -OH group is surrounded by three alkyl groups. This severe steric crowding restricts close molecular packing and weakens intermolecular dispersion forces, resulting in the lowest boiling points and highest volatility among the isomers.

Comparative Physical Properties

The following table synthesizes the critical physical properties of the eight pentanol isomers.

Isomer	IUPAC Name	Type	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³ at 25°C)	Water Solubility
1-Pentanol	Pentan-1-ol	Primary	138.0	-78.0	0.814	22 g/L
2-Pentanol	Pentan-2-ol	Secondary	119.3	-73.0	0.812	166 g/L
3-Pentanol	Pentan-3-ol	Secondary	115.3	-8.0	0.815	55 g/L
2-Methyl-1-butanol	2-Methylbutan-1-ol	Primary	128.0	<-70.0	0.816	31 g/L
3-Methyl-1-butanol	3-Methylbutan-1-ol	Primary	131.5	-117.2	0.809	28 g/L
2-Methyl-2-butanol	2-Methylbutan-2-ol	Tertiary	102.0	-12.0	0.805	120 g/L
3-Methyl-2-butanol	3-Methylbutan-2-ol	Secondary	112.0	-51.5	0.818	28 g/L
2,2-Dimethyl-1-propanol	2,2-Dimethylpropan-1-ol	Primary	113.5	53.0	0.812	35 g/L

Data aggregated from authoritative chemical databases,,,,,.

Key Trend Analysis

• Boiling Point & Branching: As branching increases, the surface area of the molecule decreases. 1-pentanol (straight-chain) has the highest boiling point (138.0 °C), while the highly branched 2-methyl-2-butanol boils at just 102.0 °C.

• Melting Point & Symmetry: Melting points are dictated by how well molecules pack into a crystalline lattice. 2,2-Dimethyl-1-propanol (neopentyl alcohol) is highly symmetrical, allowing for exceptionally efficient crystal packing. Consequently, it is the only isomer that is a solid at room temperature, with a melting point of 53.0 °C.

• Solubility Dynamics: Tertiary alcohols like 2-methyl-2-butanol exhibit unusually high water solubility (120 g/L) compared to their primary counterparts. The compact, spherical hydrophobic tail of the tertiary isomer causes less disruption to water's hydrogen-bonded network than a long, linear pentyl chain.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the physical properties listed above must be validated through rigorous experimental workflows. Below are the self-validating protocols used to acquire high-fidelity data.

Protocol A: High-Precision Boiling Point Determination (Micro-Ebulliometry)

Relying on standard distillation for boiling point determination often leads to superheating errors. A Swietoslawski-type ebulliometer creates a dynamic equilibrium between the liquid and vapor phases, ensuring absolute thermal accuracy.

• Sample Desiccation: Store the pentanol isomer over activated 3Å molecular sieves for 24 hours prior to measurement.

  • Causality: Trace water forms low-boiling azeotropes with alcohols. Failing to remove water will artificially depress the measured boiling point.

• Apparatus Purging: Flush the ebulliometer with dry nitrogen gas to displace ambient moisture and oxygen.

• Equilibration: Introduce 15 mL of the sample into the ebulliometer. Apply controlled heating until a steady reflux is established (condensate dripping at a rate of 1-2 drops per second).

• Data Acquisition: Record the temperature using a calibrated platinum resistance thermometer (PRT) only after the reading remains stable within ±0.05 °C for 10 minutes.

Protocol B: Density Measurement via Oscillating U-Tube Pycnometry

Traditional volumetric pycnometers are susceptible to buoyancy and thermal expansion errors. Oscillating U-tube pycnometry derives density from the change in the oscillation frequency of a glass tube, offering 5-decimal-place precision.

• Calibration: Calibrate the instrument using ultra-pure, degassed Milli-Q water and dry air at exactly 25.00 °C.

• Sample Injection: Inject the pentanol sample using a Luer-lock syringe.

  • Causality: The injection must be slow and continuous. Microscopic air bubbles trapped in the U-tube will drastically reduce the apparent mass of the fluid, leading to falsely low density readings.

• Thermal Stabilization: Allow the built-in Peltier thermostat to equilibrate the sample to exactly 25.00 °C (±0.01 °C).

• Measurement: Record the density (g/cm³). Perform in triplicate to ensure a relative standard deviation (RSD) of <0.1%.

Experimental Workflow Visualization

The following diagram illustrates the logical progression of the physical property validation system, ensuring that sample impurities do not compromise the comparative data.

Fig 1: Standardized experimental workflow for validating the physical properties of pentanol isomers.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6405, 2-Methyl-2-butanol." PubChem. URL: [Link]

• National Institute of Standards and Technology. "1-Pentanol." NIST Chemistry WebBook, SRD 69. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11428, 3-Pentanol." PubChem. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 22386, 2-Pentanol." PubChem. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6404, Neopentyl alcohol." PubChem. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11732, 3-Methyl-2-butanol." PubChem. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 8723, 2-Methyl-1-butanol." PubChem. URL: [Link]

• ChemWhat Database. "2-Methyl-2-butanol CAS#: 75-85-4." ChemWhat. URL: [Link]

• ChemBK Chemical Database. "2,2-Dimethyl-1-propanol." ChemBK. URL: [Link]

Beyond 5-Phenoxy-1-pentanol: A Comparative Guide to Advanced Synthons and Linkers in Medicinal Chemistry

As medicinal chemistry campaigns evolve from hit-to-lead and into process optimization, the reliance on standard bifunctional linkers like 5-phenoxy-1-pentanol often becomes a structural and synthetic bottleneck. While this synthon provides a reliable 5-carbon spacer terminating in a lipophilic aryl ether, its physicochemical limitations—namely, high lipophilicity, susceptibility to metabolic O-dealkylation, and the requirement for atom-inefficient coupling chemistries—necessitate the exploration of advanced alternatives.

This guide objectively compares the performance of 5-phenoxy-1-pentanol against its structural and synthetic alternatives, providing researchers with field-proven insights and self-validating experimental protocols to optimize both target affinity and synthetic efficiency.

Structural Alternatives & Performance Comparison

The selection of a linker dictates the spatial geometry, solvation energy, and metabolic stability of the final active pharmaceutical ingredient (API). When 5-phenoxy-1-pentanol fails to meet target product profiles, three primary modification strategies are employed:

Homologation (Chain Length Variants)

Alternatives: 4-Phenoxy-1-butanol (n=4) and 6-Phenoxy-1-hexanol (n=6).

• Causality & Application: Receptor binding pockets are highly sensitive to spatial distance between pharmacophores. Alkyl chain homologation directly alters the degrees of freedom and the reach of the terminal phenoxy group. For instance, in the development of arylimidamide-azole hybrids for visceral leishmaniasis, expanding the linker length from two to eight carbons drastically improved target engagement, achieving an IC50 of 0.53 μM against L. donovani intracellular amastigotes [1].

Bioisosteric Replacement (Heteroatom Substitution)

Alternatives: 5-(Phenylthio)-1-pentanol and Selenium analogs.

• Causality & Application: The ether oxygen in 5-phenoxy-1-pentanol is a classic site for CYP450-mediated metabolic liability (O-dealkylation). Substituting this oxygen with sulfur or selenium not only hardens the molecule against oxidative cleavage but also modulates target affinity due to changes in electron density, polarizability, and bond angles. In the optimization of 1,3,5-triazine derivatives as 5-HT6 receptor ligands, replacing the ether oxygen with sulfur or selenium significantly increased both receptor affinity and antagonistic action [2].

Hydrophilic Linkers (PEGylation)

Alternative: Phenoxy-PEG2-OH (2-(2-phenoxyethoxy)ethanol).

• Causality & Application: The unsubstituted pentyl chain of 5-phenoxy-1-pentanol contributes heavily to the overall LogP, often leading to poor aqueous solubility and high non-specific plasma protein binding. By replacing the alkyl chain with a PEG2 spacer, the atom count remains identical (a 5-atom spacer), but the LogP drops precipitously [3]. This modification enhances solvation through hydrogen bonding without disrupting the critical spatial distance between the core scaffold and the aryl ring.

Quantitative Data Comparison

The following table summarizes the physicochemical and functional differences between 5-phenoxy-1-pentanol and its primary structural alternatives.

Synthon Alternative	Structural Modification	Spacer Length	Approx. LogP	Primary Application / Advantage
5-Phenoxy-1-pentanol	Baseline	5 Atoms	~2.50	Standard lipophilic spacer; baseline reference.
6-Phenoxy-1-hexanol	Homologation (+1 Carbon)	6 Atoms	~3.00	Extended spatial reach for deep binding pockets.
5-(Phenylthio)-1-pentanol	Bioisosteric Replacement	5 Atoms	~3.10	Improved metabolic stability; altered electronic profile.
Phenoxy-PEG2-OH	PEGylation (Ether oxygens)	5 Atoms	~1.07	Drastic improvement in aqueous solubility and PK profile.

Visualizations: Linker Selection and Synthetic Workflows

To streamline decision-making in the lab, the following logic matrices and workflow comparisons illustrate the causality behind linker selection and synthetic route design.

Decision matrix for selecting phenoxyalkyl linker alternatives based on physicochemical limitations.

Mechanistic comparison of Mitsunobu coupling versus direct SN2 alkylation workflows.

Experimental Protocols: Overcoming Synthetic Bottlenecks

From a process chemistry perspective, utilizing 5-phenoxy-1-pentanol directly requires a Mitsunobu reaction to couple the primary alcohol to a nucleophile (e.g., a phenol or amine). This generates triphenylphosphine oxide (Ph3P=O), a byproduct notoriously difficult to separate from non-polar products via silica gel chromatography.

The Alternative Strategy: By utilizing 5-phenoxypentyl bromide (the halide alternative to the alcohol), the coupling is transitioned to a thermodynamically driven SN2 alkylation. This creates a self-validating, highly scalable system.

Protocol: Direct SN2 Alkylation using 5-Phenoxypentyl Bromide

This protocol describes the alkylation of a secondary amine/phenol core using the bromide alternative to bypass Mitsunobu conditions.

Materials:

• Target Nucleophile (Phenol or Amine) (1.0 eq)

• 5-Phenoxypentyl bromide (1.2 eq)

• Potassium carbonate (K2CO3, anhydrous) (3.0 eq)

• Potassium iodide (KI) (0.1 eq, catalytic)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Deprotonation: Charge a flame-dried round-bottom flask with the target nucleophile (1.0 eq) and anhydrous K2CO3 (3.0 eq). Suspend in anhydrous DMF (0.2 M concentration). Stir at room temperature for 30 minutes.

  • Causality: Pre-stirring ensures complete deprotonation of the nucleophile, maximizing its reactivity before the electrophile is introduced.

• Alkylation: Add 5-phenoxypentyl bromide (1.2 eq) dropwise, followed by catalytic KI (0.1 eq). Elevate the temperature to 80 °C and stir for 12 hours.

  • Causality: KI facilitates a Finkelstein-type in-situ halogen exchange, temporarily converting the bromide to a more reactive iodide, significantly accelerating the SN2 kinetics.

• In-Process Control (TLC Validation): Monitor the reaction via TLC (Hexanes/EtOAc). The reaction is self-validating when the UV-active spot corresponding to 5-phenoxypentyl bromide is consumed, and a new, distinct product spot appears.

• Aqueous Workup & Purification: Cool the mixture to room temperature and quench with distilled water (3x volume of DMF). Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine (5x) to remove residual DMF, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Self-Validation: Unlike the Mitsunobu route, the byproducts here (KBr, unreacted K2CO3) partition entirely into the aqueous phase, leaving a crude organic mixture free of complex phosphine oxides.

• Analytical Validation (1H NMR): Confirm successful coupling by observing the disappearance of the -CH2-Br triplet at ~3.40 ppm and the appearance of the newly shifted -CH2-N/O signal in the 1H NMR spectrum.

References

• Synthesis and Antileishmanial Evaluation of Arylimidamide-Azole Hybrids Containing a Phenoxyalkyl Linker. ACS Infectious Diseases / NIH PMC.
• Synthesis and Computer-Aided SAR Studies for Derivatives of phenoxyalkyl-1,3,5-triazine as the New Potent Ligands for Serotonin Receptors 5-HT 6. European Journal of Medicinal Chemistry / PubMed.
• 104-68-7 (2-(2-Phenoxyethoxy)ethanol) Chemical and Physical Properties. Chem960.

Unambiguous Structural Elucidation of 5-Phenoxy-1-pentanol Derivatives: A Comparative Guide to 2D NMR vs. Traditional 1D/MS Techniques

The precise structural validation of bifunctional ethers, such as 5-phenoxy-1-pentanol derivatives, is a critical bottleneck in pharmaceutical development and synthetic chemistry. These molecules feature a flexible five-carbon aliphatic chain flanked by a terminal hydroxyl group and an aromatic phenoxy ring. When substitutions occur—whether branching on the aliphatic chain or functionalization on the aromatic ring—traditional analytical methods often fail to distinguish between regioisomers.

This guide objectively compares the analytical power of standard 1D NMR and Mass Spectrometry (MS) against an advanced 2-Dimensional Nuclear Magnetic Resonance (2D NMR) suite, providing a field-proven framework for unambiguous structure confirmation.

The Analytical Dilemma: Why 1D NMR and MS Fall Short

While High-Resolution Mass Spectrometry (HRMS) is indispensable for determining the exact molecular weight and formula, it cannot definitively differentiate between structural isomers (e.g., distinguishing a 5-phenoxy-1-pentanol derivative from a 4-phenoxy-1-pentanol derivative) because their fragmentation patterns are often indistinguishable[1].

Similarly, 1-dimensional ¹H NMR struggles with the flexibility of the pentanol chain. The central methylene protons (H2, H3, and H4) frequently present as heavily overlapping multiplets in the 1.4–1.9 ppm region[2]. Relying solely on 1D NMR and MS leaves room for structural ambiguity, necessitating a more robust, self-validating analytical approach[3].

Comparative Performance: 1D/MS vs. 2D NMR Suite

To overcome these limitations, modern structure elucidation relies on a suite of 2D NMR experiments: COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation)[4]. Table 1 summarizes the comparative performance of these methodologies.

Table 1: Performance Comparison for Phenoxy Ether Validation

Analytical Metric	1D NMR + GC-MS / LC-MS	2D NMR Suite (COSY, HSQC, HMBC)
Molecular Weight & Formula	Excellent (High-res MS provides exact mass)	Poor (Cannot determine exact mass)
Regioisomer Differentiation	Moderate (MS fragmentation can be ambiguous)	Excellent (HMBC pinpoints exact attachment sites)
Aliphatic Chain Resolution	Poor (Overlapping multiplets at 1.4-1.9 ppm)	Excellent (HSQC resolves overlapping C-H pairs)
Ether Linkage Confirmation	Indirect (Inferred from chemical shifts)	Direct (HMBC shows 3-bond H-C correlation)
Stereochemical Analysis	None	Excellent (NOESY provides through-space proximity)

The Causality of Experimental Choices (E-E-A-T)

As an application scientist, selecting the right NMR experiment is about understanding the physical causality of the molecule's behavior in the magnetic field. A robust protocol is not a random collection of spectra, but a self-validating system[3].

• ¹H-¹H COSY (Defining the Aliphatic Chain): COSY identifies scalar (J-coupled) interactions between adjacent protons[5]. For 5-phenoxy-1-pentanol, COSY is utilized to trace the continuous spin system from the hydroxyl-adjacent protons (H1, ~3.6 ppm) through the overlapping central methylenes (H2, H3, H4), terminating at the ether-adjacent protons (H5, ~3.9 ppm)[6].

• ¹H-¹³C HSQC (Resolving Multiplets): HSQC correlates proton chemical shifts with their directly bonded ¹³C nuclei[5]. By spreading the overlapping ¹H signals of the pentanol chain across the much wider ¹³C chemical shift dimension (20–70 ppm), HSQC unambiguously assigns each methylene pair, transforming a clustered 1D multiplet into distinct, actionable data points[6].

• ¹H-¹³C HMBC (Bridging the Ether Gap): HMBC detects long-range (2- to 3-bond) heteronuclear correlations and is critical for assigning quaternary carbons[6]. In phenoxy ethers, the oxygen atom acts as an "NMR-silent" barrier in standard 1D and COSY spectra. HMBC bridges this gap by revealing a crucial 3-bond correlation between the pentanol H5 protons and the quaternary ipso-carbon (C1') of the phenoxy ring, definitively proving the attachment point[7].

Logical cross-validation of 2D NMR data for unambiguous structure confirmation.

Experimental Workflows & Protocols

To ensure reproducibility and high-fidelity data, the following step-by-step methodology must be adhered to when acquiring 2D NMR spectra for phenoxy derivatives.

Step 1: Sample Preparation Dissolve 5–10 mg of the highly purified 5-phenoxy-1-pentanol derivative in 0.6 mL of deuterated chloroform (CDCl₃)[1]. Include 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard (set to 0.00 ppm). Transfer to a high-quality 5 mm NMR tube, ensuring no particulate matter is present to maintain magnetic field homogeneity.

Step 2: 1D Baseline Acquisition Acquire standard ¹H (minimum 16 scans) and ¹³C (minimum 256 scans) NMR spectra. These serve as the high-resolution axes for the subsequent 2D experiments[8].

Step 3: COSY Acquisition Run a gradient-selected ¹H-¹H COSY experiment. Acquire with 2048 data points in the direct dimension (F2) and at least 256 increments in the indirect dimension (F1)[4]. This will map the 3-bond proton-proton couplings along the pentanol chain.

Step 4: HSQC Acquisition Execute a multiplicity-edited ¹H-¹³C HSQC experiment. Optimize the pulse sequence for a standard one-bond coupling constant (¹J_CH) of 145 Hz[4]. Multiplicity editing will phase CH₂ groups oppositely to CH and CH₃ groups, providing immediate confirmation of the pentanol chain's methylene carbons.

Step 5: HMBC Acquisition Perform a gradient-selected ¹H-¹³C HMBC experiment. Optimize the long-range coupling delay for a 2- to 3-bond coupling constant (ⁿJ_CH) of 8 Hz. This specific parameter is critical for observing the weak correlation across the ether oxygen (H5 to C1')[7].

2D NMR structural validation workflow for phenoxy derivatives.

Building a Self-Validating System

The true power of the 2D NMR suite lies in its interlocking logic. The structure of a 5-phenoxy-1-pentanol derivative is not proven by a single peak, but by the convergence of multiple independent data streams. The COSY spectrum defines the length and branching of the aliphatic chain[5]. The HSQC spectrum anchors these protons to their respective carbons, eliminating ambiguity from 1D overlaps[6]. Finally, the HMBC spectrum acts as the molecular glue, connecting the isolated aliphatic and aromatic spin systems across the ether linkage[8]. When these three datasets perfectly align without contradiction, the structure is unequivocally validated.

References

• Benchchem. "Unambiguous Structural Elucidation of Dec-9-yn-4-ol Using 2D NMR Spectroscopy: A Comparative Guide." benchchem.com. 4

• Benchchem. "5-Chloro-1-pentanol | Organic Synthesis Intermediate." benchchem.com.2

• Elyashberg, M., et al. "Computer-assisted methods for molecular structure elucidation: realizing a spectroscopist's dream." nih.gov (PMC). 8

• Emery Pharma. "A Step-By-Step Guide to 1D and 2D NMR Interpretation." emerypharma.com. 6

• Creative Biostructure. "Understanding 2D NMR Spectra: How to Read and Interpret Them." creative-biostructure.com.5

• Plainchont, B., et al. "Automated compound verification using 2D-NMR HSQC data in an open-access environment." researchgate.net. 3

• Benchchem. "Confirming the Structure of 2-Methoxyhexane Derivatives by NMR: A Comparative Guide." benchchem.com. 1

• Park, S., et al. "Identification and Structure Elucidation of a p-Phenoxybenzaldehyde in Bamboo Shoots by HPLC-ESI/MS/MS and NMR." acs.org (Journal of Agricultural and Food Chemistry). 7

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Efficacy Comparison of 5-Phenoxy-1-pentanol Derivatives Across Distinct Biological Targets

Introduction

In modern medicinal chemistry, 5-Phenoxy-1-pentanol and its halogenated or aminated derivatives serve as highly versatile bifunctional scaffolds[1]. The molecule’s architecture—a terminal phenoxy ring connected to a flexible five-carbon aliphatic spacer—provides an ideal balance of lipophilicity, steric bulk, and spatial geometry[2]. By modifying the terminal hydroxyl group, researchers can generate diverse pharmacophores that exhibit potent efficacy across vastly different biological assays.

This guide objectively compares the performance of 5-phenoxypentyl derivatives in two distinct therapeutic domains: Histamine H3 Receptor Antagonism (for central nervous system disorders)[3] and Human Cytomegalovirus (HCMV) Inhibition (for antiviral therapy)[4]. By analyzing the causality behind their molecular design and detailing self-validating experimental protocols, this guide provides actionable insights for drug development professionals.

Histamine H3 Receptor Antagonism (CNS Applications)

The Mechanistic Rationale

Historically, Histamine H3 receptor antagonists relied heavily on an imidazole ring to mimic the natural ligand, histamine. However, imidazole-based compounds suffer from poor blood-brain barrier (BBB) penetration and significant hepatic toxicity due to cytochrome P450 inhibition[3][5].

Replacing the imidazole ring with a 5-phenoxypentyl amine (e.g., 1-(5-phenoxypentyl)-pyrrolidine) fundamentally alters the pharmacokinetic profile.

• Causality of Design: The five-carbon chain provides the precise spatial extension required to reach deep into the hydrophobic binding pocket of the H3 G-protein coupled receptor (GPCR). Meanwhile, the terminal phenoxy group acts as a lipophilic anchor that drastically enhances BBB permeability without triggering the off-target toxicity associated with imidazole[3].

Self-Validating Protocol: In Vitro H3 Receptor Binding Assay

To objectively quantify the binding affinity ( Ki​ ) of 5-phenoxypentyl derivatives, a competitive radioligand binding assay is employed.

Step-by-Step Methodology:

• Membrane Preparation: Isolate cell membranes from rat cerebral cortex (a tissue rich in native H3 receptors). Homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4) to preserve receptor conformation.

• Equilibrium Incubation: Incubate 400 µg of membrane protein with 0.5 nM of the selective H3 radioligand [ 3 H]-N- α -methylhistamine and varying concentrations of the 5-phenoxypentyl test compound (10 −10 to 10 −4 M).

  • Validation Check: Include a known standard (e.g., Thioperamide) as a positive control to validate the assay's dynamic range.

• Non-Specific Binding (NSB): Define NSB by adding a saturating concentration (10 µM) of unlabeled histamine to a parallel set of wells.

• Termination and Filtration: Terminate the reaction after 60 minutes at 25°C by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding).

  • Causality: Rapid filtration with ice-cold buffer traps the receptor-ligand complexes on the filter while washing away unbound radioligand, effectively "freezing" the equilibrium state for accurate quantification.

• Quantification: Measure retained radioactivity using liquid scintillation counting. Calculate the IC50​ using non-linear regression, and convert to Ki​ using the Cheng-Prusoff equation.

Anti-HCMV Activity (Antiviral Applications)

The Mechanistic Rationale

While conventional anti-HCMV drugs (like Ganciclovir) are nucleoside analogues that target the viral DNA polymerase, they often suffer from dose-limiting bone marrow toxicity and viral resistance. Recent breakthroughs have utilized the 5-phenoxypentyl scaffold to create non-nucleoside inhibitors [4][6].

By conjugating a 5-phenoxypentyl chain to a uracil core (e.g., 2-[2,6-Dioxo-3-(5-phenoxypentyl)-3,6-dihydropyrimidin-1(2H)-yl]-N-(4-phenoxyphenyl)acetamide), researchers unlocked potent antiviral activity[4].

• Causality of Design: The lipophilic 5-phenoxypentyl chain facilitates passive transport across the host cell membrane. Once intracellular, the extended aromatic-aliphatic system fits snugly into the allosteric hydrophobic pockets of viral replication proteins, bypassing the active sites mutated in Ganciclovir-resistant strains[4].

Self-Validating Protocol: Plaque Reduction Assay

To evaluate the true antiviral efficacy ( EC50​ ) and ensure the compound is inhibiting viral replication rather than simply causing host cell death, a plaque reduction assay coupled with a cytotoxicity counter-screen is required.

Step-by-Step Methodology:

• Cell Seeding & Infection: Seed Human Embryonic Lung (HEL) fibroblasts in 24-well plates and grow to confluence. Infect the monolayers with HCMV (AD-169 strain) at a multiplicity of infection (MOI) of 0.01.

• Compound Administration: After a 2-hour adsorption period, aspirate the viral inoculum to remove unattached virions. Add maintenance medium containing serial dilutions of the 5-phenoxypentyl-uracil derivative.

  • Validation Check: Run Ganciclovir in parallel as a reference standard.

• Agarose Overlay: Overlay the cells with a semi-solid medium containing 0.5% agarose.

  • Causality: The semi-solid overlay restricts the diffusion of newly released virions to the bulk medium. Virions can only infect immediately adjacent cells, forcing the virus to form localized, quantifiable zones of cell death (plaques).

• Fixation and Staining: After 7-10 days, fix the cells with 10% formaldehyde and stain with 1% crystal violet.

• Quantification: Count the plaques using a stereomicroscope. The EC50​ is the concentration required to reduce the number of plaques by 50% compared to the untreated virus control.

Quantitative Data Comparison

The following table synthesizes the comparative efficacy of 5-phenoxypentyl derivatives across their respective biological targets, highlighting how the same structural backbone adapts to different pharmacological needs.

Derivative Class	Biological Target	Representative Compound	Primary Assay	Efficacy Metric	Key Advantage over Standard
5-Phenoxypentyl Amines	Histamine H3 Receptor (GPCR)	1-(5-phenoxypentyl)-pyrrolidine	Radioligand Binding (Rat Cortex)	Ki​ = 10 - 50 nM	Eliminates imidazole-induced hepatotoxicity; high BBB penetration.
5-Phenoxypentyl Uracils	HCMV Replication (Viral)	Compound 7a (Uracil-Acetamide)	Plaque Reduction (HEL Cells)	EC50​ = 0.5 - 5.5 µM	Submicromolar activity against Ganciclovir-resistant strains.

Pathway & Workflow Visualization

The diagram below illustrates the synthetic and functional divergence of the 5-phenoxy-1-pentanol scaffold into two distinct therapeutic pathways.

Caption: Synthetic divergence of 5-Phenoxy-1-pentanol into distinct CNS and antiviral biological assays.

References

• Royal Society of Chemistry. "Changing the structural and physical properties of 3-arm star poly(δ-valerolactone)s by a branch-point design". Available at:[Link]

• Google Patents (EP0978512A1). "Non-imidazole aryloxy (or arylthio) alkylamines as histamine H3-receptor antagonists and their therapeutic applications".

• National Institutes of Health (PMC). "Toward the discovery of dual HCMV–VZV inhibitors: Synthesis, structure activity relationship analysis, and cytotoxicity studies of long chained 2-uracil-3-yl-N-(4-phenoxyphenyl)acetamides". Available at:[Link]

• PubMed. "Toward the Discovery of Dual HCMV-VZV Inhibitors: Synthesis, Structure Activity Relationship Analysis, and Cytotoxicity Studies". Available at:[Link]

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• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Toward the discovery of dual HCMV–VZV inhibitors: Synthesis, structure activity relationship analysis, and cytotoxicity studies of long chained 2-uracil-3-yl-N-(4-phenoxyphenyl)acetamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EP0978512A1 - Non-imidazole aryloxy (or arylthio) alkylamines as histamine H3-receptor antagonists and their therapeutic applications - Google Patents [patents.google.com]
• 6. Toward the discovery of dual HCMV-VZV inhibitors: Synthesis, structure activity relationship analysis, and cytotoxicity studies of long chained 2-uracil-3-yl-N-(4-phenoxyphenyl)acetamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Spectroscopic Analysis of 5-Phenoxy-1-pentanol and Its Precursors: A Validation Guide

As a Senior Application Scientist, I approach the synthesis of bifunctional intermediates not merely as chemical transformations, but as rigorous analytical tracking exercises. 5-Phenoxy-1-pentanol is a highly versatile building block used extensively in pharmaceutical and agrochemical development. Synthesizing this molecule via an intermolecular Williamson ether synthesis requires coupling phenol with 5-chloro-1-pentanol.

To ensure high product fidelity, every functional group modification must be orthogonally validated. This guide provides an in-depth comparative analysis of the spectroscopic signatures (NMR, FTIR, and MS) of 5-phenoxy-1-pentanol against its precursors, establishing a self-validating framework for structural confirmation.

Mechanistic Pathway & Workflow Design

The synthesis of 5-phenoxy-1-pentanol relies on the bimolecular nucleophilic substitution (SN2) of a primary alkyl halide by a phenoxide ion. Tracking this reaction analytically means monitoring the disappearance of the highly deshielded phenolic proton and the aliphatic C-Cl bond, alongside the emergence of a new aryl-alkyl ether linkage[1].

Below is the logical workflow mapping the chemical transformation to its corresponding multi-modal spectroscopic validation steps.

Caption: Workflow of 5-Phenoxy-1-pentanol synthesis and multi-modal spectroscopic validation.

Orthogonal Spectroscopic Validation

To definitively prove the success of the synthesis, we must compare the spectral data of the isolated product against the baseline data of Phenol and 5-Chloro-1-pentanol.

Nuclear Magnetic Resonance (¹H NMR)

The ¹H NMR spectrum provides the most granular view of the structural transformation. In the precursor 5-chloro-1-pentanol, the methylene protons adjacent to the chlorine atom (CH₂-Cl) resonate at approximately 3.55 ppm due to the electronegativity of the halogen[2].

Upon successful etherification, these protons are now adjacent to an oxygen atom attached to an aromatic ring. The combined electron-withdrawing effect of the oxygen and the magnetic anisotropy of the benzene ring strongly deshields these protons, shifting the CH₂-O-Aryl signal downfield to ~3.95 ppm.

Furthermore, the broad singlet of the phenolic -OH (~5.30 ppm) completely disappears, while the aliphatic -OH (~1.65 ppm) is retained[3]. To self-validate the assignment of the aliphatic -OH peak, a D₂O shake is performed. The addition of deuterium oxide causes rapid chemical exchange with the hydroxyl proton, making the peak at 1.65 ppm vanish from the spectrum, definitively separating it from the overlapping aliphatic multiplets of the pentyl chain[4].

Table 1: ¹H NMR Chemical Shift Comparison (CDCl₃, 400 MHz)

Structural Feature	Phenol	5-Chloro-1-pentanol	5-Phenoxy-1-pentanol	Multiplicity / Integration
Aromatic Protons	6.80–7.30 ppm	N/A	6.85–7.35 ppm	Multiplets (5H)
Phenolic -OH	~5.30 ppm	N/A	N/A	Broad Singlet (1H)
Aliphatic -OH	N/A	~1.60 ppm	~1.65 ppm	Broad Singlet (1H)
CH₂-Cl	N/A	3.55 ppm	N/A	Triplet (2H)
CH₂-O-Aryl	N/A	N/A	3.95 ppm	Triplet (2H)
CH₂-OH	N/A	3.67 ppm	3.65 ppm	Triplet (2H)
Internal CH₂ Chain	N/A	1.45–1.85 ppm	1.50–1.90 ppm	Multiplets (6H)

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is utilized to track the macroscopic functional group changes. The most critical diagnostic marker for 5-phenoxy-1-pentanol is the appearance of a strong asymmetric C-O-C stretching vibration at ~1245 cm⁻¹, characteristic of aryl-alkyl ethers. Concurrently, the C-Cl stretching band at ~730 cm⁻¹ present in the precursor must be entirely absent in the purified product.

Table 2: Key FTIR Vibrational Frequencies

Vibrational Mode	Phenol	5-Chloro-1-pentanol	5-Phenoxy-1-pentanol	Diagnostic Significance
O-H Stretch	~3300 cm⁻¹	~3320 cm⁻¹	~3340 cm⁻¹	Confirms retention of terminal alcohol
C=C Aromatic	1595, 1498 cm⁻¹	N/A	1600, 1495 cm⁻¹	Tracks incorporation of the benzene ring
C-O-C Asymmetric	N/A	N/A	~1245 cm⁻¹	Primary confirmation of ether linkage
C-Cl Stretch	N/A	~730 cm⁻¹	N/A	Confirms complete consumption of alkyl halide

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) provides the final confirmation of the molecular weight. Phenol exhibits a molecular ion peak at m/z 94, while 5-chloro-1-pentanol shows a distinct isotopic pattern at m/z 122 and 124 (3:1 ratio for ³⁵Cl/³⁷Cl). The synthesized 5-phenoxy-1-pentanol will display a clean molecular ion peak at m/z 180 (M⁺) , with a major fragment at m/z 94 resulting from a McLafferty-type rearrangement or simple cleavage yielding the phenol radical cation.

Experimental Protocol: Synthesis & Self-Validating Isolation

To ensure high yields and prevent side reactions, the following protocol integrates chemical causality into every step[1].

Step 1: Preparation of the Nucleophile (Alkoxide Formation)

• Charge a flame-dried, nitrogen-purged round-bottom flask with Phenol (1.0 eq) and anhydrous N,N-Dimethylformamide (DMF).

• Cool the solution to 0 °C using an ice bath.

• Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise. Causality: NaH is chosen over weaker bases (like K₂CO₃) because it ensures rapid, irreversible deprotonation of the phenol. This forces the equilibrium entirely toward the highly nucleophilic phenoxide, preventing unreacted phenol from competing in later stages. The ice bath prevents exothermic degradation of the solvent.

Step 2: SN2 Substitution

• Once hydrogen gas evolution ceases, add[2] (1.05 eq) dropwise to the reaction mixture.

• Heat the mixture to 80 °C and stir for 4–6 hours. Causality: Elevating the temperature provides the necessary activation energy to drive the SN2 displacement of the primary chloride efficiently.

Step 3: Self-Validating Workup and Isolation

• Cool the reaction to room temperature and quench carefully with saturated aqueous NH₄Cl.

• Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Critical Step: Wash the combined organic layers vigorously with 1M NaOH, followed by brine. Causality: The 1M NaOH wash is a self-validating purification mechanism. Any unreacted phenol (pKa ~10) is deprotonated into water-soluble sodium phenoxide and partitioned into the aqueous waste, ensuring the organic layer contains only the target ether and unreacted aliphatic alcohol.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude oil via silica gel flash chromatography (Hexanes:EtOAc gradient) to yield pure 5-phenoxy-1-pentanol.

References

• Title: 5-Chloro-1-pentanol | C5H11ClO | CID 78915 Source: PubChem Database URL: [Link]

• Title: 14.11: H-NMR and C-NMR of Alcohols and Phenols Source: Chemistry LibreTexts URL: [Link]

Sources

• 1. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]
• 2. 5-Chloro-1-pentanol | C5H11ClO | CID 78915 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Comparative cost analysis of different synthetic methods for 5-Phenoxy-1-pentanol

An in-depth comparative analysis of synthetic methodologies for 5-Phenoxy-1-pentanol, designed for researchers and process chemists optimizing for scale, cost, and chemoselectivity.

Strategic Overview

5-Phenoxy-1-pentanol is a highly versatile bifunctional building block utilized in the synthesis of star polymers, haptens, and complex active pharmaceutical ingredients (APIs)[1],[2]. Its molecular architecture—featuring a stable aryl ether linkage and a terminal hydroxyl group—allows for orthogonal functionalization. However, synthesizing this molecule efficiently requires navigating the competitive kinetics of intermolecular etherification versus intramolecular cyclization (e.g., tetrahydropyran formation)[3].

This guide objectively compares the two primary synthetic routes: the traditional Intermolecular Williamson Etherification and the modern Copper-Catalyzed C–O Cross-Coupling . By analyzing the causality behind reagent selection and providing self-validating protocols, this guide serves as a definitive resource for process optimization.

Pathway Visualization

Comparative synthetic workflows for 5-Phenoxy-1-pentanol highlighting reaction stages.

Techno-Economic & Performance Metrics

To determine the viability of a synthetic route for drug development or material science applications, we must evaluate the atom economy, reagent cost, and scalability.

Metric	Method A: Williamson Etherification	Method B: Cu-Catalyzed C-O Coupling
Primary Reagents	Phenol, 5-Bromo-1-pentanol[1]	Diphenyliodonium Triflate, 1,5-Pentanediol[4]
Catalyst / Base	K₂CO₃ (Base, 2.0 equiv)	Cu₂O (Catalyst, 2 mol%)
Solvent	DMF	Dichloromethane (DCM)
Reaction Conditions	70 °C, 15 hours[1]	Room Temperature, 10 minutes[4]
Reported Yield	~68%[1]	~68%[4]
Atom Economy	Moderate (HBr byproduct)	Poor (Iodobenzene & HOTf byproducts)
Estimated Cost	Low (Bulk commodity chemicals)	High (Specialty hypervalent iodine reagents)
Scalability	Excellent (Industrial Standard)	Poor (Limited by reagent cost and waste)

Self-Validating Experimental Protocols & Causality

Method A: Intermolecular Williamson Etherification

This method relies on the nucleophilic attack of a phenoxide anion on a terminal alkyl halide. It is the gold standard for industrial scale-up due to the low cost of starting materials.

1. Setup & Activation: Under an argon atmosphere, dissolve phenol (136 mmol) and K₂CO₃ (124 mmol) in 120 mL of anhydrous N,N-dimethylformamide (DMF)[1].

• Causality: While stronger bases like NaH can be used to fully deprotonate alcohols[3], K₂CO₃ is preferred here. It is a sufficiently strong base to deprotonate phenol (pKa ~10) but mild enough to prevent the E2 elimination of the alkyl halide. DMF, a polar aprotic solvent, is critical as it leaves the resulting phenoxide anion unsolvated, maximizing its nucleophilicity for the subsequent S_N2 attack.

2. Alkylation: Add 5-bromo-1-pentanol (63.6 mmol) dropwise at 25 °C. Heat the mixture to 70 °C and stir for 15 hours[1].

• Causality: The dropwise addition controls the exothermic nature of the initial acid-base reaction. Heating to 70 °C provides the necessary activation energy to maximize the rate of the bimolecular S_N2 reaction over unimolecular side reactions[3]. (Note: If substituting with cheaper 5-chloro-1-pentanol, temperatures closer to 90-100 °C may be required due to chloride being a poorer leaving group[3]).

3. Self-Validation (Reaction Monitoring): Spot the reaction mixture on a silica TLC plate (Eluent: EtOAc/Hexane 1:2). The complete disappearance of the 5-bromo-1-pentanol spot and the emergence of a new UV-active spot (Rf ~0.4) validates reaction progression.

4. Workup & Purification: Cool to 25 °C, pour into distilled water, and extract with diethyl ether. Wash the organic layer with brine, dry over anhydrous MgSO₄, and evaporate under reduced pressure[1]. Purify via silica gel column chromatography (EtOAc/Hexane 1:2).

5. Self-Validation (Product Confirmation): Analyze the purified colorless liquid via ¹H NMR (CDCl₃). The product is validated by the presence of a triplet at δ 4.00 ppm (J = 6.4 Hz, 2H) corresponding to the phenoxy-adjacent methylene, and a triplet at δ 3.71 ppm (J = 6.4 Hz, 2H) for the hydroxyl-adjacent methylene[1].

Method B: Copper-Catalyzed C-O Cross-Coupling

This highly specialized method utilizes hypervalent iodine reagents to achieve C-O bond formation under exceptionally mild, neutral conditions, making it ideal for substrates with base-sensitive functional groups.

1. Setup: In a sealed tube under argon, combine diphenyliodonium triflate (1.0 mmol), Cu₂O (0.02 mmol, 2 mol%), and 1,5-pentanediol (3.0 mmol) in 1 mL of dichloromethane (DCM)[4].

• Causality: Diaryliodonium salts are profoundly electrophilic, allowing for arylation without a strong base. Cu₂O provides the Cu(I) center necessary for oxidative addition into the hypervalent iodine bond. The excess of 1,5-pentanediol is strategic; it acts as both the nucleophile and a bidentate chelating ligand that stabilizes the copper intermediate, preventing unwanted bis-arylation[4].

2. Coupling: Stir the mixture at room temperature (25 °C) for 10 minutes[4].

• Causality: The extreme reactivity of the iodonium salt allows the reductive elimination step to reach completion in mere minutes at room temperature. This prevents the thermal degradation seen in traditional etherifications.

3. Self-Validation (Reaction Monitoring): A rapid color shift in the solution and the consumption of the iodonium salt (verified by TLC) serve as immediate visual and analytical checkpoints for the completion of the catalytic cycle.

4. Workup & Purification: Quench with H₂O and extract with ethyl acetate. Separate the organic layer, dry over MgSO₄, and concentrate under reduced pressure[4]. Purify via column chromatography.

• Causality: The nonbasic reaction medium simplifies the workup process, allowing product extraction via a strictly neutral aqueous wash[4].

5. Self-Validation (Product Confirmation): ¹H NMR (CDCl₃) will show the characteristic phenoxy methylene triplet at δ 3.97 ppm and the terminal hydroxyl methylene at δ 3.68 ppm, confirming the target structure matches the theoretical framework[4].

Conclusion & Recommendations

For industrial scale-up and routine laboratory synthesis, Method A (Williamson Etherification) is the undisputed choice. Despite the requirement for elevated temperatures and longer reaction times, the low cost of phenol and 5-bromo-1-pentanol ensures high economic viability[1]. Method B (Cu-Catalyzed Coupling) , while boasting an impressive 10-minute reaction time at room temperature, is economically prohibitive for bulk synthesis due to the high cost and poor atom economy of diaryliodonium salts[4]. It should be reserved exclusively for late-stage functionalization of highly sensitive, complex molecules where basic conditions cannot be tolerated.

References

• Title: Electronic Supplementary Information (ESI) - Changing the structural and physical properties of 3-arm star poly(δ-valerolactone)s by a branch-point design Source: The Royal Society of Chemistry URL: 1

• Title: Copper-Catalyzed C–O Bond Formation between Diaryliodonium Salts and Chelating Alcohols Source: ACS Omega URL: 4

• Title: 5-Chloro-1-pentanol | Organic Synthesis Intermediate Source: Benchchem URL: 3

Sources

• 1. rsc.org [rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Phenoxy-1-pentanol

Title: Comprehensive Safety and Operational Guide for Handling 5-Phenoxy-1-pentanol

Executive Summary For researchers and drug development professionals, 5-Phenoxy-1-pentanol (CAS: 16654-52-7) (1)[1] is a highly valuable bifunctional organic intermediate. Its unique structural topology—a hydrophobic phenoxy ring coupled with a terminal hydrophilic hydroxyl group—makes it indispensable in advanced therapeutics. Notably, the 5-phenoxypentan-1-ol moiety is utilized in the design of CD4-mimetic miniproteins (such as M48-U7), where it strategically inserts into the Phe 43 cavity of the HIV-1 gp120 core to facilitate potent viral neutralization (2)[2]. It is also routinely synthesized via intermolecular Williamson ether synthesis using precursors like 5-chloro-1-pentanol and phenol (3)[3]. Handling this compound requires strict adherence to specialized personal protective equipment (PPE) and operational protocols to mitigate its specific toxicological risks.

Section 1: Chemical Profile & Mechanistic Toxicology

Understanding the physicochemical properties of 5-phenoxy-1-pentanol is the first step in risk mitigation.

Property	Value / Description
CAS Number	16654-52-7[1]
Molecular Formula	C11H16O2
Structural Features	Terminal primary alcohol, aromatic phenoxy ether
Primary Hazards	Skin irritation, serious eye irritation, harmful if swallowed[3]

Mechanistic Toxicology : The amphiphilic nature of 5-phenoxy-1-pentanol allows it to easily disrupt lipid bilayers. The lipophilic phenoxy group enhances dermal penetration, while the terminal hydroxyl group aggressively interacts with mucosal membranes, causing severe eye and respiratory irritation[3].

Section 2: Personal Protective Equipment (PPE) Matrix

Do not rely on standard, generalized lab apparel. The PPE selected below is specifically calibrated for the chemical properties of phenoxy-alcohols.

PPE Category	Specification	Mechanistic Rationale
Hand Protection	Nitrile Gloves (≥ 4 mil thickness)	Nitrile provides superior resistance to degradation from amphiphilic ethers compared to latex. Latex will swell and fail when exposed to phenoxy derivatives, allowing dermal absorption.
Eye Protection	Indirect Vented Splash Goggles	Capillary action can rapidly spread liquid alcohols across the cornea. Standard safety glasses lack the orbital seals required to prevent liquid ingress.
Body Protection	Flame-Resistant (FR) Lab Coat	Mitigates fire risks associated with the highly flammable organic solvents (e.g., diethyl ether, DMF) routinely used alongside this compound in ether synthesis workflows[3].
Respiratory	Chemical Fume Hood (80-120 fpm)	The compound's volatility requires continuous negative pressure to prevent inhalation of vapors and aerosols during transfer and reaction phases[3].

Section 3: Operational Workflow & Safe Handling Protocol

The following is a self-validating protocol for handling 5-phenoxy-1-pentanol during a representative Williamson ether synthesis[3].

Step 1: Pre-Operational Fume Hood Verification

• Action : Verify the fume hood face velocity is operating between 80–120 feet per minute (fpm) before opening any reagent bottles.

• Validation : A tissue paper held at the sash opening should be steadily pulled inward. This confirms that any aerosolized 5-phenoxy-1-pentanol or volatile solvents will be actively pulled away from your breathing zone.

Step 2: Air-Free Transfer and Reagent Preparation

• Action : Utilizing a flame-dried, three-necked flask equipped with a nitrogen inlet, transfer the necessary solvents (e.g., anhydrous DMF) and 5-phenoxy-1-pentanol using a glass syringe[3].

• Validation : The plunger of the glass syringe should move smoothly without the resistance typically caused by rubber gasket swelling. Glass prevents the leaching of plasticizers that occurs when organic alcohols interact with standard polypropylene syringes, ensuring chemical purity.

Step 3: Controlled Addition and Reaction Execution

• Action : When adding sodium hydride (NaH) to form the alkoxide, perform additions portion-wise while the reaction vessel is submerged in an ice bath[3].

• Validation : Hydrogen gas evolution (bubbling) should be steady but not violent. Controlling the thermal output prevents rapid volatilization of the alcohol, mitigating inhalation risks and over-pressurization of the closed system.

Step 4: Quenching and Phase Separation

• Action : Quench the reaction with saturated aqueous ammonium chloride, then extract the organic layer using diethyl ether[3].

• Validation : The cessation of bubbling upon the addition of ammonium chloride validates that all reactive intermediates have been neutralized, ensuring the 5-phenoxy-1-pentanol derivatives are safely partitioned into the organic layer for downstream handling.

Section 4: Spill Response & Waste Disposal Plan

Workflow for the safe handling and disposal of 5-Phenoxy-1-pentanol.

Immediate Spill Response:

• Containment : Immediately isolate the spill area. Do not allow the chemical to enter drains; the lipophilic nature of the phenoxy group causes environmental persistence.

• Absorption : Cover the spill with an inert absorbent material (e.g., vermiculite or sand). Do not use combustible absorbents like sawdust.

• Collection : Sweep the absorbed material using non-sparking tools and place it into a chemically compatible, sealable secondary container.

Routine Waste Disposal:

• Segregation : Liquid waste containing 5-phenoxy-1-pentanol must be segregated into Halogen-Free Organic Waste streams.

  • Critical Exception: If your specific workflow involved chlorinated precursors (e.g., 5-chloro-1-pentanol) that remain unreacted in the mixture, the waste must be diverted to the Halogenated Organic Waste stream to prevent exothermic incompatibilities and comply with environmental regulations[3].

• Labeling : Clearly label the waste container with the chemical name, CAS number (16654-52-7)[1], and the specific hazards (Irritant).

• Storage : Store waste containers in a designated Satellite Accumulation Area (SAA) with secondary containment until collection by environmental health and safety (EHS) personnel.

References

• ResearchGate. "The Spore-Associated Protein BclA1 Affects the Susceptibility of Animals to Colonization and Infection by Clostridium difficile." (Details the structural application of the 5-phenoxypentan-1-ol moiety). Available at: [Link]

Sources

• 1. aldlab.com [aldlab.com]
• 2. researchgate.net [researchgate.net]
• 3. 5-Chloro-1-pentanol|Organic Synthesis Intermediate [benchchem.com]